Chlorimuron-ethyl-d5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Chlorimuron-ethyl-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of Chlorimuron-ethyl-d5, an isotopically labeled internal standard crucial for the accurate quantification of the herbicide Chlorimuron-ethyl in various matrices. Given the limited direct literature on the deuterated analog, this paper outlines a plausible synthetic route and predicted analytical characteristics based on the well-documented chemistry of Chlorimuron-ethyl and established isotopic labeling methodologies.

Introduction

Chlorimuron-ethyl is a sulfonylurea herbicide used for the selective pre- and post-emergence control of broadleaf weeds.[1] Accurate monitoring of its residues in environmental and agricultural samples is essential for regulatory compliance and safety assessment. Stable isotope-labeled internal standards, such as Chlorimuron-ethyl-d5, are the gold standard for quantitative analysis by mass spectrometry, as they mimic the analyte's behavior during sample preparation and analysis, correcting for matrix effects and instrument variability. This guide details a proposed synthesis and the expected analytical characterization of Chlorimuron-ethyl-d5.

Proposed Synthesis of Chlorimuron-ethyl-d5

The synthesis of Chlorimuron-ethyl-d5 can be logically derived from the established manufacturing process of Chlorimuron-ethyl. The commercial synthesis is a convergent process involving the coupling of two key intermediates: 2-amino-4-chloro-6-methoxypyrimidine (B129847) and 2-(ethoxycarbonyl)benzenesulfonyl isocyanate. To introduce the deuterium (B1214612) label, a deuterated source is required. The most practical approach is the use of deuterated ethanol (B145695) (ethanol-d6 or ethanol-d5) in the synthesis of the latter intermediate.

The proposed multi-step synthesis is as follows:

Step 1: Synthesis of 2-amino-4-chloro-6-methoxypyrimidine (Intermediate A)

This intermediate is synthesized from 2-amino-4,6-dichloropyrimidine (B145751) by selective methoxylation.

• Experimental Protocol: 2-amino-4,6-dichloropyrimidine is dissolved in a suitable solvent mixture, for instance, methanol (B129727) and an inert co-solvent like toluene. A solution of sodium methoxide (B1231860) in methanol is then added dropwise at a controlled temperature. The reaction progress is monitored by a suitable technique like thin-layer chromatography (TLC). Upon completion, the product is isolated by filtration, followed by washing and drying.[2]

Step 2: Synthesis of ethyl-d5 2-sulfamoylbenzoate (Intermediate B-d5)

This step introduces the deuterium label into the molecule. It starts from saccharin, which is opened with deuterated ethanol.

• Experimental Protocol: Saccharin is suspended in ethanol-d5 (B126515) (CD3CD2OD). Dry hydrogen chloride gas is bubbled through the cooled reaction mixture (approximately 0 °C). After the reaction is complete, excess ethanol-d5 is removed under reduced pressure. The residue is then treated with water to precipitate the product, which is subsequently filtered and dried to yield ethyl-d5 2-sulfamoylbenzoate.[3]

Step 3: Synthesis of 2-(ethoxycarbonyl-d5)benzenesulfonyl isocyanate (Intermediate C-d5)

The sulfonamide group of intermediate B-d5 is converted to a sulfonyl isocyanate.

• Experimental Protocol: A common method for this transformation involves the reaction with phosgene (B1210022) or a phosgene equivalent like triphosgene (B27547) in an inert solvent. The reaction is typically carried out in the presence of a catalyst. Due to the hazardous nature of phosgene, alternative methods using reagents like oxalyl chloride can also be employed.

Step 4: Final Coupling to Yield Chlorimuron-ethyl-d5

The final step involves the reaction of the pyrimidine (B1678525) intermediate (A) with the deuterated sulfonyl isocyanate intermediate (C-d5).

• Experimental Protocol: 2-amino-4-chloro-6-methoxypyrimidine (Intermediate A) is dissolved in an anhydrous aprotic solvent. 2-(ethoxycarbonyl-d5)benzenesulfonyl isocyanate (Intermediate C-d5) is added to the solution, and the reaction mixture is stirred, typically at room temperature, until the reaction is complete. The product, Chlorimuron-ethyl-d5, can then be isolated by precipitation and purified by recrystallization.

A schematic representation of the proposed synthesis is provided below:

Proposed synthesis workflow for Chlorimuron-ethyl-d5.

Characterization

The characterization of Chlorimuron-ethyl-d5 would involve a suite of analytical techniques to confirm its identity, purity, and isotopic enrichment. The expected data are extrapolated from the known data of the non-deuterated analog.

Physicochemical Properties

The physicochemical properties of Chlorimuron-ethyl-d5 are expected to be very similar to those of Chlorimuron-ethyl, with a slight increase in molecular weight due to the deuterium atoms.

Property	Predicted Value for Chlorimuron-ethyl-d5	Reference Value for Chlorimuron-ethyl
Molecular Formula	C15H10D5ClN4O6S	C15H15ClN4O6S
Molecular Weight	~419.85 g/mol	414.82 g/mol
Appearance	White to off-white solid	White to off-white solid
Melting Point	Expected to be similar to the non-deuterated form	~186 °C

Spectroscopic Data

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary tool for confirming the structure and the location of the deuterium labels.

• ¹H NMR: The proton NMR spectrum of Chlorimuron-ethyl-d5 is expected to be similar to that of the non-deuterated compound, with the notable absence of signals corresponding to the ethyl group protons. The integration of the remaining peaks would be consistent with the non-deuterated parts of the molecule.

• ¹³C NMR: The carbon-13 NMR spectrum will show signals for all carbon atoms. The signals for the deuterated ethyl group (CD2 and CD3) will be observed as multiplets due to carbon-deuterium coupling and will be shifted slightly upfield compared to the non-deuterated analog.

• ²H NMR: The deuterium NMR spectrum would show signals corresponding to the deuterated positions, confirming the isotopic labeling.

Predicted ¹H and ¹³C NMR Data (based on non-deuterated compound)

Assignment	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
Aromatic-H (Benzoate)	7.5 - 8.2 (m, 4H)	125 - 140
Pyrimidine-H	~6.5 (s, 1H)	~90
Methoxy (-OCH3)	~4.0 (s, 3H)	~55
Ethyl (-O-CD2-CD3)	Absent	~62 (m), ~14 (m)
Carbonyl (Ester)	-	~165
Carbonyl (Urea)	-	~150
Pyrimidine-C (C-Cl, C-OCH3, C-N)	-	~160, ~170, ~158

3.2.2. Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight and isotopic enrichment of Chlorimuron-ethyl-d5. Electrospray ionization (ESI) is a suitable technique for this polar molecule.

• Full Scan MS: The full scan mass spectrum in positive ion mode is expected to show a protonated molecular ion [M+H]⁺ at m/z ~420.8, which is 5 mass units higher than that of the non-deuterated compound (m/z 415.8).

• MS/MS Fragmentation: Tandem mass spectrometry (MS/MS) will provide structural confirmation. The fragmentation pattern is expected to be similar to Chlorimuron-ethyl, with characteristic losses from the sulfonylurea bridge and the pyrimidine ring. The fragments containing the deuterated ethyl ester moiety will show a corresponding mass shift of +5 amu.

Predicted ESI-MS/MS Fragmentation

Precursor Ion (m/z)	Predicted Fragment Ions (m/z)	Proposed Neutral Loss
~420.8 ([M+H]⁺)	~244	Loss of ethyl-d5 2-sulfamoylbenzoate
~185	Cleavage of the sulfonylurea bridge
~157	Further fragmentation of the pyrimidine moiety

Chromatographic Purity

High-performance liquid chromatography (HPLC) coupled with UV or mass spectrometric detection is the method of choice for determining the chemical and radiochemical purity of Chlorimuron-ethyl-d5.

• Experimental Protocol (HPLC): A reversed-phase C18 column can be used with a mobile phase consisting of an acetonitrile (B52724) and water gradient, both containing a small amount of formic acid to improve peak shape. UV detection can be performed at a wavelength where the analyte exhibits strong absorbance (e.g., ~240 nm). The purity is determined by the area percentage of the main peak.

Conclusion

This technical guide has outlined a feasible synthetic pathway for Chlorimuron-ethyl-d5, a critical internal standard for the reliable quantification of the parent herbicide. The proposed synthesis leverages the known chemistry of Chlorimuron-ethyl and standard deuteration techniques. The predicted analytical data, including physicochemical properties, NMR, and mass spectrometry, provide a benchmark for the successful synthesis and characterization of this important analytical standard. The availability of well-characterized Chlorimuron-ethyl-d5 will undoubtedly enhance the accuracy and reliability of residue analysis in complex matrices, contributing to improved food safety and environmental monitoring.

References

• 1. Preparation method of 2,4-disubstituted benzenesulfonyl chloride - Eureka | Patsnap [eureka.patsnap.com]
• 2. rsc.org [rsc.org]
• 3. echemi.com [echemi.com]

Navigating the Nuances of Isotopic Labeling: A Technical Guide to Chlorimuron-ethyl-d5 Purity and Efficiency

For Researchers, Scientists, and Drug Development Professionals

The use of isotopically labeled compounds is a cornerstone of modern analytical and metabolic research. Chlorimuron-ethyl-d5, a deuterated analog of the sulfonylurea herbicide Chlorimuron-ethyl, serves as a critical internal standard for quantitative mass spectrometry-based assays. Its utility, however, is directly dependent on its isotopic purity and the efficiency of the deuterium (B1214612) labeling. This technical guide provides an in-depth overview of the core principles and methodologies for assessing these crucial parameters.

Understanding Isotopic Purity and Labeling Efficiency

Isotopic Purity refers to the percentage of the labeled compound that contains the desired number of deuterium atoms. For Chlorimuron-ethyl-d5, this means the molecule should ideally contain five deuterium atoms at specific, stable positions. Impurities may include unlabeled (d0) molecules or molecules with fewer than five deuterium atoms (d1-d4).

Labeling Efficiency is a broader term that reflects the overall success of the synthesis in incorporating the deuterium labels. It is often used interchangeably with isotopic enrichment but can also encompass the chemical purity of the final labeled product.

High isotopic purity is paramount for accurate quantification in tracer studies and as an internal standard, as the presence of unlabeled or partially labeled species can interfere with the measurement of the target analyte.

Quantitative Assessment of Isotopic Purity

The determination of isotopic purity and labeling efficiency for Chlorimuron-ethyl-d5 relies on two primary analytical techniques: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry for Isotopic Distribution Analysis

Mass spectrometry is a powerful tool for determining the isotopic distribution of a labeled compound. By analyzing the relative intensities of the mass-to-charge (m/z) peaks corresponding to the different isotopologues (molecules that differ only in their isotopic composition), the isotopic purity can be calculated.

Illustrative Isotopic Purity Data for Chlorimuron-ethyl-d5

Isotopologue	Relative Abundance (%)
d0 (Unlabeled)	0.5
d1	1.0
d2	2.5
d3	5.0
d4	15.0
d5 (Desired)	76.0

Note: This data is illustrative. Actual values are lot-specific and should be determined experimentally.

Experimental Protocol: Isotopic Purity Determination by LC-MS/MS

This protocol outlines a general method for assessing the isotopic purity of Chlorimuron-ethyl-d5 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Standard Preparation:

  • Prepare a stock solution of Chlorimuron-ethyl-d5 in a suitable solvent such as acetonitrile.

  • Create a dilution series to determine the optimal concentration for analysis.

• LC Separation:

  • LC System: Agilent 1290 Infinity II LC system or equivalent.

  • Column: A suitable reversed-phase column (e.g., C18) for separation.

  • Mobile Phase: A gradient of water and acetonitrile, both containing a small percentage of formic acid to improve ionization.

  • Injection Volume: 5 µL.

• MS/MS Detection:

  • Mass Spectrometer: Agilent 6490 triple quadrupole LC/MS or a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative ion mode, depending on which provides better sensitivity for Chlorimuron-ethyl.

  • Data Acquisition: Full scan mode to observe the entire isotopic cluster of the molecular ion.

• Data Analysis:

  • Extract the mass spectrum for the Chlorimuron-ethyl-d5 peak.

  • Identify the peaks corresponding to the d0, d1, d2, d3, d4, and d5 isotopologues.

  • Calculate the relative abundance of each isotopologue to determine the isotopic purity. High-resolution mass spectrometry can aid in resolving isotopic peaks from other interfering ions.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Positional Purity

While mass spectrometry provides the distribution of isotopic masses, NMR spectroscopy can confirm the location of the deuterium labels. 1H NMR is used to observe the disappearance of signals from the protons that have been replaced by deuterium. 2H (Deuterium) NMR can be used to directly observe the deuterium nuclei.

Experimental Protocol: Purity and Structural Confirmation by NMR

• Sample Preparation:

  • Dissolve a sufficient amount of Chlorimuron-ethyl-d5 in a deuterated solvent that does not have signals overlapping with the analyte, such as acetone-d6 (B32918) or acetonitrile-d3.[2][3]

• 1H NMR Analysis:

  • Acquire a high-resolution 1H NMR spectrum.

  • Compare the spectrum to that of an unlabeled Chlorimuron-ethyl standard.

  • The absence or significant reduction of proton signals at specific chemical shifts confirms the positions of deuterium labeling.

  • Integration of the remaining proton signals relative to a known internal standard can provide a quantitative measure of chemical purity.

• 13C NMR Analysis:

  • 13C NMR can also be used to confirm the structure and purity. The carbon atoms attached to deuterium will show a characteristic splitting pattern (C-D coupling) and a decrease in signal intensity in a proton-decoupled spectrum.

Visualizing the Workflow

To better illustrate the analytical process, the following diagrams, generated using Graphviz, outline the key experimental workflows.

Caption: Workflow for Isotopic Purity Analysis by LC-MS/MS.

Caption: Workflow for Structural Confirmation and Purity Analysis by NMR.

Conclusion

The rigorous assessment of isotopic purity and labeling efficiency is a critical quality control step in the use of Chlorimuron-ethyl-d5 as an internal standard. A combination of mass spectrometry and NMR spectroscopy provides a comprehensive characterization of the labeled molecule, ensuring the accuracy and reliability of quantitative analytical methods. Researchers and drug development professionals must rely on well-documented experimental protocols and data analysis to have full confidence in their isotopically labeled standards.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.washington.edu [chem.washington.edu]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Stability and Storage Guidelines for Chlorimuron-ethyl-d5 Solutions: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the stability and recommended storage conditions for solutions of Chlorimuron-ethyl-d5. Ensuring the integrity of analytical standards is critical for accurate and reproducible research results. This document outlines the known stability profile of Chlorimuron-ethyl (B22764), which is considered a close surrogate for its deuterated analog, Chlorimuron-ethyl-d5, and provides detailed protocols for stability assessment.

Chemical Information

Parameter	Value
Chemical Name	ethyl 2-[[[[(4-chloro-6-methoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]benzoate-d5
Synonyms	Chlorimuron-ethyl-d5
Chemical Class	Sulfonylurea Herbicide

Recommended Storage Conditions

Proper storage is crucial to maintain the integrity of Chlorimuron-ethyl-d5 solutions. The following conditions are recommended based on available data for the non-deuterated analog.

Solid Form

For long-term storage of the neat compound, the following conditions are advised:

Temperature	Duration
-20°C	Up to 3 years
4°C	Up to 2 years

In Solution

For stock and working solutions, the following storage conditions are recommended to minimize degradation. It is advisable to prepare fresh working solutions daily for optimal accuracy. To avoid repeated freeze-thaw cycles, it is best practice to prepare smaller aliquots of stock solutions.

Temperature	Duration	Notes
-80°C	Up to 6 months	Recommended for long-term storage of stock solutions.
-20°C	Up to 1 month	Suitable for short-term storage of stock solutions.

Solvent Considerations: High-purity organic solvents such as acetonitrile, methanol (B129727), or dimethyl sulfoxide (B87167) (DMSO) should be used to prepare stock solutions.

Container and Light Protection: Solutions should be stored in amber glass vials to protect them from light, which can accelerate degradation.

Stability Profile

The stability of Chlorimuron-ethyl-d5 is influenced by several factors, including pH, temperature, and light. The primary degradation pathways include chemical hydrolysis, photodegradation, and microbial degradation.

pH Stability

Chlorimuron-ethyl is susceptible to hydrolysis, with the rate being highly dependent on the pH of the solution. The sulfonylurea bridge is the primary site of hydrolytic cleavage.

pH	Half-life (at 25°C)	Degradation Rate
4.0	14 days	Faster degradation in acidic conditions[1]
5.0	~17 days	Moderate degradation
7.0	< 3.5 days	Rapid degradation in neutral to alkaline conditions
9.0	< 3.5 days	Rapid degradation in neutral to alkaline conditions

To minimize hydrolysis in aqueous solutions, it is crucial to maintain a neutral to slightly alkaline pH (7-8).

Photostability

Exposure to light, particularly UV radiation, can lead to the degradation of Chlorimuron-ethyl.

Light Source	Condition	Half-life
Sunlight	Alluvial soil	20.7 days[2]
Sunlight	Red soil	11.1 days[2]
Sunlight	Laterite soil	11.1 days[2]
UV Light (in lab)	Alluvial soil	22.3 hours[2]
UV Light (in lab)	Red soil	9.4 hours[2]
UV Light (in lab)	Laterite soil	4.9 hours[2]
Sunlight	Aqueous solution (no surfactant)	30% loss after 8 days[1]
Sunlight	Aqueous solution (with 0.1% octoxynol)	97% loss after 8 days[1]

Thermal Stability

While specific quantitative data on the thermal degradation of Chlorimuron-ethyl-d5 solutions is limited, elevated temperatures are known to accelerate degradation processes, primarily hydrolysis. It is recommended to store solutions at the recommended low temperatures to ensure stability. Forced degradation studies can be conducted to assess thermal lability.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the stability of Chlorimuron-ethyl-d5 solutions.

Protocol for Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and to develop stability-indicating analytical methods.

4.1.1. Acid and Base Hydrolysis

• Prepare a stock solution of Chlorimuron-ethyl-d5 in a suitable organic solvent (e.g., acetonitrile).

• For acid hydrolysis, dilute an aliquot of the stock solution with 0.1 M hydrochloric acid (HCl).

• For base hydrolysis, dilute an aliquot of the stock solution with 0.1 M sodium hydroxide (B78521) (NaOH).

• Incubate the solutions at a controlled temperature (e.g., 60°C) for a defined period.

• At specified time points, withdraw samples, neutralize them (with NaOH for the acid-stressed sample and HCl for the base-stressed sample), and dilute with the mobile phase for analysis.

• Analyze the samples using a validated stability-indicating HPLC or LC-MS/MS method.

4.1.2. Oxidative Degradation

• Dilute an aliquot of the Chlorimuron-ethyl-d5 stock solution with an equal volume of a 3% hydrogen peroxide (H₂O₂) solution.

• Incubate the solution at room temperature, protected from light, for a defined period.

• At specified time points, withdraw samples and dilute with the mobile phase for analysis.

• Analyze the samples using a validated stability-indicating HPLC or LC-MS/MS method.

4.1.3. Thermal Degradation

• Place a solution of Chlorimuron-ethyl-d5 in a sealed vial in a temperature-controlled oven (e.g., 70°C).

• Prepare a control sample and store it at the recommended storage condition (-20°C or -80°C).

• After a defined period, remove the stressed sample, allow it to cool to room temperature, and dilute as needed for analysis.

• Analyze both the stressed and control samples using a validated stability-indicating HPLC or LC-MS/MS method.

4.1.4. Photodegradation

• Expose a solution of Chlorimuron-ethyl-d5 in a photochemically transparent container (e.g., quartz flask) to a light source as specified in ICH Q1B guidelines (e.g., a combination of cool white fluorescent and near-UV lamps).

• Wrap a control sample in aluminum foil and place it alongside the exposed sample to serve as a dark control.

• Maintain a controlled temperature during the exposure period.

• After a defined total illumination, withdraw the exposed and control samples for analysis.

• Analyze the samples using a validated stability-indicating HPLC or LC-MS/MS method.

Stability-Indicating HPLC Method

A stability-indicating method is a validated analytical procedure that can accurately and selectively quantify the intact substance in the presence of its degradation products.

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

• Column: A reversed-phase column (e.g., C18, 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of methanol and water (e.g., 70:30 v/v), potentially with a pH modifier to improve peak shape and resolution.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 230 nm.

• Injection Volume: 20 µL.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of a series of known standards. Determine the concentration of Chlorimuron-ethyl-d5 in the test samples by comparing their peak areas to the calibration curve. The method is considered stability-indicating if all degradation product peaks are well-resolved from the parent peak.

Visualizations

Degradation Pathways

The primary degradation pathways for Chlorimuron-ethyl involve the cleavage of the sulfonylurea bridge, which is susceptible to both hydrolysis and microbial action.

Caption: Major degradation pathways of Chlorimuron-ethyl.

Experimental Workflow for Stability Testing

A systematic workflow is crucial for conducting a thorough stability assessment of Chlorimuron-ethyl-d5 solutions.

Caption: A typical workflow for stability analysis.

Conclusion

The stability of Chlorimuron-ethyl-d5 solutions is paramount for generating reliable scientific data. This guide summarizes the critical factors affecting its stability, including pH, light, and temperature, and provides recommended storage conditions. Adherence to these guidelines and the implementation of robust stability testing protocols will ensure the integrity of Chlorimuron-ethyl-d5 as an analytical standard. For critical applications, it is always recommended to perform in-house stability verification under the specific laboratory conditions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Studies on photodegradation of chlorimuron-ethyl in soil [agris.fao.org]

Degradation Pathways and Metabolites of Chlorimuron-ethyl in Soil: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the degradation pathways and resulting metabolites of Chlorimuron-ethyl (B22764) in the soil environment. While the topic specifies Chlorimuron-ethyl-d5, this document focuses on Chlorimuron-ethyl, as the degradation pathways and metabolites are considered identical to its deuterated isotopologue, which is primarily used as an internal standard in analytical testing. The primary degradation mechanisms involve a combination of chemical hydrolysis and microbial transformation, with photolysis also contributing to its breakdown on the soil surface.[1]

Primary Degradation Mechanisms

The persistence and transformation of Chlorimuron-ethyl in soil are governed by three main processes:

• Chemical Hydrolysis : This is a primary route of degradation for many sulfonylurea herbicides, including Chlorimuron-ethyl. The rate of hydrolysis is significantly dependent on soil pH and temperature.[1][2] Generally, degradation is faster in acidic soils.[3]

• Microbial Degradation : A diverse range of soil microorganisms can utilize Chlorimuron-ethyl as a source of energy and nutrients, leading to its biodegradation.[1][4] Fungi and bacteria have been identified that can cleave the herbicide's molecular structure through various enzymatic actions.[2][5] Microbial degradation becomes the dominant pathway in neutral to alkaline soils.[6]

• Photodegradation : When exposed to sunlight on the soil surface, Chlorimuron-ethyl can undergo phototransformation.[1][7] This process involves the cleavage of the sulfonylurea bridge and other reactions like dechlorination and hydrolysis.[7]

Microbial Degradation Pathways and Metabolites

Microorganisms employ several strategies to break down the Chlorimuron-ethyl molecule. The most common routes involve the cleavage of the sulfonylurea bridge and the sulfonylamide linkage.[2][4] Different microbial species exhibit unique metabolic capabilities, leading to a variety of degradation products.

Key microbial degradation pathways include:

• Cleavage of the Sulfonylurea Bridge : This is a widespread mechanism among soil microbes, including fungi like Aspergillus niger and Irpex lacteus, and bacteria such as Rhodococcus sp. D310-1 and Pseudomonas sp.[2][5][6][8] This cleavage breaks the molecule into two primary metabolites: a pyrimidine (B1678525) moiety and a benzene (B151609) sulfonyl moiety.

• Cleavage of the Sulfonylamide Linkage : As demonstrated by Aspergillus niger, this pathway results in the formation of N-(4-methoxy-6-chloropyrimidin-2-yl) urea.[2][6]

• De-esterification and other transformations : Some bacteria, like Rhodococcus erythropolis D310-1, can also cleave the ester bond or the methoxy (B1213986) group.[4] A novel pathway involving the opening of the pyrimidine ring has been identified in Chenggangzhangella methanolivorans strain CHL1.[4]

These processes lead to the formation of several key metabolites, which have been identified through analytical techniques like HPLC and LC-MS/MS.[4][5][9] The major identified metabolites include:

• Ethyl-2-aminosulfonylbenzoate[1][2]

• 4-methoxy-6-chloro-2-amino-pyrimidine[1][2]

• N-(4-methoxy-6-chloropyrimidin-2-yl) urea[2][6]

• 2-sulfamoyl benzoic acid (Saccharin)[2][5]

• 2-amino-4-chloro-6-methoxypyrimidine[8]

Fig 1: Major degradation pathways of Chlorimuron-ethyl in soil.

Quantitative Degradation Data

The rate of Chlorimuron-ethyl degradation is often expressed as a half-life (t½), which can vary significantly based on soil properties and environmental conditions.

Table 1: Half-life of Chlorimuron-ethyl in Soil

Soil Condition/Type	pH	Half-life (t½) in days	Reference
Farm Soil	-	21.4	[3]
Barren Soil	-	32.7	[3]
Laboratory Incubated (Alluvial, Coastal, Laterite)	-	10.75 - 13.94	[10]
Field Soil	5.9	30	[6]
Field Soil	6.8	69	[6]
General Range (Root Bioassay)	-	12 - 50	[6]
Soil inoculated with Irpex lacteus	6.0	4.7	[8]

Table 2: Microbial Biodegradation Rates

Microorganism	Initial Concentration	Degradation Rate	Time (days)	Reference
Irpex lacteus	40 mg L⁻¹	72.4%	7	[8]
Rhodococcus sp. D310-1	-	Max rate of 88.95% achieved under optimized conditions	-	[5]

Experimental Protocols

The study of Chlorimuron-ethyl degradation in soil involves controlled laboratory experiments and sophisticated analytical techniques.

Protocol 1: Soil Degradation and Metabolism Study

This protocol outlines a typical laboratory incubation study to determine the degradation rate and identify metabolites.

• Soil Collection and Preparation :

  • Collect topsoil (0-15 cm) from a relevant agricultural field.[11]

  • Air-dry the soil and pass it through a 2 mm sieve to ensure homogeneity.[11]

  • Determine the soil's physical and chemical properties, including pH, organic matter content, and texture.

  • Pre-incubate the soil for 7-10 days at the study temperature in the dark to allow the microbial population to stabilize.[12]

• Herbicide Application :

  • Prepare a stock solution of Chlorimuron-ethyl (or its deuterated standard for analytical purposes) in a suitable solvent like acetonitrile (B52724).[13]

  • Apply the herbicide solution to the soil samples to achieve the desired final concentration (e.g., 5 mg/kg).[12] The application should be done as evenly as possible.

  • Adjust the soil moisture to a specific level, typically 60-75% of the water holding capacity.[12]

• Incubation :

  • Place the treated soil samples in incubation vessels (e.g., biometric flasks) and store them in a dark incubator at a constant temperature (e.g., 25-30°C).[6][12]

  • Maintain soil moisture by periodically adding purified water.[12]

  • Collect triplicate samples at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 50, 70, and 100 days).[12]

• Extraction and Cleanup :

  • Extract the herbicide and its metabolites from the soil samples using an organic solvent like acetonitrile or ethyl acetate, often assisted by shaking and centrifugation.[13][14]

  • The extract is then "cleaned up" to remove interfering substances from the soil matrix. This is commonly done using Solid Phase Extraction (SPE) cartridges or QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methods.[13][14]

• Analysis :

  • Analyze the final extracts using High-Performance Liquid Chromatography (HPLC) with UV detection for quantification of the parent compound.[9][14]

  • For the identification and confirmation of metabolites, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is used due to its high sensitivity and selectivity.[4][5]

Protocol 2: Analytical Method using HPLC

This is a generalized protocol for the quantitative analysis of Chlorimuron-ethyl.

• System : High-Performance Liquid Chromatography (HPLC) system.[14]

• Column : Reversed-phase C18 or similar (e.g., Zorbax C-18 ODS).[4][9]

• Mobile Phase : An isocratic or gradient mixture of methanol (B129727) and water (e.g., 70:30 v/v), often with a pH modifier like phosphate (B84403) buffer.[9][14]

• Detection : UV detector set at a wavelength of 230 nm or 240 nm.[9][13]

• Quantification : A calibration curve is generated using certified analytical standards of Chlorimuron-ethyl. The concentration in the soil extracts is determined by comparing the peak area from the sample chromatogram to the calibration curve.[14] Recoveries typically range from 80% to 95%.[9]

References

• 1. academic.oup.com [academic.oup.com]
• 2. Degradation of chlorimuron-ethyl by Aspergillus niger isolated from agricultural soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Novel Pathway of Chlorimuron-Ethyl Biodegradation by Chenggangzhangella methanolivorans Strain CHL1 and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biodegradation of chlorimuron-ethyl and the associated degradation pathway by Rhodococcus sp. D310-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Studies on photodegradation of chlorimuron-ethyl in soil [agris.fao.org]
• 8. tandfonline.com [tandfonline.com]
• 9. Simultaneous determination of chlorimuron-ethyl and its major metabolites in soil and water by reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. scielo.br [scielo.br]
• 12. Degradation of Three Herbicides and Effect on Bacterial Communities under Combined Pollution - PMC [pmc.ncbi.nlm.nih.gov]
• 13. epa.gov [epa.gov]
• 14. benchchem.com [benchchem.com]

Environmental Fate and Persistence of Chlorimuron-ethyl: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate and persistence of the sulfonylurea herbicide, Chlorimuron-ethyl (B22764). The information presented herein is intended to support environmental risk assessments and inform research and development efforts. This guide details the degradation pathways, persistence in various environmental compartments, and the key factors influencing its behavior. Detailed experimental protocols for critical studies and a summary of quantitative data are also provided.

Physicochemical Properties

Chlorimuron-ethyl is the ethyl ester of chlorimuron, a member of the sulfonylurea class of herbicides. Its environmental behavior is significantly influenced by its physicochemical properties.

Property	Value	Reference
Molecular Formula	C₁₅H₁₅ClN₄O₆S	[1]
Molecular Weight	414.8 g/mol	[1]
Water Solubility	11 mg/L (pH 5), 1200 mg/L (pH 7)	[2]
Vapor Pressure	4.9 x 10⁻⁷ mPa (25°C)	[3]
Octanol-Water Partition Coefficient (Kow)	320 (pH 5), 2.3 (pH 7)	[2]
pKa	4.2	[2]

Environmental Fate and Degradation Pathways

Chlorimuron-ethyl dissipates in the environment through a combination of chemical and biological processes, including hydrolysis, photolysis, and microbial degradation.

Chemical Degradation

Hydrolysis: Chemical hydrolysis is a primary degradation pathway for Chlorimuron-ethyl, particularly in acidic and alkaline environments. The sulfonylurea bridge is susceptible to cleavage, leading to the formation of less active metabolites. The rate of hydrolysis is highly dependent on pH.

Photolysis: Photodegradation on soil surfaces and in water also contributes to the breakdown of Chlorimuron-ethyl. The primary photoreaction involves the cleavage of the sulfonylurea bridge.

Microbial Degradation

Microorganisms in soil and water play a crucial role in the degradation of Chlorimuron-ethyl. The primary microbial degradation pathway also involves the cleavage of the sulfonylurea bridge, followed by further breakdown of the resulting metabolites.

The major degradation pathways of Chlorimuron-ethyl are illustrated in the following diagram:

Figure 1: Primary degradation pathways of Chlorimuron-ethyl.

Persistence in the Environment

The persistence of Chlorimuron-ethyl in the environment is moderate and is influenced by soil type, pH, temperature, and microbial activity.

Soil Persistence

The half-life of Chlorimuron-ethyl in soil can range from 14 to 90 days.[4][5] Degradation is generally faster in acidic soils due to accelerated hydrolysis.

Soil Type	pH	Half-life (days)	Reference
Silt Loam	6.3	7	[4]
Silt Loam	7.8	18	[4]
Various	5.9	30	[4]
Various	6.8	69	[4]
Aerobic Soil	-	53	[1]

Mobility and Adsorption in Soil

Chlorimuron-ethyl has a potential for mobility in soil, particularly in soils with low organic matter content and high pH. The soil organic carbon-water (B12546825) partitioning coefficient (Koc) is a key indicator of its mobility.

Soil Property	Koc (mL/g)	Mobility Potential	Reference
Low Organic Matter	30 - 170	High to Very High	[2]

The adsorption of Chlorimuron-ethyl to soil particles is influenced by soil pH and organic matter content. Adsorption is generally higher in acidic soils and soils with higher organic matter content.

Soil Parameter	Effect on Adsorption
Increasing pH	Decreases adsorption
Increasing Organic Matter	Increases adsorption

Experimental Protocols

Standardized protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD), are crucial for assessing the environmental fate of chemicals like Chlorimuron-ethyl.

Aerobic and Anaerobic Transformation in Soil (OECD 307)

This study evaluates the rate and pathway of degradation in soil under both aerobic and anaerobic conditions.

Figure 2: Workflow for OECD 307 study.

Methodology:

• Test System: Freshly collected soil is sieved and characterized for properties such as pH, organic carbon content, and microbial biomass.[6][7]

• Test Substance: ¹⁴C-labeled Chlorimuron-ethyl is typically used to facilitate tracking of the parent compound and its transformation products.[6]

• Incubation: Treated soil samples are incubated in the dark at a controlled temperature (e.g., 20°C) and moisture content. For aerobic conditions, a continuous flow of air is supplied. For anaerobic conditions, the system is purged with an inert gas like nitrogen after an initial aerobic phase.[6][8]

• Sampling and Analysis: At various time points, soil samples are extracted with appropriate solvents. The extracts are analyzed using techniques like High-Performance Liquid Chromatography (HPLC) with radiometric detection or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify Chlorimuron-ethyl and its metabolites. Evolved ¹⁴CO₂ is trapped to determine the extent of mineralization.[6]

Hydrolysis as a Function of pH (OECD 111)

This test determines the rate of abiotic hydrolysis at different pH values.[9][10]

Methodology:

• Test Solutions: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.[9][11]

• Incubation: A known concentration of Chlorimuron-ethyl is added to each buffer solution, and the solutions are incubated in the dark at a constant temperature.[9][11]

• Analysis: At selected time intervals, aliquots are taken and analyzed by HPLC or LC-MS/MS to determine the concentration of the remaining Chlorimuron-ethyl.[11]

• Data Evaluation: The degradation rate constants and half-lives are calculated for each pH.

Adsorption/Desorption Using a Batch Equilibrium Method (OECD 106)

This study determines the extent to which a chemical adsorbs to and desorbs from soil.[12][13]

Figure 3: Workflow for OECD 106 study.

Methodology:

• Adsorption: A known mass of soil is equilibrated with a solution of Chlorimuron-ethyl of known concentration. The mixture is shaken for a predetermined time to reach equilibrium.[2][12]

• Separation and Analysis: The solid and liquid phases are separated by centrifugation. The concentration of Chlorimuron-ethyl remaining in the aqueous phase is measured. The amount adsorbed to the soil is calculated by difference.[2][14]

• Desorption: The supernatant is removed and replaced with a fresh solution without the test substance. The mixture is re-equilibrated, and the concentration of Chlorimuron-ethyl in the aqueous phase is measured to determine the amount desorbed.[2][12]

• Data Analysis: The adsorption (Kd) and desorption (Kdes) coefficients, as well as the organic carbon-normalized adsorption coefficient (Koc), are calculated.[15][16]

Analytical Methodologies

Accurate quantification of Chlorimuron-ethyl and its metabolites in environmental matrices is essential for fate and persistence studies.

Sample Preparation: QuEChERS

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for the analysis of pesticide residues in various matrices, including soil.[17][18][19]

Protocol for Soil Samples:

• Extraction: A 10-15 g homogenized soil sample is weighed into a centrifuge tube. Acetonitrile (B52724) (and water for dry samples) is added, and the tube is shaken vigorously. Extraction and partitioning salts (e.g., magnesium sulfate, sodium chloride) are then added, and the tube is shaken again.[17][18]

• Centrifugation: The sample is centrifuged to separate the acetonitrile layer containing the analytes from the aqueous and solid phases.[17]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is transferred to a tube containing a d-SPE sorbent (e.g., primary secondary amine (PSA) to remove organic acids and C18 to remove nonpolar interferences) and magnesium sulfate. The tube is vortexed and then centrifuged.[20]

• Final Extract: The resulting supernatant is ready for analysis by HPLC or LC-MS/MS.[20]

High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is a common method for the analysis of Chlorimuron-ethyl.

Parameter	Typical Value	Reference
Column	C18 (Reversed-Phase)	[3][20]
Mobile Phase	Acetonitrile/Water or Methanol/Water with acid modifier	[3][20]
Detection	UV at 230-240 nm	[20][21]
Flow Rate	1.0 mL/min	[20]
Injection Volume	20 µL	[20]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity for the trace-level analysis of Chlorimuron-ethyl and its metabolites.[20][22]

Parameter	Typical Value	Reference
LC System	Agilent 1290 Infinity II or equivalent	[20]
MS System	Agilent 6490 triple quadrupole or equivalent	[20]
Ionization Mode	Electrospray Ionization (ESI), positive or negative mode	[20]
Acquisition Mode	Multiple Reaction Monitoring (MRM)	[20]
Column	Zorbax Eclipse XDB-C18 or equivalent	[22]
Mobile Phase	Gradient of acetonitrile and water with formic acid	[22]

Conclusion

The environmental fate of Chlorimuron-ethyl is governed by a combination of hydrolysis, photolysis, and microbial degradation. Its persistence is moderate, with a soil half-life that varies depending on environmental conditions, particularly soil pH. While it has the potential for mobility in some soil types, its adsorption to soil organic matter can mitigate leaching. A thorough understanding of these processes, supported by standardized experimental protocols and robust analytical methods, is essential for conducting accurate environmental risk assessments and ensuring the responsible use of this herbicide.

References

• 1. Chlorimuron-ethyl | C15H15ClN4O6S | CID 56160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ars.usda.gov [ars.usda.gov]
• 3. Simultaneous determination of chlorimuron-ethyl and its major metabolites in soil and water by reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chlorimuron-ethyl Herbicide | Selective Pre- and Post-Emergence Weed Control [smagrichem.com]
• 5. Chlorimuron-ethyl (Ref: DPX F6025) [sitem.herts.ac.uk]
• 6. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
• 7. catalog.labcorp.com [catalog.labcorp.com]
• 8. oecd.org [oecd.org]
• 9. Hydrolysis and function of PH according to OECD test no. 111 - Analytice [analytice.com]
• 10. catalog.labcorp.com [catalog.labcorp.com]
• 11. OECD 111: Hydrolysis as a Function of pH | ibacon GmbH [ibacon.com]
• 12. OECD 106: Adsorption – Desorption using a Batch Equilibrium Method | ibacon GmbH [ibacon.com]
• 13. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences [situbiosciences.com]
• 14. oecd.org [oecd.org]
• 15. chemsafetypro.com [chemsafetypro.com]
• 16. Adsorption-desorption distribution (Kd) and organic carbon-water partition (KOC) coefficients - ECETOC [ecetoc.org]
• 17. gcms.cz [gcms.cz]
• 18. weber.hu [weber.hu]
• 19. measurlabs.com [measurlabs.com]
• 20. benchchem.com [benchchem.com]
• 21. epa.gov [epa.gov]
• 22. scidar.kg.ac.rs [scidar.kg.ac.rs]

Mechanism of action of Chlorimuron-ethyl as a sulfonylurea herbicide.

An In-depth Technical Guide to the Mechanism of Action of Chlorimuron-ethyl (B22764)

Abstract

Chlorimuron-ethyl is a potent, selective, post-emergence sulfonylurea herbicide widely utilized for the control of broadleaf weeds, particularly in soybean and peanut cultivation.[1][2] Its herbicidal activity stems from the specific inhibition of acetolactate synthase (ALS), a critical enzyme in the biosynthetic pathway of branched-chain amino acids.[3][4][5] This guide provides a comprehensive technical overview of the molecular mechanism of action of Chlorimuron-ethyl, its physiological impact on susceptible plants, quantitative data on its efficacy and enzymatic inhibition, and detailed protocols for relevant experimental assays. This document is intended for researchers and professionals in the fields of agricultural science, weed science, and herbicide development.

Core Mechanism of Action

Chlorimuron-ethyl belongs to the sulfonylurea class of herbicides (HRAC Group 2), which are known for their high efficacy at low application rates.[4][6] The primary mode of action is the disruption of branched-chain amino acid (BCAA) synthesis by targeting the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[5][7]

• Target Enzyme: Acetolactate synthase (ALS) is the first and rate-limiting enzyme in the pathway for the biosynthesis of valine, leucine, and isoleucine.[7][8][9] This enzyme is essential for plant growth and development but is absent in animals, which contributes to the low mammalian toxicity of sulfonylurea herbicides.[10][11]

• Inhibition Process: Chlorimuron-ethyl is absorbed through the foliage and roots of the plant and is translocated systemically via both xylem and phloem to the meristematic tissues where BCAA synthesis is most active.[6][11][12] It acts as a non-competitive, slow-binding inhibitor of ALS.[11][13] The herbicide binds to a site on the enzyme near the active site, causing a conformational change that prevents the enzyme from binding to its natural substrates (pyruvate and 2-ketobutyrate).[11][14] This binding is highly specific and potent, occurring at nanomolar concentrations.[11][15]

• Result of Inhibition: The inhibition of ALS leads to a rapid depletion of the intracellular pool of valine, leucine, and isoleucine.[1] This deficiency halts protein synthesis, which in turn arrests cell division and overall plant growth.[1][5][12] Susceptible plants stop growing soon after application, followed by symptoms such as chlorosis, purpling of veins, and necrosis, ultimately leading to plant death within a few weeks.[16][17]

Signaling Pathway and Biochemical Cascade

The action of Chlorimuron-ethyl initiates a cascade of events beginning with the specific binding to its target enzyme and culminating in plant death.

Caption: Mechanism of action of Chlorimuron-ethyl via inhibition of ALS.

Secondary Effects: Oxidative Stress

While the primary mechanism is the inhibition of BCAA synthesis, secondary effects such as the induction of oxidative stress have been observed.[18][19] In wheat, exposure to Chlorimuron-ethyl led to an increase in malondialdehyde (MDA) content, an indicator of lipid peroxidation.[18] The plant's antioxidant defense systems, including enzymes like peroxidase (POD) and superoxide (B77818) dismutase (SOD), are also affected, with their activity changing depending on the herbicide concentration and exposure time.[18] Prolonged exposure or high concentrations can overwhelm these defense systems, contributing to cellular damage and plant death.[18][20]

Quantitative Data

The interaction of Chlorimuron-ethyl with its target and its efficacy in the field have been quantified in various studies.

Table 1: Inhibition Kinetics of Chlorimuron-ethyl on Acetolactate Synthase (ALS)

Plant Species	Enzyme Source	Inhibitor	Kᵢ Value	Reference
Arabidopsis thaliana	Recombinant AtAHAS	Chlorimuron-ethyl	74.7 ± 6.0 nM	[15]
Barley (Hordeum vulgare)	Purified ALS	Chlorsulfuron*	~3 nM (steady-state)	[13]

Note: Chlorsulfuron is a closely related sulfonylurea herbicide, and its kinetic data provides a comparative reference for the potency of this chemical class.

Table 2: Efficacy of Chlorimuron-ethyl in Soybean Weed Management

Treatment (g a.i./ha)	Weed Control Efficiency (%) at 45 DAS	Soybean Grain Yield (t/ha)	Reference
Weedy Check	-	-	[21]
Chlorimuron-ethyl 12	-	-	[21]
Chlorimuron-ethyl 24 + Mechanical Weeding	83.0	1.61	[21]
Chlorimuron-ethyl 72	-	-	[21]
Two Hand Weedings (Weed-Free)	100	1.69	[21]

DAS: Days After Sowing. Application rates for soybeans typically range from 0.5 to 0.75 ounces of active ingredient per acre.[12]

Table 3: Physiological Effects of Chlorimuron-ethyl (300 µg/kg in soil) on Wheat

Parameter	Plant Part	Effect	Observation	Reference
MDA Content	Leaves & Roots	Increased	Indicates oxidative stress	[18]
Chlorophyll (CHL)	Leaves	Decreased	Significant damage to accumulation	[18]
Soluble Protein (SP)	Leaves & Roots	Decreased	Biomarker of severe stress	[18]
SOD Activity	Leaves & Roots	Decreased	Biomarker of severe stress	[18]

MDA: Malondialdehyde; SOD: Superoxide Dismutase.

Experimental Protocols

In Vitro Acetolactate Synthase (ALS) Activity Assay

This protocol is used to determine the inhibitory effect of Chlorimuron-ethyl on ALS enzyme activity. The assay measures the formation of acetoin, a product of the acid-catalyzed decarboxylation of acetolactate.[22][23]

Methodology:

• Enzyme Extraction:

  • Homogenize fresh young leaf tissue (e.g., 1 g) on ice in an extraction buffer (e.g., 100 mM potassium phosphate (B84403) buffer pH 7.5, containing 10 mM pyruvate, 5 mM MgCl₂, 5 mM EDTA, 100 µM FAD, 10 mM DTT, and 10% v/v glycerol).

  • Centrifuge the homogenate at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

  • Collect the supernatant containing the crude enzyme extract and keep it on ice. Determine protein concentration using a standard method (e.g., Bradford assay).

• Enzyme Assay:

  • Prepare a reaction mixture containing assay buffer (e.g., 50 mM potassium phosphate buffer pH 7.0), 100 mM sodium pyruvate, 1 mM ThDP, 10 mM MgCl₂, and 20 µM FAD.

  • Add varying concentrations of Chlorimuron-ethyl (dissolved in a suitable solvent like DMSO, with a final solvent concentration below 1%) to the reaction tubes. Include a control with no herbicide.

  • Initiate the reaction by adding the enzyme extract.

  • Incubate the reaction mixture at 37°C for 1 hour.

• Quantification of Acetoin:

  • Stop the reaction by adding sulfuric acid (e.g., 6 N H₂SO₄).

  • Heat the mixture at 60°C for 15 minutes to facilitate the decarboxylation of acetolactate to acetoin.

  • Add a color reagent containing 0.5% (w/v) creatine (B1669601) and 5% (w/v) α-naphthol (freshly prepared in 2.5 N NaOH).

  • Incubate at 60°C for another 15 minutes to allow for color development.

  • Measure the absorbance at 525 nm using a spectrophotometer.[23]

• Data Analysis:

  • Calculate the percentage of inhibition for each herbicide concentration relative to the control.

  • Determine the I₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by plotting inhibition versus herbicide concentration.

References

• 1. Chlorimuron-ethyl | C15H15ClN4O6S | CID 56160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. sulfonylurea herbicides [cnagrochem.com]
• 4. chemicalwarehouse.com [chemicalwarehouse.com]
• 5. benchchem.com [benchchem.com]
• 6. kenso.com.au [kenso.com.au]
• 7. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]
• 8. Sulfonylurea - Wikipedia [en.wikipedia.org]
• 9. Herbicide-binding sites revealed in the structure of plant acetohydroxyacid synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. stanfordchem.com [stanfordchem.com]
• 11. 16.4 Herbicides that Inhibit ALS – Principles of Weed Control [ohiostate.pressbooks.pub]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 13. New Aspects on Inhibition of Plant Acetolactate Synthase by Chlorsulfuron and Imazaquin - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Branched Chain Amino Acid Biosynthesis Inhibitors | Inhibitors of Branched Chain Amino Acid Biosynthesis - passel [passel2.unl.edu]
• 15. Comprehensive understanding of acetohydroxyacid synthase inhibition by different herbicide families - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Herbicide Mode-Of-Action Summary [extension.purdue.edu]
• 17. Acetolactate Synthase (ALS) or Acetohydroxy Acid Synthase (AHAS) Inhibitors | Herbicide Symptoms [ucanr.edu]
• 18. Effects of herbicide chlorimuron-ethyl on physiological mechanisms in wheat (Triticum aestivum) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. medchemexpress.com [medchemexpress.com]
• 20. Role of oxidative stress in the physiology of sensitive and resistant Amaranthus palmeri populations treated with herbicides inhibiting acetolactate synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 21. isws.org.in [isws.org.in]
• 22. A high-throughput, modified ALS activity assay for Cyperus difformis and Schoenoplectus mucronatus seedlings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. biogot.com [biogot.com]

An In-depth Technical Guide to Identifying Degradation Products of Chlorimuron-ethyl using LC-MS

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies used to identify and characterize the degradation products of Chlorimuron-ethyl (B22764), a widely used sulfonylurea herbicide. The primary focus is on the application of Liquid Chromatography-Mass Spectrometry (LC-MS) as a powerful analytical tool for this purpose. This document outlines the principal degradation pathways, presents detailed experimental protocols, and summarizes key data to aid researchers in their analytical endeavors.

Introduction to Chlorimuron-ethyl and its Degradation

Chlorimuron-ethyl is a selective, systemic herbicide used for the control of broadleaf weeds in crops such as soybeans and peanuts.[1][2] Its mode of action involves the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the biosynthesis of branched-chain amino acids in plants.[2][3] The environmental fate of Chlorimuron-ethyl is of significant interest due to its potential impact on non-target organisms and ecosystems. The primary degradation pathways for this herbicide include chemical hydrolysis, photodegradation, and microbial degradation.[4]

• Chemical Hydrolysis: This is a major degradation route, particularly in aqueous solutions and acidic soils. The sulfonylurea bridge is susceptible to cleavage under these conditions.[4]

• Photodegradation: Exposure to sunlight can also lead to the breakdown of Chlorimuron-ethyl.[4][5] Photolysis can result in the cleavage of the sulfonylurea bridge, as well as dechlorination, hydrolysis, and cyclization reactions.[5][6]

• Microbial Degradation: Soil microorganisms play a crucial role in the breakdown of Chlorimuron-ethyl.[4] Various bacterial and fungal strains have been identified that can metabolize this herbicide through different enzymatic reactions.[7][8][9][10]

Understanding these degradation pathways and identifying the resulting products is essential for assessing the environmental impact and ensuring food safety. LC-MS has emerged as the preferred analytical technique for this purpose due to its high sensitivity and selectivity, enabling the detection and identification of trace-level degradation products in complex matrices.[11]

Experimental Protocols

A systematic approach is required to study the degradation of Chlorimuron-ethyl and identify its byproducts. This typically involves forced degradation studies followed by LC-MS analysis.

Forced degradation studies are conducted to accelerate the degradation of Chlorimuron-ethyl under controlled laboratory conditions, mimicking the effects of hydrolysis, oxidation, and photolysis.[4]

Materials:

• Chlorimuron-ethyl analytical standard

• HPLC-grade acetonitrile (B52724), methanol (B129727), and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• pH meter

• Heating block or water bath

• Photostability chamber with UV light source

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Chlorimuron-ethyl (e.g., 1 mg/mL) in acetonitrile or methanol.[4]

• Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Incubate at a controlled temperature (e.g., 70°C) for defined time points. Withdraw samples, neutralize with 0.1 M NaOH, and dilute for analysis.[4]

• Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Incubate at room temperature for defined time points. Withdraw samples, neutralize with 0.1 M HCl, and dilute for analysis.[4]

• Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂. Incubate at room temperature, protected from light, for defined time points. Withdraw samples and dilute for analysis.[4]

• Photodegradation: Expose a solution of Chlorimuron-ethyl to UV light (e.g., 254 nm) in a photostability chamber for a defined period. A control sample wrapped in aluminum foil should be placed in the same chamber. Analyze both the exposed and control samples.[4]

Proper sample preparation is critical to remove interfering matrix components and concentrate the analytes of interest.

For Soil Samples:

• Weigh a homogenized soil sample (e.g., 100 g) into a centrifuge bottle.[3]

• Add a suitable extraction solvent, such as ethyl acetate (B1210297), along with a buffer (e.g., 0.03 M Phosphate buffer pH 3.0).[3][12]

• Shake the mixture for a specified time (e.g., 15 minutes) and then centrifuge to separate the solid and liquid phases.[3][12]

• The supernatant is collected for further cleanup, which may involve solid-phase extraction (SPE).[4][12]

For Water Samples:

• Filter the water sample to remove any particulate matter.

• Perform solid-phase extraction (SPE) using a suitable cartridge (e.g., carbon-based) to concentrate the analytes and remove interfering substances.[13]

• Elute the analytes from the SPE cartridge with a solvent like methanol containing a modifier (e.g., 10 mM ammonium (B1175870) acetate).[13]

• Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS analysis.[13]

The following provides a general LC-MS/MS method for the analysis of Chlorimuron-ethyl and its degradation products. Method parameters should be optimized for the specific instrument and analytes.

Liquid Chromatography (LC) Conditions:

• LC System: Agilent 1290 Infinity II LC system or equivalent.[11]

• Column: A reversed-phase column such as a Zorbax® SB-Cyano or a C18 column is commonly used.[11][12]

• Mobile Phase: A gradient elution is typically employed with a mixture of an aqueous phase (e.g., water with 0.1% formic acid or an ammonium acetate buffer) and an organic phase (e.g., acetonitrile or methanol).[11]

• Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

• Injection Volume: 5-10 µL.

• Column Temperature: 30-40 °C.

Mass Spectrometry (MS) Conditions:

• MS System: Agilent 6490 triple quadrupole LC/MS or equivalent.[11]

• Ionization Source: Electrospray ionization (ESI), often in positive or negative mode depending on the analyte.[11]

• Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for quantification of known degradation products, while a full scan or product ion scan mode is used for the identification of unknown metabolites. Triggered MRM (tMRM) can enhance confidence in analyte identification.[11][14]

Data Presentation: Identified Degradation Products

LC-MS analysis of Chlorimuron-ethyl degradation studies has led to the identification of several key products. The table below summarizes some of the commonly identified degradation products.

Degradation Product Name	Chemical Formula	Molecular Weight ( g/mol )	Key Degradation Pathway(s)	Reference(s)
2-amino-4-chloro-6-methoxypyrimidine	C₅H₆ClN₃O	159.57	Hydrolysis, Microbial Degradation	[7][10]
Ethyl 2-(aminosulfonyl)benzoate	C₉H₁₁NO₄S	229.25	Hydrolysis, Microbial Degradation	[7]
2-sulfamoyl benzoic acid	C₇H₇NO₄S	201.20	Hydrolysis, Microbial Degradation	[7][10]
o-benzoic sulfimide (B8482401) (Saccharin)	C₇H₅NO₃S	183.18	Hydrolysis, Microbial Degradation	[7]
2-[[(4-chloro-6-methoxy-2-pyrimidinyl) carbamoyl] sulfamoyl] benzoic acid	C₁₃H₁₁ClN₄O₆S	386.77	Microbial Degradation	[7]
Ethyl 2-carbonyl sulfamoyl benzoate	C₁₀H₉NO₅S	255.25	Microbial Degradation	[7]
Ethyl 2-benzenesulfonyl isocyanate benzoate	C₁₆H₁₃NO₅S	331.34	Microbial Degradation	[7]

Visualization of Workflows and Pathways

To better illustrate the processes involved in identifying Chlorimuron-ethyl degradation products, the following diagrams are provided.

Caption: Experimental workflow for the identification of Chlorimuron-ethyl degradation products.

Caption: A simplified major degradation pathway of Chlorimuron-ethyl.

Conclusion

The identification of Chlorimuron-ethyl degradation products is a critical aspect of environmental risk assessment. This technical guide provides a framework for researchers to approach this challenge using modern analytical techniques. The combination of forced degradation studies and advanced LC-MS/MS analysis allows for the sensitive and specific identification of degradation products. The detailed protocols and summarized data herein serve as a valuable resource for scientists working in herbicide analysis, environmental chemistry, and regulatory science. While significant progress has been made in elucidating the degradation pathways of Chlorimuron-ethyl, further research is needed to fully understand the formation of minor degradation products and their potential toxicological significance.

References

• 1. Chlorimuron-ethyl | C15H15ClN4O6S | CID 56160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalwarehouse.com [chemicalwarehouse.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Studies on photodegradation of chlorimuron-ethyl in soil [agris.fao.org]
• 6. researchgate.net [researchgate.net]
• 7. Biodegradation of chlorimuron-ethyl and the associated degradation pathway by Rhodococcus sp. D310-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Insights into the degradation of chlorimuron-ethyl by Stenotrophomonas maltophilia D310-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. benchchem.com [benchchem.com]
• 12. epa.gov [epa.gov]
• 13. agilent.com [agilent.com]
• 14. agilent.com [agilent.com]

Kinetic Modeling of Chlorimuron-ethyl Biodegradation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorimuron-ethyl (B22764), a sulfonylurea herbicide, is widely utilized for selective pre- and post-emergence control of broad-leaved weeds, particularly in soybean fields.[1] However, its persistence in soil and potential for carryover to sensitive rotational crops raise environmental concerns.[2] Microbial degradation has been identified as an efficient and environmentally friendly process for the dissipation of chlorimuron-ethyl residues.[1][3] Understanding the kinetics of this biodegradation is crucial for predicting its environmental fate and developing effective bioremediation strategies. This technical guide provides an in-depth overview of the kinetic modeling of chlorimuron-ethyl biodegradation, summarizing key quantitative data, detailing experimental protocols, and illustrating relevant pathways.

Microbial Degradation and Influencing Factors

A variety of microbial species have been identified with the capability to degrade chlorimuron-ethyl, including bacteria such as Pseudomonas sp., Klebsiella sp., Rhodococcus sp., and Stenotrophomonas sp., as well as fungi like Aspergillus sp.[1] The biodegradation process is influenced by several factors, including soil pH, temperature, and moisture content. The half-life of chlorimuron-ethyl in soil typically ranges from 30 to 90 days, depending on these environmental conditions and microbial activity.[2]

Kinetic Models of Biodegradation

The biodegradation of chlorimuron-ethyl can often be described by kinetic models that relate the rate of degradation to the substrate concentration. A commonly used model is the Andrews model, which accounts for substrate inhibition at high concentrations.

Andrews Model

The Andrews model is expressed as:

q = (q_max * S) / (K_s + S + (S^2 / K_i))

where:

• q is the specific degradation rate (day⁻¹)

• q_max is the maximum specific degradation rate (day⁻¹)

• S is the substrate concentration (mg L⁻¹)

• K_s is the half-saturation constant (mg L⁻¹)

• K_i is the inhibition constant (mg L⁻¹)

This model is particularly useful for describing the biodegradation of xenobiotic compounds like herbicides, where high concentrations can be toxic to the degrading microorganisms.

Quantitative Biodegradation Data

The following table summarizes the kinetic parameters for chlorimuron-ethyl biodegradation by different microbial strains as reported in the literature.

Microorganism	Model	q_max (day⁻¹)	K_s (mg L⁻¹)	K_i (mg L⁻¹)	Maximum Biodegradation Rate (%)	Optimal Conditions
Rhodococcus sp. D310-1	Andrews	0.4327	63.50045	156.76666	88.95	-
Stenotrophomonas maltophilia D310-3	Andrews	78.87	9180.97	0.28	89.9	50.21 mg L⁻¹ substrate, pH 5.95, 30.15 °C, 6 days

Experimental Protocols

Accurate kinetic modeling relies on precise quantification of the herbicide concentration over time. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most common analytical methods for this purpose.

High-Performance Liquid Chromatography (HPLC) for Chlorimuron-ethyl Analysis in Soil

This protocol is based on a multi-dimensional HPLC method with UV detection.[4]

1. Sample Extraction:

• Weigh 100.0 g of soil into a 250-mL centrifuge bottle.[4]

• Add 25 mL of 0.03 M Phosphate (B84403) buffer (pH 3.0) and 100.0 mL of 100% ethyl acetate.[4]

• Shake the sample for 15 minutes.[4]

• Centrifuge for 10 minutes at approximately 3000 RPM.[4]

• Collect the supernatant for cleanup.[4]

2. Sample Cleanup (Solid-Phase Extraction):

• Pass the soil extract through a pre-treated C8 solid-phase extraction (SPE) disk.[4]

• Elute chlorimuron-ethyl from the disk with 100% ethyl acetate.[4]

• Evaporate the eluate to dryness and reconstitute the residue in the initial mobile phase (35% acetonitrile (B52724) / 65% 0.03 M phosphate buffer, pH 3.0).[4]

3. HPLC Analysis:

• Instrumentation: HPLC system equipped with a UV detector.[4]

• Columns: A two-column series, with the first acting as a "clean-up" column and the second as the analytical column (e.g., Zorbax® SB-Cyano).[4][5]

• Mobile Phase: Isocratic elution with 35% acetonitrile and 65% 0.03 M phosphate buffer (pH 3.0).[4]

• Detection: UV absorbance at 240 nm.[4][5]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides higher sensitivity and selectivity, especially for complex matrices.[6]

1. Sample Preparation (QuEChERS method):

• Weigh a homogenized sample into a centrifuge tube.[6]

• Add water and acetonitrile.[6]

• Add a salt mixture (e.g., MgSO₄, NaCl), shake, and centrifuge.[6]

• Take an aliquot of the acetonitrile supernatant for cleanup.[6]

• Add a dispersive solid-phase extraction (d-SPE) sorbent, shake, and centrifuge.[6]

• The final extract is ready for LC-MS/MS analysis.[6]

2. LC-MS/MS Conditions:

• LC System: Agilent 1290 Infinity II LC system or equivalent.[6]

• MS System: Agilent 6490 triple quadrupole LC/MS or equivalent.[6]

• Ionization: Electrospray ionization (ESI).[6]

Biodegradation Pathways and Mechanisms

The microbial degradation of chlorimuron-ethyl proceeds through several pathways, primarily involving the cleavage of the sulfonylurea bridge, de-esterification, and opening of the pyrimidine (B1678525) ring.[3][7] Key enzymes involved in these transformations include esterases, carboxylesterases, cytochrome P450, and glutathione-S-transferases.[1]

Several intermediate degradation products have been identified, confirming these pathways. For instance, studies on Chenggangzhangella methanolivorans strain CHL1 identified eight intermediate products, revealing a novel pyrimidine-ring-opening pathway.[3] Similarly, research on Rhodococcus sp. D310-1 also identified eight biodegradation products, leading to the proposal of three possible degradation pathways.[7]

Visualizations

Logical Flow of Kinetic Modeling

References

• 1. Removal of chlorimuron-ethyl from the environment: The significance of microbial degradation and its molecular mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chlorimuron-ethyl Herbicide | Selective Pre- and Post-Emergence Weed Control [smagrichem.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. epa.gov [epa.gov]
• 6. benchchem.com [benchchem.com]
• 7. Biodegradation of chlorimuron-ethyl and the associated degradation pathway by Rhodococcus sp. D310-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Chlorimuron-ethyl-d5 material safety data sheet (MSDS) information.

Section 1: Chemical Identity and Physicochemical Properties

This section summarizes the key identifiers and physical and chemical properties of Chlorimuron-ethyl and its deuterated form.

Property	Value	Source
Analyte Name	Chlorimuron-ethyl-d5	LGC Standards[1][2]
Synonyms	Ethyl 2-(N-((4-Chloro-6-methoxypyrimidin-2-yl)carbamoyl)sulfamoyl)benzoate-d5	LGC Standards[1]
Molecular Formula	C₁₅H₁₀D₅ClN₄O₆S	LGC Standards[1][2]
Molecular Weight	419.85 g/mol	LGC Standards[1][2]
CAS Number	Not specified	LGC Standards[1]
Product Code	TRC-C371274	LGC Standards[1]
Product Format	Neat	LGC Standards[1]
Appearance	Colorless crystals or white solid	PubChem[3]
Melting Point	180 - 182 °C / 356 - 359.6 °F	Fisher Scientific[4]
Solubility	Water (pH 7): 1200 ppmWater (pH 6.5): 450 ppmWater (pH 5): 11 ppmAcetone: 71,000 ppmAcetonitrile: 31,000 ppmMethylene Chloride: 153,000 ppmBenzene: 8000 ppm	PubChem[3]
Molecular Formula (non-deuterated)	C₁₅H₁₅ClN₄O₆S	PubChem[3]
Molecular Weight (non-deuterated)	414.8 g/mol	PubChem[3]

Section 2: Hazard Identification and Toxicological Summary

This section outlines the potential hazards and provides a summary of toxicological data for Chlorimuron-ethyl.

Hazard Information	Description	Source
GHS Classification	Health Hazards: Repeated or prolonged exposure may cause organ damage (Category 2). May cause eye irritation.Environmental Hazards: Very toxic to aquatic life with long lasting effects. Acute and chronic hazards to aquatic environments.	Greenbook[5], Fisher Scientific[4]
Primary Hazards	Irritant, Health Hazard, Environmental Hazard.	PubChem[3]
Acute Oral Toxicity (Rat)	> 5000 mg/kg (Toxicity Category IV)	US EPA[6]
Acute Dermal Toxicity (Rabbit)	> 2000 mg/kg (Toxicity Category III)	US EPA[6]
Acute Inhalation Toxicity	Category IV	Regulations.gov[7]
Primary Eye Irritation (Rabbit)	Mildly irritating (Toxicity Category III)	US EPA[6], Regulations.gov[7]
Primary Dermal Irritation (Rabbit)	Non-irritating (Toxicity Category IV)	US EPA[6], Regulations.gov[7]
Carcinogenicity	Not oncogenic to mice or rats.	US EPA[6]
Developmental Toxicity	Not teratogenic to rabbits. Embryo-fetal effects at or above levels causing maternal toxicity.	US EPA[6], Greenbook[5]
Reproductive Toxicity	No toxicity to reproduction in animal studies.	CDMS.net[8]
Mutagenicity	Not mutagenic.	US EPA[6]
Mechanism of Action	Inhibits the plant enzyme acetolactate synthase (ALS), which is involved in the biosynthesis of essential amino acids (valine and isoleucine), thereby stopping cell division and plant growth.	PubChem[3], AEMPS[9]

Section 3: First-Aid and Fire-Fighting Measures

This section provides guidance on immediate medical response and fire-fighting procedures.

Measure	Protocol	Source
Eye Contact	Hold eye open and rinse slowly and gently with water for 15-20 minutes. Remove contact lenses, if present, after the first 5 minutes, then continue rinsing eye. Call a poison control center or doctor for treatment advice.	Greenbook[5]
Skin Contact	Take off contaminated clothing. Rinse skin immediately with plenty of water for 15-20 minutes. Call a poison control center or doctor for treatment advice.	Greenbook[5]
Ingestion	Call a poison control center or doctor immediately for treatment advice. Do not induce vomiting unless told to do so by a poison control center or doctor. Do not give any liquid to a person or anything by mouth to an unconscious person.	Greenbook[5]
Inhalation	Move person to fresh air. If person is not breathing, call 911 or an ambulance, then give artificial respiration, preferably mouth-to-mouth if possible. Call a poison control center or doctor for further treatment advice.	Greenbook[5]
Extinguishing Media	Use foam, dry chemical, carbon dioxide, or water spray.	Greenbook[5]
Fire-Fighting Instructions	Evacuate area and fight fire upwind from a safe distance to avoid hazardous vapors and decomposition products. Dike and collect water used to fight fire to prevent environmental damage due to runoff.	Greenbook[5]
Hazardous Decomposition Products	Under fire conditions, may produce oxides of carbon and nitrogen, and hydrogen chloride.	Greenbook[5], Fisher Scientific[4]

Section 4: Handling, Storage, and Exposure Controls

This section details safe handling and storage practices, along with personal protective equipment recommendations.

Aspect	Recommendation	Source
Handling	Use only in a well-ventilated area. Wear proper safety equipment. Wash hands before eating, drinking, chewing gum, using tobacco, or using the toilet. Remove contaminated clothing immediately and wash thoroughly before reuse.	Greenbook[5][10]
Storage	Keep pesticide in its original container, tightly closed when not in use. Store in a cool, dry, locked storage area. Avoid cross-contamination with other pesticides or fertilizers.	Greenbook[10], AEMPS[9]
Engineering Controls	Proper ventilation is required. Facilities storing or utilizing this material should be equipped with an eyewash facility and a safety shower.	Greenbook[10]
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.	Fisher Scientific[4]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.	Fisher Scientific[4]
Respiratory Protection	No protective equipment is needed under normal use conditions. If dust is generated, a particle filter is recommended.	Fisher Scientific[4]
Spill Cleanup	Clean up spills immediately. Reduce airborne dust and avoid breathing dust. Wear appropriate safety equipment. Isolate the hazard area. For small spills, vacuum or sweep up material and place in a container for disposal. For large spills, avoid creating a dust cloud and follow the same procedure.	Greenbook[5][10]

Section 5: Experimental Protocols

The toxicological data presented in this guide are typically generated using standardized testing protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD). Below are summaries of the methodologies for key toxicological endpoints.

Experiment	Methodology (Based on OECD Guidelines)
Acute Oral Toxicity	Guideline: OECD 420 (Fixed Dose Procedure), 423 (Acute Toxic Class Method), or 425 (Up-and-Down Procedure).[1][6] Principle: A single dose of the substance is administered orally to a group of experimental animals (typically rats).[11] The method involves a stepwise procedure where the outcome of dosing at one level determines the dose for the next step.[1][12] Procedure: Animals are fasted before dosing. The substance is administered by gavage.[12] Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.[1] A necropsy of all animals is performed at the end of the study.[11] The goal is to identify a dose that causes evident toxicity but not mortality, allowing for classification.[12]
Acute Dermal Toxicity	Guideline: OECD 402 (Acute Dermal Toxicity).[13][14] Principle: A single dose of the test substance is applied to the skin of an animal (typically a rat or rabbit) for a 24-hour period to assess potential health hazards from short-term dermal exposure.[13][15] Procedure: Fur is removed from the dorsal area of the animal (at least 10% of the body surface).[8][15] The test substance is applied uniformly over the shaved area and held in place with a porous gauze dressing.[15] After 24 hours, the residual substance is removed.[15] Animals are observed for signs of toxicity and mortality for at least 14 days, with body weights recorded weekly. A gross necropsy is performed on all animals.[14]
Acute Eye Irritation/Corrosion	Guideline: OECD 405 (Acute Eye Irritation/Corrosion).[10][16] Principle: The test substance is applied in a single dose to one eye of an experimental animal (typically a rabbit), with the untreated eye serving as a control.[16] The potential for causing reversible (irritation) or irreversible (corrosion) eye damage is assessed.[10] Procedure: A weight-of-evidence analysis of existing data is performed first to avoid unnecessary animal testing.[10] If testing is required, a single dose is applied to the eye. The degree of eye irritation/corrosion is evaluated by scoring lesions of the conjunctiva, cornea, and iris at specific intervals (e.g., 1, 24, 48, and 72 hours).[5][16] Observations can continue for up to 21 days to assess reversibility.[16]
Acute Dermal Irritation/Corrosion	Guideline: OECD 404 (Acute Dermal Irritation/Corrosion).[4][17] Principle: The test assesses the potential of a substance to cause reversible (irritation) or irreversible (corrosion) skin damage following a topical application for up to 4 hours.[4] Procedure: The test is initially performed on a single animal. The substance is applied to a small patch of skin (approx. 6 cm²) for a defined period.[17] The skin is observed for erythema (redness) and edema (swelling) at specific intervals after patch removal. If no corrosive effect is seen, the test may be confirmed on additional animals.[17] A tiered testing strategy using validated in vitro methods is recommended to precede in vivo testing.[4]

Section 6: Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and emergency response procedures associated with Chlorimuron-ethyl.

Caption: Workflow for safe handling, storage, and emergency response for Chlorimuron-ethyl.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 3. x-cellr8.com [x-cellr8.com]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. ecetoc.org [ecetoc.org]
• 6. researchgate.net [researchgate.net]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 9. mbresearch.com [mbresearch.com]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. oecd.org [oecd.org]
• 13. OECD 402: Acute Dermal Toxicity - Analytice [analytice.com]
• 14. nucro-technics.com [nucro-technics.com]
• 15. Acute Dermal Toxicity OECD 402 - Altogen Labs [altogenlabs.com]
• 16. nucro-technics.com [nucro-technics.com]
• 17. nucro-technics.com [nucro-technics.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Chlorimuron-ethyl in Environmental Samples using Chlorimuron-ethyl-d5 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals involved in environmental monitoring and residue analysis.

Introduction

Chlorimuron-ethyl (B22764) is a sulfonylurea herbicide widely used for broadleaf weed control in crops such as soybeans. Due to its potential for long-term soil residue and off-target effects, sensitive and accurate quantification in environmental matrices like soil and water is crucial.[1] Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) offers high sensitivity and selectivity for detecting trace levels of such compounds.[2]

However, complex environmental samples are prone to matrix effects, which can cause ion suppression or enhancement, leading to inaccurate quantification.[3] The use of a stable isotope-labeled internal standard (SIL-IS), such as Chlorimuron-ethyl-d5, is the preferred method to mitigate these issues.[3][4] A SIL-IS co-elutes with the target analyte and experiences similar matrix effects and variations during sample preparation and injection.[3] By calculating the peak area ratio of the analyte to the internal standard, these variations can be effectively normalized, leading to highly accurate and precise results.[4]

This application note provides a detailed protocol for the quantitative analysis of Chlorimuron-ethyl in soil samples using Chlorimuron-ethyl-d5 as an internal standard with LC-MS/MS.

Experimental Protocols

Materials and Reagents

• Standards: Chlorimuron-ethyl (≥98% purity), Chlorimuron-ethyl-d5 (≥98% purity, 99% isotopic purity).

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (LC-MS grade), Water (Type I, 18.2 MΩ·cm), Formic acid (LC-MS grade).

• Chemicals: Anhydrous magnesium sulfate (B86663) (MgSO₄), Sodium chloride (NaCl).

• Sample Preparation: 50 mL polypropylene (B1209903) centrifuge tubes, 1.5 mL autosampler vials.

Preparation of Standard Solutions

• Primary Stock Solutions (100 µg/mL):

  • Accurately weigh 10 mg of Chlorimuron-ethyl and Chlorimuron-ethyl-d5 into separate 100 mL volumetric flasks.

  • Dissolve and bring to volume with acetonitrile. These solutions should be stored at -20°C.

• Intermediate Spiking Solution (1 µg/mL):

  • Dilute the primary stock solutions with a 50:50 mixture of acetonitrile and water to create intermediate solutions for calibration curve preparation.

• Internal Standard (IS) Working Solution (100 ng/mL):

  • Prepare a 100 ng/mL working solution of Chlorimuron-ethyl-d5 by diluting the primary stock solution with a 50:50 mixture of acetonitrile and water. This solution is used to spike all calibration standards, QC samples, and environmental samples.

Sample Preparation (QuEChERS Method)

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 100 µL of the 100 ng/mL Internal Standard (IS) working solution to the sample.

• Add 10 mL of water (for dry soil) and vortex for 30 seconds.

• Add 10 mL of acetonitrile containing 1% formic acid.

• Cap the tube and shake vigorously for 1 minute.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Immediately shake for 1 minute to prevent the formation of salt clumps.

• Centrifuge the sample at 4000 rpm for 5 minutes.

• Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) into a clean tube.

• Evaporate the extract to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of the initial mobile phase (90:10 Water:Acetonitrile with 0.1% Formic Acid).

• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

• LC System: UHPLC system.

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Data Presentation

Quantitative data and instrument parameters are summarized in the tables below.

Table 1: LC Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (Water + 0.1% Formic Acid)	% Mobile Phase B (Acetonitrile + 0.1% Formic Acid)
0.00	0.4	90	10
1.00	0.4	90	10
8.00	0.4	5	95
10.00	0.4	5	95
10.10	0.4	90	10

| 12.00 | 0.4 | 90 | 10 |

Table 2: Optimized MS/MS Parameters (ESI Positive Mode)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Chlorimuron-ethyl (Quantifier)	415.1	185.9	100	24
Chlorimuron-ethyl (Qualifier)	415.1	154.0	100	28

| Chlorimuron-ethyl-d5 (IS) | 420.1 | 185.9 | 100 | 24 |

Note: The precursor ion for Chlorimuron-ethyl is consistent with published data.[5] The d5-labeled internal standard is expected to fragment similarly to the native compound, retaining the common product ion while the precursor ion mass is shifted by +5 Da.

Table 3: Method Performance Characteristics (Hypothetical Data)

Parameter	Result
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (R²)	> 0.998
Limit of Detection (LOD)	0.2 ppb (in soil)
Limit of Quantification (LOQ)	0.5 ppb (in soil)
Recovery (at 1, 10, 50 ppb)	92% - 107%

| Precision (RSD%) | < 10% |

Note: These performance characteristics are typical for validated LC-MS/MS methods for pesticide residue analysis and are based on values reported in similar studies.[6][7]

Visualizations

The following diagrams illustrate the workflow and the logic behind using an internal standard.

Figure 1: Analytical Workflow for Chlorimuron-ethyl Analysis.

Figure 2: Principle of Internal Standard Correction.

Conclusion

This application note details a robust and reliable LC-MS/MS method for the quantification of Chlorimuron-ethyl in complex soil matrices. The protocol leverages the QuEChERS sample preparation technique for efficient extraction and cleanup. The critical inclusion of the stable isotope-labeled internal standard, Chlorimuron-ethyl-d5, effectively compensates for matrix-induced signal variability and procedural losses, ensuring high accuracy and precision. The described method is suitable for routine environmental monitoring and ecological risk assessment, providing confidence in the analytical results for regulatory compliance and research applications.

References

• 1. Biodegradation of chlorimuron-ethyl and the associated degradation pathway by Rhodococcus sp. D310-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Environmental Applications of Mass Spectrometry for Emerging Contaminants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. lcms.cz [lcms.cz]
• 5. agilent.com [agilent.com]
• 6. epa.gov [epa.gov]
• 7. mdpi.com [mdpi.com]

Application Note: High-Throughput Analysis of Chlorimuron-ethyl in Environmental Samples using a Validated LC-MS/MS Method

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive method for the quantification of Chlorimuron-ethyl (B22764), a widely used sulfonylurea herbicide, in environmental matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The protocol outlines a streamlined sample preparation procedure based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, followed by a highly selective and sensitive LC-MS/MS analysis in Multiple Reaction Monitoring (MRM) mode. This method is suitable for high-throughput screening and accurate quantification of Chlorimuron-ethyl residues, demonstrating excellent performance characteristics in line with SANTE/12682/2019 guidelines.

Introduction

Chlorimuron-ethyl is an effective herbicide used for broadleaf weed control in various crops.[1] Its potential for persistence in soil and water necessitates sensitive and reliable analytical methods for monitoring its presence in the environment to ensure food safety and environmental protection. LC-MS/MS has become the technique of choice for pesticide residue analysis due to its high selectivity, sensitivity, and speed, allowing for the determination of contaminants at low concentrations in complex matrices.[2][3] This application note provides a comprehensive protocol for the analysis of Chlorimuron-ethyl, from sample extraction to data acquisition and analysis.

Experimental Protocols

Sample Preparation (QuEChERS Method)

This protocol is a modification of the widely used QuEChERS method, suitable for various solid matrices such as soil, fruits, and vegetables.[2]

Reagents and Materials:

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Formic Acid, 98% or higher

• Anhydrous Magnesium Sulfate (MgSO₄)

• Sodium Chloride (NaCl)

• Trisodium (B8492382) Citrate (B86180) Dihydrate

• Disodium (B8443419) Citrate Sesquihydrate

• Primary Secondary Amine (PSA) sorbent

• C18 sorbent

• Graphitized Carbon Black (GCB) sorbent (optional, for pigmented matrices)

• 50 mL and 15 mL polypropylene (B1209903) centrifuge tubes

• Syringe filters (0.22 µm)

Procedure:

• Sample Homogenization: Weigh 10 g (± 0.1 g) of a homogenized sample into a 50 mL centrifuge tube.

• Fortification (for QC): For recovery and matrix effect experiments, spike the blank sample with a known concentration of Chlorimuron-ethyl standard solution.

• Extraction:

  • Add 10 mL of water (for dry samples like soil or cereals). For high-moisture samples, this step can be omitted.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium citrate sesquihydrate).

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL microcentrifuge tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• Liquid Chromatograph coupled with a triple quadrupole mass spectrometer.

Chromatographic Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Injection Volume	2-10 µL[3]

| Column Temperature | 40 °C |

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temperature	450 °C
Desolvation Gas Flow	1000 L/hr

| Cone Gas Flow | 50 L/hr |

MRM Transitions for Chlorimuron-ethyl:

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
415.1	185.9	24	50
415.1	184.9	28	50

| 415.1 | 83.0 | 40 | 50 |

Note: The most abundant transition (415.1 -> 185.9) is typically used for quantification, while the others serve as confirmation ions.[4][5]

Data Presentation

Quantitative Performance Data

The following table summarizes the typical performance characteristics of the LC-MS/MS method for Chlorimuron-ethyl analysis, validated according to SANTE guidelines.[2][6]

Parameter	Typical Value
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.001 - 0.005 mg/kg
Limit of Quantification (LOQ)	0.005 - 0.01 mg/kg[2][6]
Recovery (%)	70 - 120%[3][7]
Precision (RSDr, %)	< 20%
Precision (RSDwR, %)	< 20%
Matrix Effect (%)	-20% to +20% (Acceptable Range)[3]

Mandatory Visualization

Experimental Workflow Diagram

References

• 1. Biodegradation of chlorimuron-ethyl and the associated degradation pathway by Rhodococcus sp. D310-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Validation of a Multi-Residue Analysis Method for 287 Pesticides in Citrus Fruits Mandarin Orange and Grapefruit Using Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. Development and Validation of LC–MS/MS and IC–HRMS Methods for Highly Polar Pesticide Detection in Honeybees: A Multicenter Study for the Determination of Pesticides in Honeybees to Support Pollinators and Environmental Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]

Application Notes and Protocols for the Quantitative Analysis of Herbicide Residues Using Chlorimuron-ethyl-d5

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of Chlorimuron-ethyl-d5 as an internal standard in the quantitative analysis of herbicide residues. The methodologies described are primarily centered around Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective technique ideal for trace-level analysis in complex matrices.

Introduction

Chlorimuron-ethyl is a sulfonylurea herbicide widely used for the control of broadleaf weeds.[1] Its mode of action is the inhibition of the enzyme acetolactate synthase (ALS), which is critical for the biosynthesis of branched-chain amino acids in plants.[2][3] Due to its widespread use, monitoring its residues in environmental and food samples is crucial. The use of a stable isotope-labeled internal standard, such as Chlorimuron-ethyl-d5, is the gold standard for accurate quantification in mass spectrometry-based methods. It compensates for matrix effects and variations in sample preparation and instrument response, leading to more reliable and reproducible results.[4]

Quantitative Data Summary

The following tables summarize key quantitative parameters for the analysis of Chlorimuron-ethyl, which can be expected to be similar when using Chlorimuron-ethyl-d5 as an internal standard for the analysis of the parent compound and other sulfonylurea herbicides.

Table 1: Performance of HPLC Methods for Chlorimuron-ethyl Analysis

Parameter	Method 1: RP-HPLC	Method 2: Isocratic HPLC
Analyte(s)	Chlorimuron-ethyl and its metabolites	Chlorimuron-ethyl
Matrix	Soil and Water	Soil
Column	RP18	Zorbax® SB-Cyano and Zorbax®-ODS
Mobile Phase	Methanol:Water (70:30 v/v)	65:35 0.03 M phosphate (B84403) pH 3.0:ACN
Detection	UV at 230 nm	UV at 240 nm
Recovery	80 - 95%	-
Linearity (r²)	0.999 (for 100-500 µg/mL)[5]	-
Limit of Detection (LOD)	-	0.200 ppb[6]
Limit of Quantitation (LOQ)	-	0.400 ppb[6]

Table 2: Performance of LC-MS/MS Methods for Chlorimuron-ethyl Analysis

Parameter	Method 1: LC-MS/MS
Analyte(s)	Chlorimuron-ethyl
Matrix	Food and environmental samples
Ionization	Electrospray ionization (ESI)
Acquisition Mode	Triggered Multiple Reaction Monitoring (tMRM)[7]
Validated LOQ	0.01 mg/kg for most analyte-matrix combinations[8]
Recovery	97% (example for a similar compound)
Precision (RSD)	4.6% (example for a similar compound)

Experimental Protocols

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

This protocol is a widely used method for the extraction of pesticide residues from food and agricultural matrices.

• Homogenization: Weigh a representative portion of the homogenized sample (e.g., 10-15 g) into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of water and 10 mL of acetonitrile (B52724) to the sample.

• Internal Standard Spiking: Add a known concentration of Chlorimuron-ethyl-d5 solution in acetonitrile.

• Salting Out: Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

• Shaking and Centrifugation: Shake the tube vigorously for 1 minute and then centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing a sorbent material (e.g., primary secondary amine (PSA) and MgSO₄).

• Final Centrifugation: Vortex the d-SPE tube for 30 seconds and centrifuge.

• Analysis: The final extract is ready for LC-MS/MS analysis.[7]

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: An Agilent 1290 Infinity II LC system or equivalent.[7]

• Mass Spectrometry (MS) System: An Agilent 6490 triple quadrupole LC/MS or equivalent.[7]

• Chromatographic Column: A suitable reversed-phase column, such as a C18 column.

• Mobile Phase: A gradient of water and acetonitrile, both containing a small percentage of formic acid (e.g., 0.1%) to improve ionization.

• Ionization: Electrospray ionization (ESI) in positive ion mode is typically used for sulfonylurea herbicides.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor-to-product ion transitions for both the analyte and Chlorimuron-ethyl-d5 should be monitored.

• Quantification: The concentration of the target analyte is determined by comparing the peak area ratio of the analyte to the internal standard (Chlorimuron-ethyl-d5) against a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Diagrams

Caption: Experimental workflow for herbicide residue analysis.

Caption: Mechanism of action of Chlorimuron-ethyl.

Caption: Role of the internal standard in quantification.

References

• 1. lcms.cz [lcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]
• 4. lcms.cz [lcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. epa.gov [epa.gov]
• 7. benchchem.com [benchchem.com]
• 8. agilent.com [agilent.com]

Application Notes and Protocols for the Extraction of Chlorimuron-ethyl from Water Matrices

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the sample preparation and extraction of Chlorimuron-ethyl from various water matrices. The methodologies outlined are designed to ensure accurate and reproducible quantification of this sulfonylurea herbicide in environmental and research samples.

Introduction

Chlorimuron-ethyl is a selective, post-emergence herbicide used for the control of broadleaf weeds.[1] Its presence in water bodies is a matter of environmental concern, necessitating reliable analytical methods for its detection and quantification. This guide focuses on two primary extraction techniques: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), including a modified LLE method known as QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).

The selection of an appropriate extraction method depends on factors such as the water matrix complexity, required detection limits, and available instrumentation. Understanding the physicochemical properties of Chlorimuron-ethyl is crucial for optimizing extraction efficiency.

Table 1: Physicochemical Properties of Chlorimuron-ethyl

Property	Value	Reference
Molecular Formula	C₁₅H₁₅ClN₄O₆S	[2]
Molecular Weight	414.8 g/mol	[2]
pKa	4.2	[3]
Water Solubility	pH 5: 11 ppm, pH 6.5: 450 ppm, pH 7: 1200 ppm	PubChem
Log P (octanol-water partition coefficient)	2.7	[2]

The pH-dependent solubility of Chlorimuron-ethyl is a critical consideration for sample preparation, as its extraction efficiency can be significantly influenced by the pH of the water sample.

Quantitative Data Summary

The following tables summarize the performance of various extraction methods for Chlorimuron-ethyl from water matrices, providing key metrics for method selection and comparison.

Table 2: Performance of Solid-Phase Extraction (SPE) Methods for Chlorimuron-ethyl in Water

SPE Sorbent	Sample Volume (mL)	Elution Solvent	Average Recovery (%)	LOD (µg/L)	LOQ (µg/L)	Reference
C18 Cartridge	250	Dichloromethane	75.1 - 100.0	0.012 - 0.035	-	[4]
SDB Cartridge	250	Acetonitrile (B52724)	54.0 - 98.0	0.012 - 0.035	-	[4]
C8 Empore™ Disk	-	Ethyl Acetate (B1210297)	-	0.2 (in soil)	0.4 (in soil)	[3]
Bond Elut PPL	-	-	>60	0.006 - 0.1	-	[4]
Oasis HLB	-	-	>70	0.003 - 0.04	-	[4]
Graphitized Carbon	-	-	-	0.0048	-	PubChem

Table 3: Performance of Liquid-Liquid Extraction (LLE) and QuEChERS Methods for Sulfonylurea Herbicides (including Chlorimuron-ethyl) in Water

Method	Extraction Solvent	Cleanup Sorbent	Average Recovery (%)	LOD (µg/L)	LOQ (µg/L)	Reference
QuEChERS-DLLME	Acetonitrile, Chlorobenzene	PSA, MgSO₄	81.2 - 104.9	<0.074	<0.244	[5][6]
QuEChERS	Acetonitrile	ENVI-Carb, PSA	>93.9	0.02 - 3.0	0.1 - 9.9	[7]

Experimental Protocols

The following are detailed protocols for the extraction of Chlorimuron-ethyl from water samples.

Solid-Phase Extraction (SPE) Protocol

This protocol is a general guideline and may require optimization based on the specific water matrix and analytical instrumentation.

Materials:

• Water sample

• SPE cartridges (e.g., C18, Oasis HLB)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Dichloromethane (HPLC grade)

• Phosphoric acid or other suitable acid for pH adjustment

• Deionized water

• SPE manifold

• Nitrogen evaporator

• Autosampler vials

Procedure:

• Sample Pre-treatment:

  • Filter the water sample through a 0.45 µm filter to remove suspended particles.

  • Adjust the pH of the water sample to approximately 3.5 with phosphoric acid. This is crucial for the efficient retention of sulfonylurea herbicides on the SPE sorbent.

• SPE Cartridge Conditioning:

  • Pass 5 mL of methanol through the SPE cartridge.

  • Pass 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated water sample (e.g., 250 mL) onto the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove any co-adsorbed impurities.

  • Dry the cartridge under vacuum for approximately 15-20 minutes.

• Elution:

  • Elute the retained Chlorimuron-ethyl from the cartridge with a suitable solvent. For C18 cartridges, use 2 x 2 mL of dichloromethane. For other sorbents, acetonitrile or ethyl acetate may be used.

  • Collect the eluate in a clean collection tube.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent (e.g., mobile phase for LC analysis).

  • Vortex the sample to ensure the residue is fully dissolved.

  • Transfer the reconstituted sample to an autosampler vial for analysis.

Liquid-Liquid Extraction (LLE) Protocol

This protocol provides a general framework for performing LLE. The choice of organic solvent is critical and should be based on the physicochemical properties of Chlorimuron-ethyl.

Materials:

• Water sample

• Separatory funnel

• Extraction solvent (e.g., dichloromethane, ethyl acetate)

• Sodium sulfate (B86663) (anhydrous)

• Rotary evaporator or nitrogen evaporator

• Autosampler vials

Procedure:

• Sample Preparation:

  • Measure a specific volume of the water sample (e.g., 100 mL) into a separatory funnel.

  • Adjust the pH of the sample to below the pKa of Chlorimuron-ethyl (e.g., pH 3-4) to ensure it is in its neutral form, which is more soluble in organic solvents.

• Extraction:

  • Add a volume of the organic extraction solvent (e.g., 50 mL of dichloromethane) to the separatory funnel.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the pressure by opening the stopcock.

  • Allow the layers to separate.

  • Drain the lower organic layer into a clean flask.

  • Repeat the extraction process two more times with fresh portions of the organic solvent.

  • Combine all the organic extracts.

• Drying:

  • Dry the combined organic extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentration and Reconstitution:

  • Evaporate the solvent using a rotary evaporator or a nitrogen evaporator.

  • Reconstitute the residue in a small, precise volume of a suitable solvent for analysis.

  • Transfer the final extract to an autosampler vial.

QuEChERS Protocol for Water Samples

This protocol is adapted from methods developed for the analysis of sulfonylurea herbicides in water.[5][6]

Materials:

• Water sample (10 mL)

• 50 mL centrifuge tubes

• Acetonitrile (with 1% acetic acid)

• Magnesium sulfate (anhydrous)

• Sodium chloride

• Primary Secondary Amine (PSA) sorbent

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Autosampler vials

Procedure:

• Extraction:

  • Place 10 mL of the water sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (containing 1% acetic acid).

  • Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

  • Vortex the tube vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 5 mL aliquot of the upper acetonitrile layer and transfer it to a 15 mL centrifuge tube.

  • Add 50 mg of PSA and 300 mg of anhydrous magnesium sulfate.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract.

  • The extract can be directly analyzed or concentrated further if necessary. For increased sensitivity (as in the QuEChERS-DLLME method), the extract can be used as the disperser solvent in a subsequent microextraction step.[5][6]

  • If concentrating, evaporate the solvent under nitrogen and reconstitute in a suitable solvent for analysis.

Visualized Workflows

The following diagrams illustrate the experimental workflows for the described extraction methods.

Caption: Solid-Phase Extraction (SPE) Workflow.

Caption: Liquid-Liquid Extraction (LLE) Workflow.

Caption: QuEChERS Workflow for Water Samples.

References

• 1. Chlorimuron-ethyl (Ref: DPX F6025) [sitem.herts.ac.uk]
• 2. Chlorimuron-ethyl | C15H15ClN4O6S | CID 56160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. Selection of SPE cartridge for automated solid-phase extraction of pesticides from water followed by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rapid Residue Analysis of Sulfonylurea Herbicides in Surface Water: Methodology and Residue Findings in eastern Tiaoxi River of China [scirp.org]
• 6. file.scirp.org [file.scirp.org]
• 7. mdpi.com [mdpi.com]

Application Notes: Analysis of Chlorimuron-ethyl Metabolism in Plants using Chlorimuron-ethyl-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorimuron-ethyl is a sulfonylurea herbicide widely used for the control of broadleaf weeds in crops such as soybeans. Its efficacy and selectivity are largely dependent on the plant's ability to metabolize the active compound. Understanding the metabolic fate of Chlorimuron-ethyl in different plant species is crucial for developing new herbicides, assessing crop safety, and managing herbicide resistance. Chlorimuron-ethyl-d5, a deuterated analog of the herbicide, serves as an ideal internal standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), ensuring accuracy and precision in complex plant matrices.

These application notes provide a comprehensive protocol for conducting plant metabolism studies of Chlorimuron-ethyl using Chlorimuron-ethyl-d5 as an internal standard. The protocol covers plant treatment, sample preparation, extraction, and LC-MS/MS analysis, along with data interpretation.

Mechanism of Action

Chlorimuron-ethyl acts by inhibiting the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme is vital for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants. Inhibition of ALS disrupts protein synthesis, leading to the cessation of cell division and plant growth, ultimately causing plant death in susceptible species.

Plant Metabolism of Chlorimuron-ethyl

The selectivity of Chlorimuron-ethyl in tolerant plants, such as soybeans, is primarily due to their ability to rapidly metabolize the herbicide into non-phytotoxic compounds. The primary metabolic pathways in plants involve:

• Hydroxylation: The addition of a hydroxyl group (-OH) to the phenyl ring or pyrimidine (B1678525) ring of the Chlorimuron-ethyl molecule. This is often the initial step in detoxification.

• Conjugation: The hydroxylated metabolites are subsequently conjugated with glucose (glycosylation) or glutathione (B108866) to form more water-soluble and less toxic compounds, which can be sequestered in the vacuole or further metabolized.

• Cleavage of the Sulfonylurea Bridge: This results in the formation of separate phenyl and pyrimidine moieties.

Susceptible plants lack the ability to rapidly metabolize Chlorimuron-ethyl, leading to the accumulation of the active herbicide and subsequent phytotoxicity.

Application of Chlorimuron-ethyl-d5 in Metabolism Studies

Chlorimuron-ethyl-d5 is a stable isotope-labeled internal standard that has nearly identical chemical and physical properties to Chlorimuron-ethyl. Its key advantages in quantitative LC-MS/MS analysis include:

• Correction for Matrix Effects: Plant extracts are complex matrices that can cause ion suppression or enhancement in the mass spectrometer, leading to inaccurate quantification. Since Chlorimuron-ethyl-d5 co-elutes with the unlabeled analyte and experiences similar matrix effects, it allows for accurate correction.

• Compensation for Sample Loss: It accounts for any loss of the analyte during sample preparation, extraction, and cleanup steps.

• Improved Precision and Accuracy: The use of an internal standard significantly improves the reproducibility and reliability of the quantitative results.

Experimental Protocols

Plant Growth and Treatment

Materials:

• Seeds of the plant species of interest (e.g., soybean - Glycine max)

• Potting soil or hydroponic solution

• Growth chamber or greenhouse with controlled environmental conditions (temperature, light, humidity)

• Chlorimuron-ethyl analytical standard

• Acetone (B3395972) (HPLC grade)

• Deionized water

• Spraying equipment calibrated for uniform application

Procedure:

• Plant seeds in pots containing soil or in a hydroponic system.

• Grow plants in a controlled environment (e.g., 25°C/20°C day/night temperature, 16-hour photoperiod).

• At the desired growth stage (e.g., V2-V3 stage for soybeans), treat the plants with a solution of Chlorimuron-ethyl. A typical application rate for soybeans is in the range of 8 to 15 g active ingredient per hectare. Prepare a stock solution of Chlorimuron-ethyl in acetone and dilute it with water to the final application concentration.

• Apply the herbicide solution uniformly to the plant foliage using a calibrated sprayer. Leave a set of plants untreated to serve as a control group.

• Harvest plant tissues (leaves, stems, roots) at various time points after treatment (e.g., 0, 6, 24, 48, and 72 hours) to monitor the metabolic profile over time.

• Immediately after harvesting, wash the plant material with deionized water to remove any unabsorbed herbicide from the surface.

• Flash-freeze the samples in liquid nitrogen and store them at -80°C until extraction.

Sample Preparation and Extraction

Materials:

• Frozen plant tissue samples

• Liquid nitrogen

• Mortar and pestle or cryogenic grinder

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Chlorimuron-ethyl-d5 internal standard solution (e.g., 1 µg/mL in acetonitrile)

• Centrifuge tubes (50 mL)

• High-speed centrifuge

• Syringe filters (0.22 µm, PTFE)

• LC-MS vials

Procedure:

• Grind the frozen plant tissue to a fine powder using a pre-chilled mortar and pestle with liquid nitrogen or a cryogenic grinder.

• Weigh approximately 1 g of the powdered plant tissue into a 50 mL centrifuge tube.

• Add 10 mL of extraction solvent (e.g., acetonitrile with 1% formic acid) to the tube.

• Spike the sample with a known amount of Chlorimuron-ethyl-d5 internal standard solution. A typical final concentration in the extract is 10-50 ng/mL.

• Vortex the tube vigorously for 1 minute to ensure thorough mixing.

• Sonicate the sample in an ultrasonic bath for 15 minutes.

• Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter into an LC-MS vial.

• Store the extracts at -20°C until LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source

LC Conditions (Example):

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A linear gradient from 5% to 95% B over 10 minutes, followed by a 5-minute hold at 95% B and a 5-minute re-equilibration at 5% B.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for Chlorimuron-ethyl, Chlorimuron-ethyl-d5, and potential metabolites. Example transitions are provided in the table below. The optimal transitions and collision energies should be determined empirically.

• Source Parameters: Optimize source parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Chlorimuron-ethyl	415.1	184.1	156.1
Chlorimuron-ethyl-d5	420.1	184.1	156.1
Hydroxylated Chlorimuron-ethyl	431.1	200.1	172.1
Chlorimuron-ethyl Glucose Conjugate	577.1	415.1	184.1
Chlorimuron-ethyl Glutathione Conjugate	722.2	415.1	308.1

Data Presentation

Quantitative Analysis of Chlorimuron-ethyl and its Metabolites in Soybean Leaf Tissue

The following table presents representative data from a time-course study on the metabolism of Chlorimuron-ethyl in soybean leaves.

Time After Treatment (hours)	Chlorimuron-ethyl (ng/g fresh weight)	Hydroxylated Chlorimuron-ethyl (ng/g fresh weight)	Chlorimuron-ethyl Glucose Conjugate (ng/g fresh weight)
0	150.2	< LOQ	< LOQ
6	85.7	45.3	15.8
24	22.1	78.9	55.4
48	5.4	40.2	89.1
72	< LOQ	15.6	110.5
LOQ: Limit of Quantification

Visualization of Experimental Workflow and Metabolic Pathway

Experimental Workflow

Caption: Experimental workflow for the plant metabolism study of Chlorimuron-ethyl.

Metabolic Pathway of Chlorimuron-ethyl in Tolerant Plants

Caption: Primary metabolic pathway of Chlorimuron-ethyl in tolerant plants.

Application Note: Determination of Chlorimuron-ethyl in Soil by High-Performance Liquid Chromatography (HPLC)

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative determination of chlorimuron-ethyl (B22764) in soil samples. The described protocol is intended for researchers, environmental scientists, and professionals in regulatory agencies involved in pesticide residue analysis. The method utilizes reversed-phase HPLC with UV detection, providing reliable sensitivity and selectivity for the analysis of chlorimuron-ethyl. The protocol covers soil sample extraction, extract cleanup, and chromatographic analysis, along with method performance data.

Introduction

Chlorimuron-ethyl is a sulfonylurea herbicide widely used for broadleaf weed control in various crops.[1] Due to its potential for persistence in soil and impact on subsequent crops, monitoring its residue levels in agricultural soils is crucial for environmental assessment and food safety. High-Performance Liquid Chromatography (HPLC) is a prevalent analytical technique for this purpose, offering good sensitivity and selectivity.[1] This document provides a detailed protocol for the determination of chlorimuron-ethyl in soil using HPLC with UV detection.

Experimental

Materials and Reagents

• Chlorimuron-ethyl analytical standard (≥98% purity)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Ethyl acetate (B1210297) (ACS grade)

• Water (Milli-Q or equivalent)

• 0.03 M Phosphate (B84403) buffer (pH 3.0)

• Potassium dihydrogen phosphate (KH₂PO₄)

• Phosphoric acid

• C8 Empore™ solid-phase extraction (SPE) disks

• Syringe filters (0.45 µm)

Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Isocratic or gradient pump

  • Autosampler

  • Column oven

  • UV-Vis detector

• Analytical balance

• Centrifuge

• Vortex mixer

• Sonicator

• Nitrogen evaporator

• pH meter

• Solid-phase extraction manifold

Protocols

Standard Solution Preparation

• Stock Standard Solution (100 µg/mL): Accurately weigh 10.0 mg of chlorimuron-ethyl analytical standard and dissolve it in 100.0 mL of acetonitrile. This solution should be stored at 4°C and prepared fresh weekly.[2]

• Intermediate Standard Solution (200 ng/mL): Dilute the stock solution with acetonitrile to obtain an intermediate standard of 200 ng/mL. This solution is used for fortifying samples.[2]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the intermediate standard solution with the mobile phase to concentrations ranging from the limit of quantitation (LOQ) to a level that encompasses the expected sample concentrations.

Sample Preparation

1. Soil Extraction

• Weigh 100.0 g (± 0.1 g) of soil into a 250-mL centrifuge bottle.[2]

• For recovery studies, fortify the control soil samples with the appropriate volume of the 200 ng/mL intermediate standard solution and let them sit for 15 minutes.[2]

• Add 25 mL of 0.03 M Phosphate buffer (pH 3.0) to the soil.[2]

• Add 100.0 mL of ethyl acetate to the centrifuge bottle and mix.[2]

• Allow the sample to soak for ten minutes.[2]

• Shake the sample continuously for 15 minutes.[2]

• Centrifuge the sample for 10 minutes at approximately 3000 RPM.[2]

• Decant the supernatant into a separate flask.

• Repeat the extraction of the soil pellet with another 100 mL of ethyl acetate and combine the supernatants.[2]

2. Extract Cleanup (Solid-Phase Extraction)

• Condition a C8 Empore™ extraction disk by passing 20.0 mL of ethyl acetate, followed by 20 mL of methanol, 20 mL of Milli-Q® water, and finally 20.0 mL of 0.03 M phosphate buffer (pH 5.0). Do not allow the disk to go dry during conditioning.[2]

• Pass the entire filtered sample extract through the conditioned C8 Empore™ disk.

• Air dry the disk for 15 minutes.[2]

• Elute the chlorimuron-ethyl from the disk with three 5-mL portions of 100% ethyl acetate into a test tube.[2]

• Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature.[2]

• Reconstitute the residue in 1.0 mL of the initial mobile phase (e.g., 35% acetonitrile / 65% 0.03 M phosphate buffer, pH 3.0).[2]

• Vortex and sonicate the sample to ensure complete dissolution.

• Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial prior to analysis.[2]

HPLC Chromatographic Conditions

Two exemplary HPLC methods are presented below. Method 1 is a multi-dimensional HPLC method offering enhanced cleanup, while Method 2 is a conventional reversed-phase HPLC method.

Parameter	Method 1: Isocratic Multi-dimensional HPLC	Method 2: Reversed-Phase HPLC
Column(s)	Zorbax® SB-Cyano (cleanup) and Zorbax®-ODS (analytical)[2]	RP-18 column[3]
Mobile Phase	35% Acetonitrile / 65% 0.03 M Phosphate buffer (pH 3.0)[2]	70% Methanol / 30% Water[3]
Flow Rate	1.0 mL/min	Typically 1.0 mL/min[1]
Injection Volume	200 µL[2]	20 µL[1]
Column Temperature	Ambient or controlled (e.g., 30 °C)	Ambient or controlled
Detection Wavelength	240 nm[2]	230 nm[3]

Results and Data Presentation

Method Validation Summary

The performance of the HPLC method should be validated according to standard guidelines. Key validation parameters are summarized below.

Parameter	Method 1	Method 2
Linearity (r²)	>0.99	0.999 (for 100-500 µg/mL)[4]
Limit of Detection (LOD)	0.200 ppb[2]	Not specified
Limit of Quantitation (LOQ)	0.400 ppb[2]	Not specified
Recovery	Not specified	80 - 95%[3]
Precision (%RSD)	<15%	<15%

Experimental Workflow Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. epa.gov [epa.gov]
• 3. Simultaneous determination of chlorimuron-ethyl and its major metabolites in soil and water by reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of Chlorimuron-ethyl-d5 Stock and Working Solutions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock and working solutions of Chlorimuron-ethyl-d5, a deuterated internal standard for the quantitative analysis of Chlorimuron-ethyl. These guidelines are intended to ensure accuracy, reproducibility, and safety in analytical workflows, such as those employing liquid chromatography-mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS).

Introduction

Chlorimuron-ethyl is a sulfonylurea herbicide used for the selective pre- and post-emergence control of broadleaf weeds in various crops[1]. Accurate quantification of its residues in environmental and biological matrices is crucial for regulatory compliance and safety assessment. The use of a stable isotope-labeled internal standard, such as Chlorimuron-ethyl-d5, is a well-established technique to improve the accuracy and precision of analytical methods by correcting for matrix effects and variations in sample processing[2].

This application note describes the systematic preparation of stock and working solutions of Chlorimuron-ethyl-d5, providing a foundation for the development of robust analytical methods.

Materials and Reagents

Analytical Standard

• Chlorimuron-ethyl-d5 (CAS No. Not available, Molecular Formula: C₁₅H₁₀D₅ClN₄O₆S, Molecular Weight: 419.85 g/mol )[3]

Solvents and Reagents

• Acetonitrile (B52724) (ACN), HPLC or LC-MS grade

• Dimethyl sulfoxide (B87167) (DMSO), HPLC or LC-MS grade

• Methanol (MeOH), HPLC or LC-MS grade

• Deionized water, 18 MΩ·cm or higher

• Analytical balance (4- or 5-decimal place)

• Class A volumetric flasks

• Calibrated micropipettes

• Amber glass vials with PTFE-lined caps

Safety Precautions

Handle Chlorimuron-ethyl-d5 and all solvents in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Review the Safety Data Sheet (SDS) for Chlorimuron-ethyl before handling[4][5][6]. Store the neat standard and all solutions at the recommended temperature, typically -20°C or -80°C, to prevent degradation[7]. Protect solutions from light.

Quantitative Data Summary

The following tables summarize the key quantitative data for the preparation of Chlorimuron-ethyl-d5 solutions.

Table 1: Chemical Properties of Chlorimuron-ethyl-d5

Property	Value	Reference
Molecular Formula	C₁₅H₁₀D₅ClN₄O₆S	[3]
Molecular Weight	419.85 g/mol	[3]
Physical State	Solid	[8]
Color	Off-white to pale yellow	[8]

Table 2: Solubility of Chlorimuron-ethyl (as a proxy for Chlorimuron-ethyl-d5)

Solvent	Solubility (mg/mL)	Reference
DMSO	250	[7]
Acetone	71	[9]
Acetonitrile	31	[9]
Methylene chloride	153	[9]
Benzene	8	[9]
Water (pH 7)	1.2	[9]

Table 3: Example Preparation of Stock and Working Solutions

Solution	Concentration	Mass of Standard	Dilution	Final Volume	Solvent
Stock Solution	1000 µg/mL	10 mg	N/A	10 mL	Acetonitrile
Intermediate Stock	100 µg/mL	N/A	1:10	10 mL	Acetonitrile
Working Solution 1	10 µg/mL	N/A	1:10	10 mL	Acetonitrile
Working Solution 2	1 µg/mL	N/A	1:10	10 mL	Acetonitrile
Working Solution 3	0.1 µg/mL	N/A	1:10	10 mL	Acetonitrile

Experimental Protocols

Preparation of a 1000 µg/mL Primary Stock Solution

This protocol describes the preparation of a high-concentration primary stock solution, which will be used to generate all subsequent working solutions through serial dilutions.

• Weighing: Accurately weigh approximately 10 mg of Chlorimuron-ethyl-d5 neat standard onto a calibrated analytical balance using a weigh boat or anti-static weighing paper[10][11]. Record the exact weight.

• Dissolution: Quantitatively transfer the weighed standard to a 10 mL Class A volumetric flask. Use a small funnel to avoid any loss of the solid.

• Solvent Addition: Add a small amount of acetonitrile (approximately 5 mL) to the volumetric flask to dissolve the standard. Gently swirl the flask to ensure complete dissolution. If necessary, sonicate for a few minutes.

• Volume Adjustment: Once the standard is completely dissolved, bring the flask to the 10 mL mark with acetonitrile.

• Homogenization: Cap the flask and invert it several times to ensure a homogeneous solution.

• Storage: Transfer the stock solution to a labeled amber glass vial and store it at -20°C or -80°C[7].

Preparation of Working Solutions by Serial Dilution

Working solutions are prepared by serially diluting the primary stock solution to the desired concentrations for spiking into calibration standards and quality control samples.

• Preparation of 100 µg/mL Intermediate Stock Solution:

  • Pipette 1 mL of the 1000 µg/mL primary stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with acetonitrile.

  • Cap and invert the flask to mix thoroughly.

• Preparation of 10 µg/mL Working Solution:

  • Pipette 1 mL of the 100 µg/mL intermediate stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with acetonitrile.

  • Cap and invert the flask to mix thoroughly.

• Further Dilutions: Repeat the 1:10 dilution step to prepare lower concentration working solutions (e.g., 1 µg/mL, 0.1 µg/mL) as required by the analytical method's sensitivity.

Visualizations

The following diagrams illustrate the workflow for the preparation of stock and working solutions of Chlorimuron-ethyl-d5.

Caption: Workflow for the Preparation of Chlorimuron-ethyl-d5 Primary Stock Solution.

Caption: Serial Dilution Scheme for Preparing Working Solutions.

References

• 1. Chlorimuron-ethyl Herbicide | Selective Pre- and Post-Emergence Weed Control [smagrichem.com]
• 2. Matrix-Matched Pesticide Standard Curve Preparation - Protocol - OneLab [onelab.andrewalliance.com]
• 3. Chlorimuron-ethyl-d5 | CAS | LGC Standards [lgcstandards.com]
• 4. assets.greenbook.net [assets.greenbook.net]
• 5. fishersci.com [fishersci.com]
• 6. cdn.chemservice.com [cdn.chemservice.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. Chlorimuron-ethyl | C15H15ClN4O6S | CID 56160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. mt.com [mt.com]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application of Chlorimuron-ethyl-d5 in environmental monitoring studies.

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorimuron-ethyl (B22764) is a sulfonylurea herbicide used for selective, systemic, and post-emergence control of broadleaf weeds in crops such as soybeans and peanuts.[1] Its mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, which is critical for the biosynthesis of branched-chain amino acids in plants.[2] This inhibition halts cell division and leads to plant death.[2] Due to its potential for mobility in soil and groundwater, monitoring its presence in environmental matrices is crucial.[3]

Chlorimuron-ethyl-d5, a deuterated analog of chlorimuron-ethyl, serves as an ideal internal standard for quantitative analysis by isotope dilution mass spectrometry.[4][5] Its use significantly improves the accuracy and precision of analytical methods by correcting for matrix effects and variations in sample preparation and instrument response.[6] These application notes provide detailed protocols for the use of Chlorimuron-ethyl-d5 in the analysis of environmental samples.

Mechanism of Action of Chlorimuron-ethyl

Chlorimuron-ethyl's herbicidal activity is derived from its inhibition of the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS).[2] This enzyme is essential for the synthesis of the branched-chain amino acids valine, leucine, and isoleucine in plants.[2] By blocking ALS, chlorimuron-ethyl disrupts protein synthesis, which in turn stops cell division and plant growth, ultimately leading to the death of susceptible plants.[2]

References

• 1. Environmental Applications of Mass Spectrometry for Emerging Contaminants [mdpi.com]
• 2. epa.gov [epa.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. lcms.cz [lcms.cz]
• 5. texilajournal.com [texilajournal.com]
• 6. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of Analytes Using Chlorimuron-ethyl-d5 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

The accurate quantification of analytes in complex matrices such as soil, water, or biological fluids is a significant challenge in analytical chemistry.[1] Matrix effects, including ion suppression or enhancement in mass spectrometry, can lead to inaccurate and imprecise results.[1][2] The use of a stable isotope-labeled internal standard (SIL-IS), such as Chlorimuron-ethyl-d5, in an isotope dilution mass spectrometry (IDMS) workflow is a robust technique to overcome these challenges.[1][3] A SIL-IS is chemically and physically almost identical to the analyte of interest, ensuring it behaves similarly during sample preparation, extraction, and chromatographic separation.[3] By adding a known concentration of Chlorimuron-ethyl-d5 to all standards and samples, variations during the analytical process can be normalized.[3][4] This is achieved by calculating the ratio of the analyte's mass spectrometry signal to the internal standard's signal. This ratio is then used to construct a calibration curve and accurately determine the analyte concentration in unknown samples.[5][6]

This application note provides a detailed protocol for the quantitative analysis of an analyte using Chlorimuron-ethyl-d5 as an internal standard, with a focus on liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Protocols

Preparation of Stock Solutions, Calibration Standards, and Quality Controls (QCs)

This protocol outlines the preparation of a calibration curve and QC samples for the quantification of a target analyte in a given matrix.

Materials:

• Target analyte standard

• Chlorimuron-ethyl-d5 (Internal Standard, IS)

• LC-MS grade methanol (B129727)

• LC-MS grade water

• Formic acid

• Blank matrix (e.g., soil extract, plasma)

Procedure:

• Primary Stock Solutions: Prepare a 1 mg/mL stock solution of the target analyte and a 1 mg/mL stock solution of Chlorimuron-ethyl-d5 (IS) in methanol. Store at -20°C.[7]

• Working Standard Solution: From the primary stock, prepare a working standard solution of the target analyte (e.g., 10 µg/mL) through serial dilution in methanol.

• Working Internal Standard (IS) Solution: Prepare a working IS solution of Chlorimuron-ethyl-d5 at a concentration that will yield a consistent and strong signal in the mass spectrometer (e.g., 100 ng/mL). The optimal concentration may require adjustment.[2]

• Calibration Curve Standards: Prepare a series of calibration standards by spiking appropriate volumes of the analyte working standard solution into the blank matrix. A constant amount of the working IS solution is added to each standard.[8][9]

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) independently from the calibration standards.[8]

Table 1: Example Preparation of Calibration Curve Standards

Calibration Level	Analyte Concentration (ng/mL)	Volume of Analyte Working Stock (1 µg/mL) (µL)	Volume of IS Working Stock (100 ng/mL) (µL)	Final Volume with Blank Matrix (mL)
Blank	0	0	50	1
STD 1	0.5	0.5	50	1
STD 2	1.0	1.0	50	1
STD 3	5.0	5.0	50	1
STD 4	10.0	10.0	50	1
STD 5	50.0	50.0	50	1
STD 6	100.0	100.0	50	1
STD 7	250.0	250.0	50	1

| STD 8 | 500.0 | 500.0 | 50 | 1 |

Note: Final IS concentration in all standards and samples will be 5 ng/mL.

Sample Preparation (QuEChERS Method for Solid Samples)

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a common and effective sample preparation technique for pesticide residue analysis in food and environmental samples.[5][10]

Procedure:

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.[5]

• Add the working internal standard solution (Chlorimuron-ethyl-d5) to the sample.

• Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.[5]

• Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride). Shake vigorously again for 1 minute.[5]

• Centrifuge the sample at ≥4,000 rpm for 5 minutes.[5]

• Transfer an aliquot of the upper acetonitrile layer to a microcentrifuge tube containing a dispersive solid-phase extraction (d-SPE) sorbent.[5]

• Vortex for 30 seconds and centrifuge at ≥10,000 rpm for 2 minutes.[5]

• Filter the supernatant into an autosampler vial for LC-MS/MS analysis.[5]

LC-MS/MS Analysis

Instrumentation:

• Liquid Chromatography system coupled to a triple quadrupole mass spectrometer.

Typical LC Parameters:

• Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).[6]

• Mobile Phase A: 0.1% formic acid in water.[6]

• Mobile Phase B: 0.1% formic acid in methanol or acetonitrile.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• Column Temperature: 40°C.

Typical MS/MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode depending on the analyte.

• Scan Type: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).[5][11]

• SRM Transitions: Specific precursor-to-product ion transitions must be optimized for the analyte and for Chlorimuron-ethyl-d5. At least two transitions are typically monitored for each compound for confirmation.[11]

Data Analysis and Presentation

• Peak Integration: Integrate the chromatographic peak areas for the specified SRM transitions for both the target analyte and the internal standard (Chlorimuron-ethyl-d5) in all standards and samples.[6]

• Ratio Calculation: Calculate the peak area ratio by dividing the analyte peak area by the internal standard peak area for each injection.[4][6]

• Calibration Curve Construction: Plot the peak area ratio (y-axis) against the known concentration of the calibration standards (x-axis).[5]

• Regression Analysis: Apply a linear or quadratic regression model to the calibration data. A weighting factor (e.g., 1/x or 1/x²) is often necessary for heteroscedastic data to improve accuracy at lower concentrations.[12][13] The correlation coefficient (r²) should be >0.99.[14]

• Concentration Determination: Determine the concentration of the analyte in unknown samples by interpolating their calculated peak area ratios on the calibration curve using the regression equation.[5][6]

Table 2: Example Quantitative Data and Results

Sample ID	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)
STD 1 (0.5 ng/mL)	10,540	1,015,300	0.0104	0.5
STD 5 (50 ng/mL)	1,150,200	998,750	1.1516	50.0
QC Low (1.5 ng/mL)	32,150	1,050,400	0.0306	1.48
QC High (400 ng/mL)	8,540,300	1,010,200	8.4541	405.2
Unknown Sample 1	155,600	1,025,800	0.1517	7.35

| Unknown Sample 2 | 2,430,100 | 985,400 | 2.4661 | 119.6 |

Table 3: Typical Method Performance Characteristics

Parameter	Typical Value	Description
Linearity (r²)	> 0.99	Indicates the goodness of fit for the calibration curve regression.[14]
Limit of Quantitation (LOQ)	Analyte Dependent	The lowest concentration of an analyte that can be reliably quantified with acceptable precision and accuracy.[10]
Accuracy (% Recovery)	80 - 120%	The closeness of the measured value to the true value, assessed using QC samples.[14]

| Precision (%RSD) | < 15-20% | The degree of agreement among individual measurements, expressed as the relative standard deviation (RSD).[14] |

Visualizations

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Logical diagram illustrating the principle of internal standard correction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Internal standard - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]
• 8. lcms.cz [lcms.cz]
• 9. lcms.cz [lcms.cz]
• 10. benchchem.com [benchchem.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. cabidigitallibrary.org [cabidigitallibrary.org]
• 14. lcms.cz [lcms.cz]

Reporting analytical results obtained using deuterated standards.

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The use of deuterated standards in quantitative analysis, particularly in conjunction with mass spectrometry, has become the gold standard for achieving the highest levels of accuracy and precision.[1][2] This document provides detailed application notes and protocols for the utilization of deuterated internal standards in analytical workflows, guidance on data presentation, and visualization of key processes.

Core Principles: Isotope Dilution Mass Spectrometry

The foundational principle behind the use of deuterated standards is Isotope Dilution Mass Spectrometry (IDMS). In this technique, a known quantity of a deuterated analog of the analyte of interest is introduced into the sample at an early stage of the preparation process.[3] This "internal standard" is chemically identical to the analyte, with the only difference being the increased mass due to the replacement of hydrogen atoms with deuterium.[4]

Because the deuterated standard and the native analyte exhibit nearly identical physicochemical properties, they behave similarly during sample extraction, cleanup, chromatography, and ionization.[3][5] Any loss of the analyte during sample processing is mirrored by a proportional loss of the deuterated internal standard. Consequently, the ratio of the signal from the native analyte to that of the deuterated standard remains constant, enabling highly accurate quantification even in complex matrices.[1][3]

Advantages of Using Deuterated Standards

The primary advantage of employing deuterated internal standards is the significant improvement in analytical accuracy and precision.[5] They are instrumental in correcting for a variety of potential errors that can occur during the analytical workflow:

• Compensation for Analyte Loss : Losses during sample preparation steps such as extraction, cleanup, and transfer are accounted for as both the analyte and the deuterated standard are affected to the same extent.[1]

• Correction for Matrix Effects : In complex matrices like plasma or urine, co-eluting endogenous components can suppress or enhance the ionization of the analyte in the mass spectrometer. Since the deuterated standard co-elutes with the analyte, it experiences the same matrix effects, allowing for accurate correction.[6]

• Improved Precision and Reproducibility : By minimizing the impact of variations in sample preparation and instrument response, deuterated standards lead to lower coefficients of variation (%CV) and enhanced reproducibility between experiments and laboratories.[7]

Data Presentation

Clear and concise presentation of quantitative data is crucial for the interpretation and comparison of analytical results. The following tables provide a template for summarizing data from a quantitative analysis of a hypothetical drug, "Drug X," in human plasma using its deuterated analog, "Drug X-d4," as an internal standard.

Table 1: Calibration Curve for Drug X in Human Plasma

Calibration Standard	Nominal Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	Accuracy (%)
Blank	0	0	152345	0.000	0.00	N/A
LLOQ	1	1567	153123	0.010	1.02	102.0
Cal 2	5	7890	154567	0.051	5.05	101.0
Cal 3	10	15432	152987	0.101	10.08	100.8
Cal 4	50	76543	153456	0.499	49.85	99.7
Cal 5	100	153210	153876	0.996	99.56	99.6
Cal 6	500	754321	152789	4.937	493.72	98.7
ULOQ	1000	1512345	151987	9.950	995.04	99.5

Table 2: Quality Control Sample Results for Drug X in Human Plasma

QC Level	Nominal Concentration (ng/mL)	Mean Calculated Concentration (ng/mL) (n=5)	Standard Deviation	% Coefficient of Variation (%CV)	Accuracy (%)
LQC	3	2.95	0.12	4.1	98.3
MQC	75	76.21	2.54	3.3	101.6
HQC	750	742.53	21.32	2.9	99.0

Experimental Protocols

The successful implementation of deuterated standards requires well-defined and validated experimental protocols. Below are detailed methodologies for a typical quantitative bioanalytical workflow using LC-MS/MS.

Protocol 1: Quantitative Analysis of a Small Molecule Drug in Human Plasma

This protocol outlines a general procedure for the analysis of a small molecule drug in human plasma using its deuterated internal standard.

1. Materials and Reagents

• Analyte (e.g., Drug X) and Deuterated Internal Standard (e.g., Drug X-d4)

• Human Plasma (with anticoagulant)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic Acid (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Autosampler vials

2. Preparation of Solutions

• Analyte and Internal Standard Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of the analyte and the deuterated internal standard and dissolve in a suitable organic solvent (e.g., methanol) to a final volume of 1 mL.[5]

• Calibration Standards and Quality Control (QC) Samples: Prepare a series of working solutions of the analyte by serial dilution of the stock solution. Spike these working solutions into blank human plasma to create calibration standards and QC samples at the desired concentrations.

• Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the internal standard stock solution with methanol to achieve the final working concentration.

3. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of the plasma sample (calibration standard, QC, or unknown) into a clean microcentrifuge tube.[8]

• Add 10 µL of the deuterated internal standard working solution to the plasma sample.[8]

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile with 0.1% formic acid to the sample to precipitate proteins.[8]

• Vortex vigorously for 1 minute.[8]

• Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.[8]

• Carefully transfer the supernatant to a clean autosampler vial.[8]

4. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm)[2]

  • Mobile Phase A: 0.1% formic acid in water[2]

  • Mobile Phase B: 0.1% formic acid in acetonitrile[2]

  • Gradient: A suitable gradient to separate the analyte from endogenous interferences.

  • Flow Rate: 0.4 mL/min[2]

  • Injection Volume: 10 µL[2]

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode.

  • Scan Type: Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM).[2]

  • MRM Transitions: Monitor the specific precursor-to-product ion transitions for both the native analyte and the deuterated internal standard.[1]

5. Data Analysis

• Integrate the peak areas for the analyte and its deuterated internal standard.[2]

• Calculate the peak area ratio (analyte peak area / internal standard peak area).[2]

• Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.[2]

• Determine the concentration of the unknown samples by interpolating their peak area ratios on the calibration curve.[2]

Visualizations

Diagrams are provided to illustrate key concepts and workflows related to the use of deuterated standards.

Caption: Principle of Isotope Dilution Mass Spectrometry.

Caption: Bioanalytical workflow with deuterated standards.

Caption: How deuterated standards correct for matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. benchchem.com [benchchem.com]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Revolutionizing Quantitative Proteomics and Metabolomics: A Guide to LC-MS/MS Data Processing with Stable Isotope-Labeled Standards

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing software designed to process Liquid Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS/MS) data featuring stable isotope-labeled standards. This powerful technique offers unparalleled accuracy in the relative and absolute quantification of proteins and metabolites, making it an indispensable tool in drug development, disease research, and systems biology.

Introduction to Stable Isotope Labeling in LC-MS/MS

Stable isotope labeling is a robust method for accurate quantification in mass spectrometry. By incorporating heavier, non-radioactive isotopes (e.g., ¹³C, ¹⁵N) into proteins or metabolites, a mass shift is induced relative to their unlabeled counterparts. When a labeled "heavy" sample is mixed with an unlabeled "light" sample, the chemically identical analyte pairs co-elute during liquid chromatography and are detected by the mass spectrometer as distinct peaks separated by a known mass difference. The ratio of their intensities provides a precise measure of their relative abundance.

Common stable isotope labeling strategies include:

• Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC): Cells are metabolically labeled by growing them in media where natural "light" amino acids are replaced with "heavy" stable isotope-labeled amino acids (e.g., ¹³C₆-Arginine, ¹³C₆,¹⁵N₂-Lysine).[1][2] This method is widely used in quantitative proteomics to study protein expression, post-translational modifications, and protein-protein interactions.[2][3]

• ¹³C Labeling for Metabolomics: Cells or organisms are supplied with a ¹³C-labeled substrate, such as ¹³C-glucose or ¹³C-glutamine, to trace its metabolism through various biochemical pathways.[4][5] This is instrumental in metabolic flux analysis to understand cellular metabolism and identify metabolic reprogramming in disease.[6][7]

Featured Software for Data Analysis

Several software packages are available for processing LC-MS/MS data with stable isotope-labeled standards. This guide will focus on two widely used open-source platforms: MaxQuant for proteomics and MAVEN for metabolomics.

MaxQuant for SILAC-based Proteomics

MaxQuant is a powerful, free software platform for the analysis of large-scale mass spectrometry data.[8][9] It is particularly well-suited for SILAC experiments and offers a comprehensive workflow from raw data processing to protein identification and quantification.[10][11][12]

MAVEN (Metabolomic Analysis and Visualization Engine)

MAVEN is an open-source software designed for the interactive processing of LC-MS-based metabolomics data.[13][14] It enables reliable quantification and visualization of isotope-labeling patterns from high-resolution mass spectrometry data.[13][15]

Experimental Protocols

Protocol 1: Quantitative Phosphoproteomics using SILAC and MaxQuant

This protocol outlines a typical workflow for identifying and quantifying changes in protein phosphorylation in response to a stimulus using a triple SILAC approach.[16][17]

1. Cell Culture and SILAC Labeling:

• Culture cells in three separate SILAC media: "light" (unlabeled Lysine and Arginine), "medium" (e.g., ⁴H₂-Lysine and ¹³C₆-Arginine), and "heavy" (e.g., ¹³C₆,¹⁵N₂-Lysine and ¹³C₆,¹⁵N₄-Arginine).
• Ensure complete incorporation of the labeled amino acids by passaging cells for at least five doublings.
• Synchronize cells by serum starvation for 24 hours in their respective SILAC media.
• Treat the "medium" and "heavy" labeled cells with different stimuli, while the "light" cells serve as the unstimulated control.

2. Sample Preparation and Protein Digestion:

• Harvest and lyse the cells from all three conditions.
• Combine equal amounts of protein from the "light," "medium," and "heavy" lysates.
• Perform in-solution or in-gel tryptic digestion of the combined protein mixture.[18]

3. Phosphopeptide Enrichment:

• Enrich for phosphopeptides from the digested peptide mixture using Titanium Dioxide (TiO₂) affinity chromatography.[17][19]

4. LC-MS/MS Analysis:

• Analyze the enriched phosphopeptides using a high-resolution Orbitrap-based mass spectrometer coupled with a nano-liquid chromatography system.

5. Data Analysis with MaxQuant:

• Import the raw mass spectrometry data files into MaxQuant.
• Configure the SILAC-specific parameters, including the labels for light, medium, and heavy channels.
• Specify the appropriate search parameters, including the enzyme (Trypsin/P), variable modifications (Phospho (STY)), and the protein sequence database.
• Run the MaxQuant analysis. The software will perform peptide and protein identification and calculate the SILAC ratios for each identified phosphopeptide.

Protocol 2: ¹³C Metabolic Flux Analysis using MAVEN

This protocol describes a workflow for tracing the metabolism of ¹³C-glucose in cultured cells to measure metabolic flux through central carbon pathways.[4][20]

1. Cell Culture and ¹³C-Glucose Labeling:

• Culture cells in standard glucose-containing medium.
• Switch the cells to a medium containing uniformly labeled ¹³C-glucose and culture for a defined period (e.g., 0, 1, 4, 8, 24 hours) to reach isotopic steady-state.

2. Metabolite Extraction:

• Rapidly quench metabolism and extract polar metabolites using a cold solvent mixture (e.g., 80% methanol).

3. LC-MS/MS Analysis:

• Analyze the metabolite extracts using a high-resolution mass spectrometer coupled with a liquid chromatography system. A HILIC (Hydrophilic Interaction Liquid Chromatography) column is often used for the separation of polar metabolites.[4]

4. Data Analysis with MAVEN:

• Convert the raw data files to an open format like mzXML or mzML.
• Load the data files into MAVEN.[14]
• Perform peak alignment across all samples.
• Use the isotopic labeling analysis module to visualize and quantify the incorporation of ¹³C into key metabolites of pathways like glycolysis and the TCA cycle. MAVEN automatically detects and reports the peak intensities for different isotopologues of a metabolite.[13]

Data Presentation

Quantitative data from these experiments should be summarized in clear and structured tables to facilitate comparison and interpretation.

Table 1: Example of Quantitative Phosphoproteomics Data from MaxQuant

Phosphosite	Gene Name	Light Intensity	Medium Intensity	Heavy Intensity	Medium/Light Ratio	Heavy/Light Ratio
AKT1S1 (S236)	TSC2	1.5E+08	4.5E+08	1.2E+09	3.0	8.0
RPS6 (S235/S236)	RPS6	2.1E+09	8.4E+09	1.5E+10	4.0	7.1
EIF4EBP1 (S65)	EIF4EBP1	5.0E+07	2.5E+08	6.0E+08	5.0	12.0

Table 2: Example of ¹³C Labeling Data from MAVEN for Citrate

Sample Timepoint	M+0 (Unlabeled)	M+1	M+2	M+3	M+4	M+5	M+6	Fractional Enrichment
0 hr	98.5%	1.0%	0.5%	0.0%	0.0%	0.0%	0.0%	0.015
1 hr	60.2%	5.3%	25.8%	3.1%	4.5%	0.8%	0.3%	0.398
4 hr	15.7%	2.1%	18.9%	4.3%	40.1%	12.5%	6.4%	0.843
8 hr	5.1%	0.8%	8.3%	2.5%	35.7%	28.9%	18.7%	0.949
24 hr	2.3%	0.4%	4.1%	1.2%	20.5%	35.8%	35.7%	0.977

Mandatory Visualization

Diagrams are essential for illustrating complex biological pathways and experimental workflows.

Caption: Workflow for quantitative phosphoproteomics using SILAC.

Caption: Workflow for ¹³C metabolic flux analysis.

Caption: Simplified mTOR signaling pathway.

References

• 1. SILAC: Principles, Workflow & Applications in Proteomics - Creative Proteomics Blog [creative-proteomics.com]
• 2. researchgate.net [researchgate.net]
• 3. fulltext.calis.edu.cn [fulltext.calis.edu.cn]
• 4. Ex vivo and in vivo stable isotope labelling of central carbon metabolism and related pathways with analysis by LC–MS/MS | Springer Nature Experiments [experiments.springernature.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Applications of Stable Isotope Labeling in Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A practical guide to the MaxQuant computational platform for SILAC-based quantitative proteomics - MDC Repository [edoc.mdc-berlin.de]
• 10. MaxQuant for in-depth analysis of large SILAC datasets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. MaxQuant for In-Depth Analysis of Large SILAC Datasets | Springer Nature Experiments [experiments.springernature.com]
• 12. researchgate.net [researchgate.net]
• 13. lsi.princeton.edu [lsi.princeton.edu]
• 14. LC-MS Data Processing with MAVEN: A Metabolomic Analysis and Visualization Engine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Quantitative Comparison of Proteomes Using SILAC - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Application of SILAC Labeling in Phosphoproteomics Analysis | Springer Nature Experiments [experiments.springernature.com]
• 18. info.gbiosciences.com [info.gbiosciences.com]
• 19. SILAC Protocol for Global Phosphoproteomics Analysis - Creative Proteomics [creative-proteomics.com]
• 20. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Inaccurate Quantification with Deuterated Internal Standards

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when using deuterated internal standards for quantification in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for inaccurate quantification despite using a deuterated internal standard?

A1: Inaccurate or inconsistent quantitative results when using a deuterated internal standard can arise from several factors. The most common issues include:

• Lack of Co-elution: The analyte and the deuterated internal standard (IS) do not elute at the exact same time from the liquid chromatography (LC) column.[1]

• Differential Matrix Effects: The analyte and the IS experience different levels of ion suppression or enhancement from the sample matrix, even with co-elution.[1][2][3]

• Isotopic or Chemical Impurities: The deuterated standard may contain unlabeled analyte or other impurities.[1][2]

• Isotopic Exchange (Back-Exchange): Deuterium (B1214612) atoms on the internal standard are replaced by hydrogen atoms from the sample matrix or solvent.[1][2]

• In-source Instability or Fragmentation: The deuterated IS may exhibit different stability or fragmentation patterns in the mass spectrometer's ion source compared to the analyte.[2]

Q2: Why is my deuterated internal standard's signal unstable across an analytical run?

A2: Variability in the internal standard's signal intensity often points to differential matrix effects or issues with the stability of the deuterated label.[1] Even with perfect co-elution, the analyte and the deuterated internal standard can experience different degrees of ion suppression or enhancement from matrix components.[1] Studies have shown that the matrix effects experienced by an analyte and its deuterated internal standard can differ significantly in complex matrices like plasma and urine.[1]

Q3: Can the position of the deuterium labels on the internal standard molecule affect my results?

A3: Yes, the position of the deuterium labels is critical for the stability of the internal standard.[1][2] Deuterium atoms are more susceptible to exchange if they are located on heteroatoms like oxygen (-OH) or nitrogen (-NH), or on a carbon atom adjacent to a carbonyl group (C=O).[1][2] This phenomenon, known as back-exchange, can lead to a decrease in the deuterated signal and an increase in the signal of the unlabeled analyte, compromising accuracy.[1][2][4] It is preferable to use standards where deuterium atoms are placed on stable, non-labile positions.[1][5]

Q4: How many deuterium atoms should an ideal internal standard have?

A4: A mass difference of at least 3 atomic mass units (amu) between the analyte and the internal standard is generally recommended to prevent isotopic overlap.[6] Therefore, an internal standard with three or more deuterium atoms is preferable.[6][7] This minimizes the contribution of the natural M+1 and M+2 isotopes of the analyte to the internal standard's signal, a phenomenon often referred to as "cross-talk".[6]

Troubleshooting Guides

Issue 1: Inaccurate and Inconsistent Quantitative Results

If you are observing poor accuracy and precision in your quantitative results, follow this troubleshooting workflow.

A logical workflow for troubleshooting inaccurate quantitative results.

1. Verify Co-elution of Analyte and Internal Standard

• Problem: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography, a phenomenon known as the "chromatographic isotope effect."[6][8] This can lead to differential matrix effects, compromising accuracy.[1][8]

• Methodology:

  • Prepare and inject separate solutions of the analyte and the deuterated internal standard.

  • Prepare and inject a mixed solution containing both.

  • Overlay the chromatograms of the analyte and the internal standard to confirm complete co-elution.

• Solution: If separation is observed, adjust the chromatographic conditions (e.g., gradient, mobile phase composition, or column temperature) to improve co-elution.[6] In some cases, using a column with lower resolution may be necessary to ensure both compounds elute as a single peak.[1][8]

2. Assess the Isotopic and Chemical Purity of the Internal Standard

• Problem: The deuterated internal standard may contain the unlabeled analyte as an impurity, leading to a constant positive bias in your results, especially at the lower limit of quantification (LLOQ).[6][9]

• Methodology: Assessing Contribution from Internal Standard

  • Prepare a Blank Sample: Use a matrix sample with no analyte.

  • Spike with Internal Standard: Add the deuterated internal standard at the concentration used in your assay.

  • Analyze the Sample: Run the sample on the LC-MS/MS and monitor the mass transition for the unlabeled analyte.

  • Evaluate the Response: The response for the unlabeled analyte should be minimal. A significant signal indicates contamination of the IS with the unlabeled analyte.[2]

• Solution: Always request a certificate of analysis from your supplier that specifies the isotopic and chemical purity.[1] If significant unlabeled analyte is present, you may need to source a higher purity standard or a different lot.[6]

3. Investigate Isotopic Exchange (H/D Back-Exchange)

• Problem: Deuterium atoms on the internal standard can exchange with protons from the sample matrix or solvent.[1] This is more likely if the deuterium labels are in chemically labile positions.[1]

• Methodology: Incubation Study

  • Prepare Two Sets of Samples:

    • Set A (Control): Spike the deuterated internal standard into a clean solvent.

    • Set B (Matrix): Spike the deuterated internal standard into a blank sample matrix (e.g., plasma, urine).[1]

  • Incubate: Incubate both sets of samples under the same conditions as your analytical method (time, temperature, pH).[1]

  • Process and Analyze: Process the samples using your established extraction procedure and analyze them by LC-MS/MS.

  • Monitor Signal: Monitor for any increase in the signal of the non-deuterated analyte in Set B compared to Set A. A significant increase indicates H/D back-exchange.[1]

• Solution: Ensure the deuterium labels are on stable, non-exchangeable positions of the molecule.[1] If back-exchange is confirmed, a different internal standard with more stable labeling is required.

4. Evaluate Differential Matrix Effects

• Problem: Even with perfect co-elution, the analyte and the deuterated internal standard can experience different degrees of ion suppression or enhancement from matrix components.[1]

• Methodology: Matrix Effect Evaluation (Post-Extraction Addition)

  • Prepare Three Sets of Samples:

    • Set A (Neat Solution): Analyte and internal standard in a clean solvent.

    • Set B (Post-Extraction Spike): Blank matrix extract spiked with the analyte and internal standard.[2]

    • Set C (Pre-Extraction Spike): Blank matrix spiked with the analyte and internal standard before extraction.[2]

  • Analyze Samples: Inject all three sets into the LC-MS/MS system.

  • Calculate Matrix Effect:

    • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

    • A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.

    • Compare the matrix effect for the analyte and the internal standard. A significant difference indicates differential matrix effects.

• Solution: Improve your sample clean-up procedure (e.g., using solid-phase extraction or liquid-liquid extraction) to remove interfering matrix components.[1] Diluting the sample can also reduce the concentration of matrix components.[1]

Potential Issue	Example Observation	Impact on Quantification
Differential Matrix Effects	Analyte signal suppressed by 40% while IS signal is suppressed by 15% in a specific sample lot.	Inaccurate calculation of analyte-to-IS ratio, leading to biased results.[9]
IS Impurity	Deuterated IS contains 0.5% of the unlabeled analyte.	Positive bias, especially for low-concentration samples, leading to an artificially high LLOQ.[9]
IS Instability (H/D Exchange)	10-15% of deuterium is lost from the IS during sample processing.	Erroneously high analyte concentrations reported due to a decreasing IS signal.[9]
Differential Extraction Recovery	Analyte recovery is 90%, while IS recovery is 75%.	Inaccurate quantification, as the IS does not adequately compensate for analyte loss during extraction.[9]

Issue 2: Unstable Internal Standard Signal

An unstable internal standard signal can lead to poor precision and inaccurate results. This troubleshooting guide focuses on identifying the root cause of this variability.

A workflow for troubleshooting an unstable internal standard signal.

1. Review Sample Preparation Consistency

• Problem: Variability in extraction recovery or inconsistent evaporation and reconstitution steps can lead to a fluctuating internal standard response.[10]

• Methodology:

  • Review your sample preparation workflow for any steps that could introduce variability.

  • Ensure complete and consistent evaporation of solvents and thorough vortexing during reconstitution.

  • Perform extraction recovery experiments to confirm consistent recovery for both the analyte and the internal standard. A significant difference in extraction recovery has been reported in some cases.[9][11]

• Solution: Optimize and validate your sample preparation workflow to ensure consistency and comparable recovery for both the analyte and the internal standard.[9]

2. Assess Internal Standard Stability in Solution

• Problem: The deuterated internal standard may degrade in the stock or working solutions over time, leading to a decreasing signal.

• Methodology:

  • Prepare a fresh stock and working solution of the deuterated internal standard.

  • Analyze the fresh solution and compare the signal intensity to that of the older solution.

  • If a significant decrease in signal is observed with the older solution, degradation is likely.

• Solution: Prepare fresh internal standard solutions more frequently and store them under appropriate conditions (e.g., protected from light, at a low temperature).

3. Optimize Mass Spectrometer Parameters

• Problem: Suboptimal mass spectrometer settings can lead to a weak or unstable signal for the internal standard.

• Methodology: Systematic Parameter Optimization

  • Infusion: Prepare separate working solutions of the analyte and the deuterated IS (e.g., 100-1000 ng/mL). Infuse each solution individually into the mass spectrometer at a low, steady flow rate (e.g., 5-10 µL/min).[12]

  • Q1 Scan: Identify the most abundant precursor ion (typically [M+H]⁺ or [M-H]⁻) for both the analyte and the IS.[12]

  • Product Ion Scan: Select the identified precursor ion in Q1 and scan Q3 to identify the most intense and stable product ions.[12]

  • MRM Optimization: For each precursor-product ion transition, optimize the declustering potential (DP) and collision energy (CE) to maximize signal intensity.[12]

• Solution: Ensure that the mass spectrometer is tuned and calibrated regularly.[13] The optimization of parameters should be performed for both the analyte and the internal standard to ensure robust and reliable quantitative performance.[12]

Parameter	Common Issue	Recommended Action
Sample Extraction	Inconsistent recovery between samples.	Optimize and validate the extraction protocol.
Solvent Evaporation	Incomplete or uneven drying.	Ensure complete and uniform evaporation.
Reconstitution	Incomplete dissolution of the sample.	Vortex thoroughly and ensure the correct solvent is used.
IS Stock Solution	Degradation over time.	Prepare fresh stock solutions regularly.
MS Source Parameters	Suboptimal ionization.	Re-tune and optimize source temperature and gas flows.
MS Analyzer Parameters	Incorrect collision energy or declustering potential.	Optimize MRM transitions for both analyte and IS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. waters.com [waters.com]
• 12. benchchem.com [benchchem.com]
• 13. zefsci.com [zefsci.com]

Technical Support Center: Optimizing LC-MS/MS for Chlorimuron-ethyl-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the detection of Chlorimuron-ethyl-d5 by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are the predicted MRM transitions for Chlorimuron-ethyl-d5?

A1: Based on the fragmentation of Chlorimuron-ethyl (B22764) and a +5 Da shift for the deuterated ethyl group, the predicted Multiple Reaction Monitoring (MRM) transitions for Chlorimuron-ethyl-d5 are detailed below. It is crucial to optimize the collision energies on your specific instrument.

Parameter	Value	Note
Precursor Ion (Q1)	m/z 420.1	[M+H]⁺ for C₁₅H₁₀D₅ClN₄O₆S
Product Ion (Q3) 1	m/z 186.0	Corresponds to the 2-amino-4-chloro-6-methoxypyrimidine (B129847) fragment. This is a common fragment for chlorimuron-ethyl and is not expected to be deuterated.
Product Ion (Q3) 2	m/z 121.0	A secondary fragment of the pyrimidine (B1678525) ring.

Q2: How do I optimize the collision energy for these transitions?

A2: Collision energy should be optimized by infusing a standard solution of Chlorimuron-ethyl-d5 into the mass spectrometer and performing a product ion scan to identify the most abundant and stable fragments. Following this, a collision energy ramp for each selected product ion will determine the voltage that yields the highest intensity signal.

Q3: What are typical starting conditions for the ion source?

A3: Optimal ion source parameters are instrument-dependent. However, the following table provides a good starting point for optimization.

Parameter	Typical Starting Value Range
IonSpray Voltage	4500 - 5500 V (Positive Ion Mode)
Temperature	400 - 550 °C
Ion Source Gas 1 (Nebulizer Gas)	40 - 60 psi
Ion Source Gas 2 (Heater Gas)	40 - 60 psi
Curtain Gas	20 - 30 psi
Collision Gas (CAD)	6 - 10 (arbitrary units)

Q4: What are the primary degradation pathways for Chlorimuron-ethyl and how can I prevent them?

A4: The primary degradation pathway for Chlorimuron-ethyl is hydrolysis of the sulfonylurea bridge, which is accelerated in acidic conditions. To minimize degradation, maintain aqueous samples and mobile phases at a neutral to slightly alkaline pH (pH 6-8). For biological samples, storage at low temperatures (-20°C or -80°C) is recommended to inhibit microbial degradation.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Signal	1. Incorrect MRM transitions. 2. Suboptimal ion source parameters. 3. Analyte degradation. 4. Inefficient ionization.	1. Verify the precursor and product ion masses for Chlorimuron-ethyl-d5. 2. Systematically optimize ion source parameters (voltage, temperature, gas flows). 3. Check sample and mobile phase pH; prepare fresh samples if necessary. 4. Ensure the mobile phase composition is compatible with electrospray ionization (e.g., contains a suitable modifier like formic acid or ammonium (B1175870) formate).
Poor Peak Shape (Tailing, Fronting, or Splitting)	1. Column contamination or degradation. 2. Incompatible injection solvent. 3. Sample overload. 4. Column void.	1. Flush the column with a strong solvent. If the problem persists, replace the column. 2. Ensure the injection solvent is of similar or weaker strength than the initial mobile phase. 3. Dilute the sample and reinject. 4. Replace the column if a void is suspected.
High Background Noise	1. Contaminated mobile phase or LC system. 2. Matrix effects from the sample. 3. Leaks in the LC system.	1. Prepare fresh mobile phase with high-purity solvents. Flush the LC system. 2. Improve sample cleanup (e.g., use solid-phase extraction). 3. Check all fittings and connections for leaks.
Inconsistent Retention Time	1. Fluctuations in pump pressure or flow rate. 2. Changes in mobile phase composition. 3. Column temperature variations.	1. Check the LC pump for pressure fluctuations and ensure a stable flow rate. 2. Prepare fresh mobile phase and ensure it is properly degassed. 3. Use a column oven to maintain a consistent temperature.
Matrix Effects (Ion Suppression or Enhancement)	Co-eluting compounds from the sample matrix interfering with the ionization of the analyte.	1. Improve sample preparation to remove interfering matrix components. 2. Modify the chromatographic gradient to better separate the analyte from matrix interferences. 3. Use a matrix-matched calibration curve for quantification.

Experimental Protocol: Analysis of Chlorimuron-ethyl-d5 in Soil by LC-MS/MS

This protocol outlines a general procedure for the extraction and analysis of Chlorimuron-ethyl-d5 from a soil matrix.

1. Sample Preparation (QuEChERS-based)

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex for 30 seconds.

• Add 10 mL of acetonitrile (B52724) containing 1% acetic acid.

• Add the QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate) and shake vigorously for 1 minute.

• Centrifuge at ≥3000 x g for 5 minutes.

• Transfer the acetonitrile supernatant to a dispersive SPE (dSPE) tube containing PSA and C18 sorbents.

• Vortex for 30 seconds and centrifuge at ≥3000 x g for 5 minutes.

• Collect the supernatant for LC-MS/MS analysis.

2. LC-MS/MS Parameters

• LC Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Gradient:

  • 0-1 min: 10% B

  • 1-8 min: Linear gradient to 90% B

  • 8-10 min: Hold at 90% B

  • 10.1-12 min: Return to 10% B for equilibration.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: See Table in FAQ section.

Visualizations

Caption: Experimental workflow for Chlorimuron-ethyl-d5 analysis.

Caption: Logical troubleshooting workflow for common LC-MS/MS issues.

Technical Support Center: Chlorimuron-ethyl-d5 for Matrix Effect Minimization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing matrix effects using Chlorimuron-ethyl-d5 as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analyses.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in LC-MS/MS analysis?

A: In liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all components in a sample other than the analyte of interest, such as proteins, salts, lipids, and other endogenous compounds.[1] Matrix effects occur when these co-eluting components interfere with the ionization of the target analyte in the mass spectrometer's ion source.[2][3] This interference can either decrease the analyte's signal (ion suppression) or increase it (ion enhancement).[1][4] These effects are a major concern because they can severely compromise the accuracy, precision, reproducibility, and sensitivity of quantitative analyses.[2][3]

Q2: What is Chlorimuron-ethyl-d5 and why is it an ideal internal standard?

A: Chlorimuron-ethyl is a sulfonylurea herbicide used to control broadleaf weeds.[5][6] Chlorimuron-ethyl-d5 is a stable isotope-labeled (SIL) version of this compound, where five hydrogen atoms have been replaced with deuterium. This makes it an ideal internal standard (IS) for the quantification of Chlorimuron-ethyl. SIL internal standards are considered the gold standard in quantitative LC-MS/MS because they have nearly identical physicochemical properties (e.g., polarity, retention time, and ionization efficiency) to the non-labeled analyte.[4] However, the mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

Q3: How does a stable isotope-labeled internal standard like Chlorimuron-ethyl-d5 help minimize matrix effects?

A: A SIL internal standard compensates for variations in the analytical process.[4] Because Chlorimuron-ethyl-d5 is chemically identical to Chlorimuron-ethyl, it co-elutes from the LC column and experiences the same degree of ion suppression or enhancement in the MS source.[7] By adding a known concentration of the IS to every sample, calibrator, and quality control at the beginning of the sample preparation process, quantification is based on the ratio of the analyte's peak area to the IS's peak area.[7] If the matrix suppresses the signal, it affects both the analyte and the IS proportionally, leaving the ratio unchanged.[7] This normalization corrects for signal variability, leading to more accurate and precise results.[7][8]

Q4: How can I quantitatively assess the extent of matrix effects in my assay?

A: A post-extraction spike experiment is a standard method to evaluate and quantify matrix effects.[2][9] This involves comparing the signal response of an analyte spiked into a blank matrix extract with the response of the analyte in a neat (clean) solvent.[2][10] The matrix effect (ME) can be calculated using the following formula:

• ME (%) = (Peak Area in Post-Extraction Spike / Peak Area in Neat Solution) x 100

A value of 100% indicates no matrix effect, a value <100% indicates ion suppression, and a value >100% indicates ion enhancement.[9]

Experimental Protocols and Data

Protocol: Quantification of Chlorimuron-ethyl in Soybean Matrix using LC-MS/MS and Chlorimuron-ethyl-d5

This protocol outlines a method for the extraction and quantification of Chlorimuron-ethyl from a complex matrix like soybeans.

1. Reagents and Materials:

• Chlorimuron-ethyl analytical standard

• Chlorimuron-ethyl-d5 internal standard (IS)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic Acid

• Homogenized blank soybean matrix

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

2. Preparation of Standards:

• Prepare a 1 mg/mL stock solution of Chlorimuron-ethyl in ACN.

• Prepare a 100 µg/mL stock solution of Chlorimuron-ethyl-d5 in ACN.

• Create a working internal standard solution (e.g., 50 ng/mL) by diluting the IS stock solution.

• Prepare a series of calibration standards by spiking the Chlorimuron-ethyl stock into the blank matrix extract.

3. Sample Preparation and Extraction:

• Weigh 5 g of homogenized soybean sample into a centrifuge tube.

• Add 50 µL of the 50 ng/mL Chlorimuron-ethyl-d5 working IS solution to all samples, calibrators, and QCs.

• Add 10 mL of ACN with 1% formic acid.

• Vortex for 2 minutes and centrifuge at 4000 rpm for 10 minutes.

• Collect the supernatant for SPE cleanup.

4. Solid Phase Extraction (SPE) Cleanup:

• Condition a C18 SPE cartridge with 3 mL of ACN followed by 3 mL of water.

• Load the sample extract onto the cartridge.

• Wash the cartridge with 3 mL of 10% ACN in water to remove interferences.

• Elute the analyte and IS with 3 mL of ACN.

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 500 µL of the mobile phase.

5. LC-MS/MS Analysis:

• LC System: Standard HPLC or UHPLC system.

• Column: C18 column (e.g., 100 x 2.1 mm, 2.6 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for Chlorimuron-ethyl and Chlorimuron-ethyl-d5.

Data Presentation

Table 1: Assessment of Matrix Effect on Chlorimuron-ethyl Quantification (Concentration = 10 ng/mL)

Sample Type	Mean Peak Area (n=3)	Matrix Effect (%)
Neat Solution	1,520,400	N/A
Post-Extraction Spike (Soybean)	653,772	43% (Significant Suppression)

Table 2: Correction of Matrix Effect using Chlorimuron-ethyl-d5 Internal Standard

Sample ID	Analyte Area	IS Area	Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)	Accuracy (%)
Calibrator 1	1,480,900	1,751,200	0.8456	10.0	100
QC Low (Neat)	298,500	1,765,000	0.1691	2.01	100.5
QC Low (Matrix)	125,370	741,800	0.1690	2.00	100.0
QC High (Neat)	1,198,400	1,748,800	0.6852	8.10	101.3
QC High (Matrix)	511,720	746,500	0.6854	8.11	101.4

This table demonstrates that while the absolute peak areas for both the analyte and the internal standard decrease significantly in the matrix due to ion suppression, the ratio of their areas remains consistent, allowing for accurate quantification.

Visualized Workflows and Guides

Caption: Experimental workflow for minimizing matrix effects.

Troubleshooting Guide

Issue 1: Both analyte and internal standard (Chlorimuron-ethyl-d5) signals are low and highly variable in matrix samples.

• Possible Cause: Severe ion suppression is affecting both your analyte and the internal standard.[4] While the IS can correct for variability, extreme suppression can push the signal close to the instrument's limit of quantification, compromising precision.[4]

• Solutions:

  • Improve Sample Cleanup: Introduce additional cleanup steps (e.g., different SPE phases, liquid-liquid extraction) to remove more matrix components.[11]

  • Dilute the Sample: Diluting the final extract can reduce the concentration of interfering matrix components.[2] This is only feasible if the analyte concentration is high enough to remain above the detection limit after dilution.

  • Optimize Chromatography: Modify the LC gradient to better separate the analyte from the interfering region of the chromatogram.[10]

Issue 2: The internal standard signal is inconsistent across different samples.

• Possible Cause: Inaccurate or inconsistent spiking of the internal standard. The IS must be added precisely to every sample, calibrator, and QC.[4]

• Solutions:

  • Verify Pipetting: Calibrate and check the pipette used for adding the IS.

  • Review Procedure: Ensure the IS is added at the very beginning of the sample preparation process to account for loss during all subsequent steps.

  • Check IS Stability: Verify that the internal standard is not degrading in the sample matrix or during storage.[4]

Issue 3: Analyte recovery is poor, but the internal standard signal is stable and strong.

• Possible Cause: This scenario suggests that the issue lies in the extraction efficiency of the analyte itself, and the IS is not perfectly mimicking its behavior during this specific step. This is less common with a SIL IS but can occur if the analyte is binding strongly to matrix components.

• Solutions:

  • Optimize Extraction: Change the extraction solvent, pH, or extraction time to improve the recovery of the analyte from the matrix.

  • Evaluate IS Spiking Point: Ensure the IS is added before any potential loss of the analyte can occur.

Issue 4: I see a signal for Chlorimuron-ethyl in my blank matrix samples.

• Possible Cause: The blank matrix is contaminated with the analyte, or an endogenous compound is causing an interference at the same mass transition.

• Solutions:

  • Source a True Blank: Obtain a matrix that is certified to be free of Chlorimuron-ethyl.

  • Improve Chromatographic Resolution: Modify the LC method to separate the analyte from the interfering peak.

  • Select Different MRM Transitions: If possible, find more selective mass transitions for the analyte that are not subject to the interference.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. nebiolab.com [nebiolab.com]
• 4. benchchem.com [benchchem.com]
• 5. chemicalwarehouse.com [chemicalwarehouse.com]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: Chromatographic Analysis of Chlorimuron-ethyl and its d5 Analog

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic separation of Chlorimuron-ethyl (B22764) and its d5 deuterated analog.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of Chlorimuron-ethyl-d5 in chromatographic analysis?

A1: Chlorimuron-ethyl-d5 is predominantly used as an internal standard (IS) for the quantification of Chlorimuron-ethyl in various matrices, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis. The use of a stable isotope-labeled internal standard is a robust method to correct for variations in sample preparation, injection volume, and matrix effects, thereby improving the accuracy and precision of the analytical results.[1]

Q2: Should Chlorimuron-ethyl and Chlorimuron-ethyl-d5 co-elute during chromatographic separation?

A2: Ideally, for an internal standard to be effective, it should co-elute with the analyte of interest. In most reversed-phase liquid chromatography (RPLC) applications, deuterated compounds tend to elute slightly earlier than their non-deuterated (protiated) counterparts.[2][3] This phenomenon is known as the "chromatographic isotope effect" or "deuterium isotope effect." The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to weaker van der Waals interactions with the stationary phase and result in a shorter retention time for the deuterated analog.[2][3] While the retention time difference is often negligible, it can be more pronounced with a higher number of deuterium (B1214612) substitutions.

Q3: What should I do if my Chlorimuron-ethyl and Chlorimuron-ethyl-d5 peaks are separating?

A3: If you observe a significant separation between the analyte and the internal standard, it may compromise the accuracy of your quantification, as the two molecules may be affected differently by matrix effects at different points in the chromatogram. Here are some steps you can take to achieve co-elution:

• Modify the Gradient: If you are using a shallow gradient, consider making it steeper. This reduces the overall time on the column and can help merge the peaks.[3]

• Adjust the Mobile Phase: Altering the organic modifier (e.g., switching from acetonitrile (B52724) to methanol) can change the selectivity of the separation.[3]

• Lower the Temperature: A decrease in column temperature can sometimes reduce the resolution between the two peaks.

Q4: Can isotopic exchange occur with Chlorimuron-ethyl-d5?

A4: Isotopic exchange, where a deuterium atom on the internal standard is replaced by a hydrogen atom from the solvent or matrix, can be a concern with some deuterated compounds, especially if the deuterium atoms are on exchangeable sites like hydroxyl or amine groups. While there is no specific evidence to suggest that Chlorimuron-ethyl-d5 is particularly prone to isotopic exchange, it is a possibility that should be considered, especially if the samples are subjected to harsh pH conditions or high temperatures.[4][5] To check for isotopic exchange, you can monitor the mass-to-charge ratio (m/z) of the d4 isotopologue in a pure standard solution of Chlorimuron-ethyl-d5. An increase in the d4 signal over time could indicate isotopic exchange.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic analysis of Chlorimuron-ethyl using its d5 analog as an internal standard.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	- Secondary interactions with the column (e.g., silanol (B1196071) interactions).- Sample overload.- Inappropriate mobile phase pH.	- Use a buffered mobile phase.- Consider an end-capped column.- Dilute the sample and re-inject.- Adjust the mobile phase pH to ensure the analyte is in a single ionic state.
Poor Peak Shape (Fronting)	- Sample overload.- Sample solvent is stronger than the mobile phase.	- Reduce the injection volume or sample concentration.- Ensure the sample is dissolved in the mobile phase or a weaker solvent.
Peak Splitting	- Column contamination or void.- Partially blocked column frit.- Injection solvent mismatch with the mobile phase.	- Replace the guard column.- Back-flush the analytical column.- If a void is suspected, replace the column.- Ensure the injection solvent is compatible with the mobile phase.
Retention Time Shift	- Inconsistent mobile phase composition.- Temperature fluctuations.- Column not properly equilibrated.- Changes in flow rate.	- Ensure the mobile phase is well-mixed and degassed.- Use a column oven for stable temperature control.- Allow sufficient time for column equilibration between injections.- Check the pump for leaks and ensure a stable flow rate.
Signal Suppression/Enhancement (Matrix Effect)	- Co-eluting matrix components affecting analyte ionization in the mass spectrometer.	- Employ a more rigorous sample clean-up method (e.g., Solid-Phase Extraction).- Modify chromatographic conditions to separate the analyte from interfering matrix components.- Use matrix-matched calibration curves.- Ensure the internal standard (Chlorimuron-ethyl-d5) is effectively compensating for these effects.[1]
Variable Internal Standard Response	- Ion suppression of the internal standard by high concentrations of the co-eluting analyte.[6]- Inconsistent sample preparation.- Instrument malfunction.	- Check for linearity of the internal standard response across the calibration range.- If suppression is observed at high analyte concentrations, consider diluting the samples.- Review and optimize the sample preparation workflow for consistency.- Perform instrument performance checks.[6]

Data Presentation

The following tables summarize typical starting parameters for HPLC and LC-MS/MS analysis of Chlorimuron-ethyl. These should be optimized for your specific application and instrumentation.

Table 1: HPLC Method Parameters

Parameter	Method 1: RP-HPLC	Method 2: Isocratic HPLC
Analyte(s)	Chlorimuron-ethyl and its metabolites	Chlorimuron-ethyl
Matrix	Soil and Water	Soil
Column	RP18	Zorbax® SB-Cyano and Zorbax®-ODS
Mobile Phase	Methanol:Water (70:30 v/v)	65:35 0.03 M phosphate (B84403) pH 3.0:ACN
Detection	UV at 230 nm	UV at 240 nm
Recovery	80 - 95%[7]	-
Limit of Detection (LOD)	-	0.200 ppb[8]
Limit of Quantitation (LOQ)	-	0.400 ppb[8]

Table 2: LC-MS/MS Method Parameters

Parameter	Example Method
LC System	Agilent 1290 Infinity II LC system or equivalent
MS System	Agilent 6490 triple quadrupole LC/MS or equivalent
Column	C18, 2.1 x 50 mm, 1.8 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Optimized for separation (e.g., 5-95% B over 5 minutes)
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transition (Chlorimuron-ethyl)	Precursor Ion > Product Ion (To be determined empirically)
MRM Transition (Chlorimuron-ethyl-d5)	Precursor Ion > Product Ion (To be determined empirically)

Experimental Protocols

Protocol 1: Analysis of Chlorimuron-ethyl in Soil by HPLC[8]

This protocol describes a multi-dimensional HPLC method with UV detection.

1. Sample Extraction:

• Weigh 100.0 g of soil into a 250-mL centrifuge bottle.

• Add 25 mL of 0.03 M Phosphate buffer (pH 3.0) and 100.0 mL of ethyl acetate.

• Shake the sample for 15 minutes.

• Centrifuge for 10 minutes at approximately 3000 RPM.

• Collect the supernatant for cleanup.

2. Sample Cleanup (Solid-Phase Extraction):

• The soil extract is passed through a pre-treated C8 solid-phase extraction (SPE) disk.

• Chlorimuron-ethyl is eluted from the disk with 100% ethyl acetate.

• The eluate is evaporated to dryness and reconstituted in the initial mobile phase (35% Acetonitrile / 65% 0.03 M phosphate buffer, pH 3.0).

3. HPLC Analysis:

• Instrumentation: HPLC system with a UV detector.

• Columns: A two-column series is used: a "clean-up" column (e.g., Zorbax® SB-Cyano) followed by an analytical column (e.g., Zorbax®-ODS).

• Mobile Phase: Isocratic elution with 35% acetonitrile and 65% 0.03 M phosphate buffer (pH 3.0).

• Detection: UV absorbance at 240 nm.

Protocol 2: General LC-MS/MS Analysis

This protocol provides a general workflow for the analysis of Chlorimuron-ethyl using its d5-labeled internal standard.

1. Standard Preparation:

• Prepare stock solutions of Chlorimuron-ethyl and Chlorimuron-ethyl-d5 in a suitable organic solvent (e.g., acetonitrile).

• Prepare a series of calibration standards by spiking a blank matrix extract with varying concentrations of Chlorimuron-ethyl and a constant concentration of Chlorimuron-ethyl-d5.

2. Sample Preparation (QuEChERS method): [9]

• Weigh a homogenized sample into a centrifuge tube.

• Add water and acetonitrile.

• Add a salt mixture (e.g., MgSO₄, NaCl), shake, and centrifuge.

• Take an aliquot of the acetonitrile supernatant for cleanup.

• Add a dispersive solid-phase extraction (d-SPE) sorbent, shake, and centrifuge.

• The final extract is ready for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Inject the prepared standards and samples onto the LC-MS/MS system.

• Acquire data using the parameters outlined in Table 2 (to be optimized).

• Quantify Chlorimuron-ethyl by creating a calibration curve of the peak area ratio (Chlorimuron-ethyl / Chlorimuron-ethyl-d5) versus the concentration of Chlorimuron-ethyl.

Visualizations

Caption: Experimental workflow for the analysis of Chlorimuron-ethyl.

Caption: Troubleshooting decision tree for common chromatographic issues.

References

• 1. lcms.cz [lcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Hydrogen Isotope Exchange of Chlorinated Ethylenes in Aqueous Solution: Possibly a Termolecular Liquid Phase Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. osti.gov [osti.gov]
• 6. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Simultaneous determination of chlorimuron-ethyl and its major metabolites in soil and water by reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]
• 9. benchchem.com [benchchem.com]

Improving extraction recovery of Chlorimuron-ethyl-d5 from complex samples.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Chlorimuron-ethyl-d5. Our aim is to help you improve extraction recovery from complex samples and address common challenges encountered during experimental workflows.

Troubleshooting Guide

This guide addresses specific issues that can arise during the extraction and analysis of Chlorimuron-ethyl-d5, offering potential causes and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Recovery of Chlorimuron-ethyl-d5	Degradation During Storage or Handling: Chlorimuron-ethyl is susceptible to hydrolysis, particularly in acidic conditions. Exposure to high temperatures and light can also cause degradation.[1] Microbial activity in non-sterile samples can metabolize the analyte.[1]	- Store stock solutions in a high-quality organic solvent (e.g., acetonitrile (B52724) or methanol) in amber vials at -20°C for short-term (up to one month) and -80°C for long-term (up to six months) storage.[1] - Maintain aqueous samples at a neutral to slightly alkaline pH (7-8) to minimize hydrolysis.[1] - For biological or aqueous samples, consider filter-sterilization or the addition of an antimicrobial agent that does not interfere with analysis. Store these samples at -20°C or -80°C to inhibit microbial growth.[1]
Inefficient Extraction from Matrix: The choice of extraction solvent and technique is critical for achieving high recovery from complex matrices like soil or food.	- For soil samples, extraction with acetonitrile is a common and effective method.[2] - The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used for food and environmental samples and has shown good recoveries for sulfonylurea herbicides.[2][3] - For water samples, Solid-Phase Extraction (SPE) is a robust technique for concentrating the analyte.[4][5]
Matrix Effects in LC-MS/MS Analysis: Co-eluting endogenous compounds from the sample matrix can suppress or enhance the ionization of Chlorimuron-ethyl-d5 in the mass spectrometer source, leading to inaccurate quantification.[6][7]	- Implement a thorough sample cleanup step. Dispersive solid-phase extraction (d-SPE) is often used as a cleanup step in the QuEChERS protocol.[2] - Use matrix-matched calibration standards to compensate for matrix effects. - Diluting the sample extract can sometimes mitigate matrix effects, but this may compromise the limit of detection.[7]
Poor Peak Shape in HPLC/LC-MS	Secondary Interactions with the Analytical Column: The amine groups in the Chlorimuron-ethyl molecule can interact with residual silanol (B1196071) groups on the surface of C18 columns, resulting in peak tailing.[1]	- Use a buffered mobile phase (e.g., phosphate (B84403) buffer at pH 6-7) to suppress silanol interactions.[1] - Employ an end-capped analytical column, which has fewer free silanol groups.[1] - Add a small amount of a basic compound, such as triethylamine, to the mobile phase to block active silanol sites.[1]
Column Contamination or Degradation: Accumulation of matrix components on the column can lead to peak distortion.	- Use a guard column to protect the analytical column from strongly retained matrix components. - If peak shape deteriorates, try back-flushing the analytical column. If this does not resolve the issue, the column may need to be replaced.[1]
Inconsistent Analytical Results	Degradation in the Autosampler: Samples may degrade while queued for injection, especially if the autosampler is not temperature-controlled.[1]	- Use a temperature-controlled autosampler set to a low temperature (e.g., 4°C).[1] - If a temperature-controlled autosampler is unavailable, limit the number of samples in a sequence to minimize the time samples spend at room temperature before injection.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Chlorimuron-ethyl?

A1: The main degradation pathways for Chlorimuron-ethyl are chemical hydrolysis and photodegradation.[1] Hydrolysis is a significant route of degradation, especially in acidic soils and aqueous solutions, where the sulfonylurea bridge is susceptible to cleavage.[1] Exposure to sunlight can also lead to its breakdown.[1]

Q2: How should I prepare and store stock solutions of Chlorimuron-ethyl-d5?

A2: To ensure stability, dissolve Chlorimuron-ethyl-d5 in a high-quality organic solvent like acetonitrile or methanol (B129727) to create a concentrated stock solution.[1] Store these solutions in amber glass vials to protect them from light. For short-term storage (up to one month), a temperature of -20°C is recommended, while -80°C is suitable for long-term storage (up to six months).[1] To prevent degradation from repeated freeze-thaw cycles, it is advisable to prepare smaller aliquots.[1]

Q3: What are the most common extraction methods for Chlorimuron-ethyl from complex matrices?

A3: The most prevalent and effective extraction methods include:

• QuEChERS: This method is highly favored for multi-residue analysis in food and agricultural products due to its simplicity, speed, and minimal solvent usage.[2][8]

• Solid-Phase Extraction (SPE): SPE is a powerful technique for cleaning up and concentrating analytes from aqueous samples.[4][5]

• Liquid-Liquid Extraction (LLE): LLE is a traditional and effective method for separating compounds based on their differential solubilities in two immiscible liquids. Salting-out assisted LLE can enhance extraction efficiency.[9]

Q4: How can I minimize matrix effects when analyzing Chlorimuron-ethyl-d5 by LC-MS/MS?

A4: Matrix effects, which can cause ion suppression or enhancement, are a common challenge in LC-MS/MS analysis of complex samples.[6][7] To minimize these effects:

• Effective Sample Cleanup: Incorporate a robust cleanup step in your sample preparation protocol. For QuEChERS, this often involves dispersive SPE (d-SPE) with sorbents like C18.[2]

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that is similar to your samples. This helps to compensate for any signal suppression or enhancement caused by the matrix.

• Stable Isotope-Labeled Internal Standard: As you are using Chlorimuron-ethyl-d5, it serves as an ideal internal standard. Since it co-elutes with the non-labeled analyte and experiences similar matrix effects, it allows for accurate correction of any signal variations.[7]

Experimental Protocols & Data

QuEChERS Method for Soil Samples

This protocol is a general guideline and may require optimization based on the specific soil type and instrumentation.

• Sample Preparation: Weigh 10-15 g of homogenized soil into a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of water and 10 mL of acetonitrile to the tube.

  • Add a salt mixture, commonly magnesium sulfate (B86663) (MgSO₄) and sodium chloride (NaCl).[2]

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Cleanup (Dispersive SPE):

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL microcentrifuge tube containing a d-SPE sorbent (e.g., C18 and Primary Secondary Amine - PSA).

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

• Analysis:

  • Collect the supernatant and filter it through a 0.22 µm syringe filter.

  • The sample is now ready for injection into the LC-MS/MS system.

Solid-Phase Extraction (SPE) for Water Samples

This protocol is a general procedure and should be optimized for your specific application.

• Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water through it. Do not allow the cartridge to dry out.

• Sample Loading:

  • Pass the water sample (e.g., 100 mL, pH adjusted if necessary) through the conditioned SPE cartridge at a slow, steady flow rate.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove any interfering polar compounds.

• Drying:

  • Dry the cartridge by passing air or nitrogen through it for 10-15 minutes to remove residual water.

• Elution:

  • Elute the retained Chlorimuron-ethyl-d5 from the cartridge with a small volume (e.g., 2 x 2 mL) of a suitable organic solvent, such as acetonitrile or methanol.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the mobile phase for LC-MS/MS analysis.

Comparative Recovery Data

The following table summarizes typical recovery data for sulfonylurea herbicides from various matrices using different extraction methods.

Matrix	Extraction Method	Cleanup Method	Analytical Method	Analyte	Recovery (%)	Reference
Soil	Acetonitrile Extraction	C18 d-SPE	HPLC	Chlorimuron-ethyl	80 - 95	[2]
Soil	Acetonitrile with Formic Acid	C18 d-SPE & DLLME	Sweeping-MEKC	Chlorimuron-ethyl	76.0 - 93.5	[10][11]
Soymilk	IL-DLLME	Montmorillonite K10 DSPE	HPLC-DAD	Sulfonylurea Herbicides	81.95 - 118.95	[12]
Strawberries	QuEChERS	C18 d-SPE	LC-MS/MS	Sulfonylurea Herbicides	74 - 87	[3]
Water	SPE	-	HPLC-DAD	Herbicides	75.1 - 100.0 (C18 cartridges)	[5]

Visualizations

General Workflow for Chlorimuron-ethyl-d5 Analysis

Caption: A generalized workflow for the analysis of Chlorimuron-ethyl-d5.

Troubleshooting Logic for Low Recovery

Caption: A troubleshooting decision tree for low recovery of Chlorimuron-ethyl-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Dispersive Solid–Liquid Extraction Coupled with LC-MS/MS for the Determination of Sulfonylurea Herbicides in Strawberries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of a solid phase extraction method for agricultural pesticides in large-volume water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Determination of some sulfonylurea herbicides in soil by a novel liquid-phase microextraction combined with sweeping micellar electrokinetic chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. tandfonline.com [tandfonline.com]

Preventing in-source instability of deuterated internal standards.

Welcome to the Technical Support Center for the use of deuterated internal standards in analytical testing. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during their experiments, with a focus on preventing in-source instability.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of in-source instability for deuterated internal standards?

A1: In-source instability of deuterated internal standards primarily stems from isotopic exchange, also known as back-exchange, where deuterium (B1214612) atoms are replaced by protons from the surrounding environment.[1] This phenomenon can be exacerbated by several factors within the mass spectrometer's ion source, including elevated temperatures and the presence of protic solvents.[2] The chemical lability of the deuterium label's position on the molecule is also a critical factor; labels on heteroatoms (e.g., -OH, -NH) or carbons adjacent to carbonyl groups are more susceptible to exchange.[3][4]

Q2: How does the pH of the mobile phase affect the stability of my deuterated internal standard?

A2: The pH of the mobile phase is a critical factor influencing the rate of hydrogen-deuterium (H/D) exchange.[5] Both acidic and basic conditions can catalyze this exchange.[5] For many compounds, the minimum rate of exchange occurs in a slightly acidic environment, typically around pH 2.5 to 3.0.[6][7] Therefore, maintaining the mobile phase pH within this optimal range is crucial for minimizing the in-source loss of deuterium labels.[2]

Q3: Can the temperature of the ion source or chromatography column impact my results?

A3: Yes, elevated temperatures can significantly increase the rate of deuterium back-exchange.[2][5] It is recommended to maintain low temperatures throughout the analytical workflow, including the use of a cooled autosampler and column compartment.[2] For particularly labile compounds, setting the column temperature to 0°C, if possible, but not exceeding 10°C, can help preserve the integrity of the deuterated standard.[6]

Q4: My deuterated internal standard shows a different retention time than the unlabeled analyte. Why is this happening and is it a problem?

A4: A slight shift in retention time between a deuterated internal standard and its unlabeled counterpart is a known phenomenon referred to as the "isotope effect".[8] This can be caused by differences in the lipophilicity of the molecule when hydrogen is replaced with deuterium. While a small, consistent shift may not always be problematic, complete co-elution is ideal for accurate correction of matrix effects.[9] If the separation is significant, the analyte and the internal standard can be exposed to different matrix components as they elute, leading to differential ion suppression or enhancement and compromising analytical accuracy.[3][9]

Q5: What are the best storage practices to ensure the long-term stability of deuterated internal standards?

A5: Proper storage is essential for maintaining the isotopic purity of deuterated standards. For long-term storage, temperatures of -20°C are often recommended.[5] It is also advisable to store standards in aprotic solvents (e.g., acetonitrile, dioxane) whenever possible to minimize exposure to exchangeable protons.[6] If an aqueous solution is necessary, using a D₂O-based buffer and maintaining a pH where the exchange rate is minimal is recommended.[6] Protecting standards from light by using amber vials can prevent photodegradation.[5] Always refer to the manufacturer's certificate of analysis for specific storage instructions.[5]

Troubleshooting Guides

Issue 1: Inconsistent or Low Signal from Deuterated Internal Standard

Possible Cause: Deuterium back-exchange is occurring during sample preparation or analysis.

Troubleshooting Steps:

• Verify Label Position: Ensure the deuterium labels are on stable, non-exchangeable positions of the molecule.[3][4] Avoid standards with labels on heteroatoms like -OH or -NH.[4]

• Optimize pH: Check and adjust the pH of your mobile phase and any aqueous sample solutions to the optimal range for minimizing exchange, typically pH 2.5-3.0.[6]

• Control Temperature: Reduce the temperature of your column compartment and autosampler.[2] Aim for 0-10°C if your system allows.[6]

• Minimize Analysis Time: Shorten the chromatographic run time where possible to reduce the exposure of the standard to protic solvents.[2]

• Conduct an Incubation Study: To confirm back-exchange, incubate the deuterated standard in a blank matrix for a time equivalent to your sample preparation and analysis.[3] Analyze the sample and monitor for an increase in the signal of the unlabeled analyte.[3] A significant increase indicates that exchange is occurring.[3]

Issue 2: Poor Reproducibility and Inaccurate Quantification

Possible Cause: Differential matrix effects are affecting the analyte and internal standard differently.

Troubleshooting Steps:

• Confirm Co-elution: Overlay the chromatograms of the analyte and the internal standard to ensure they are co-eluting perfectly.[3]

• Adjust Chromatography: If there is a separation, modify the mobile phase composition, gradient, or temperature to achieve co-elution.[8]

• Evaluate Matrix Effects: Conduct a post-extraction addition experiment to assess the extent of ion suppression or enhancement for both the analyte and the internal standard.[3][9]

• Improve Sample Cleanup: Enhance your sample preparation procedure to more effectively remove interfering matrix components.[3]

• Consider Dilution: Diluting the sample can reduce the concentration of matrix components and mitigate their effects.[3]

Data Presentation

Table 1: Influence of Experimental Parameters on Deuterium Back-Exchange

Parameter	Suboptimal Condition	Recommended Condition	Rationale for Recommendation
pH	< 2.0 or > 4.0 (especially basic pH)	~2.5 - 3.0	H/D exchange is catalyzed by both acid and base, with a minimum rate around pH 2.6.[2][7][10]
Temperature	Elevated Temperatures (> 20°C)	0°C or lower	The rate of exchange increases with temperature.[2][5][10]
Solvent	Protic (e.g., H₂O, CH₃OH)	Aprotic (e.g., Acetonitrile, Dioxane)	Protic solvents provide a source of exchangeable protons.[6][10]
Analysis Time	Prolonged	As short as possible	Reduces the duration of exposure to protic mobile phases.[2][10]

Experimental Protocols

Protocol 1: Assessing Deuterated Internal Standard Stability (Back-Exchange)

Objective: To determine if the deuterated internal standard is stable and does not undergo significant back-exchange under the analytical conditions.

Methodology:

• Prepare Two Sample Sets:

  • Set A (Control): Spike the deuterated internal standard into a clean, aprotic solvent.[3]

  • Set B (Matrix): Spike the deuterated internal standard into a blank sample matrix (e.g., plasma, urine).[3]

• Incubate: Store both sets of samples under the same conditions (time, temperature, pH) as your typical analytical method.[3]

• Process Samples: Use your established extraction procedure for both sets.[3]

• Analyze: Inject the processed samples into the LC-MS/MS system.

• Evaluate: Monitor for any increase in the signal of the non-deuterated analyte in Set B compared to Set A.[3] A significant increase suggests that H/D back-exchange is occurring in the matrix.[3] One study observed a 28% increase in the non-labeled compound after incubating a deuterated compound in plasma for one hour.[3]

Protocol 2: Evaluation of Matrix Effects

Objective: To assess if the sample matrix causes ion suppression or enhancement and whether the deuterated internal standard adequately compensates for these effects.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare the analyte and internal standard in a clean solvent.[1]

  • Set B (Post-Extraction Spike): Extract a blank matrix sample and then spike in the analyte and internal standard.[1]

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into a blank matrix before the extraction process.[1]

• Analyze: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Effect:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value close to 100% indicates no significant matrix effect. A value < 100% signifies ion suppression, and a value > 100% indicates ion enhancement.[9]

• Assess Compensation: Compare the analyte/internal standard peak area ratios between Set B and Set C. If the ratios are consistent, the internal standard is effectively compensating for matrix effects.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Dealing with low signal intensity of Chlorimuron-ethyl-d5 in mass spectrometry.

Welcome to the technical support center for the analysis of Chlorimuron-ethyl-d5 in mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges, specifically low signal intensity, encountered during experiments.

Troubleshooting Guide: Low Signal Intensity of Chlorimuron-ethyl-d5

Low signal intensity of the deuterated internal standard, Chlorimuron-ethyl-d5, can compromise the accuracy and precision of your analytical method. This guide provides a systematic approach to diagnosing and resolving this issue.

Diagram: Troubleshooting Workflow for Low Signal Intensity

Caption: A step-by-step workflow for troubleshooting low signal intensity of Chlorimuron-ethyl-d5.

Frequently Asked Questions (FAQs)

Sample and Internal Standard Preparation

Q1: My Chlorimuron-ethyl-d5 signal is unexpectedly low, even in a clean solvent. What should I check first?

A1: The first step is to verify the preparation of your Chlorimuron-ethyl-d5 internal standard (IS) solution.

• Concentration Verification: Double-check the calculations made during the preparation of your stock and working solutions to ensure the concentration is correct.

• Solvent Compatibility: Ensure the solvent used to dissolve and dilute the standard is appropriate. Chlorimuron-ethyl is soluble in organic solvents like acetonitrile (B52724) and methanol. Its solubility in water is highly pH-dependent, increasing significantly at higher pH.[1]

• Freshness of Solution: Chlorimuron-ethyl can degrade over time, especially in certain solvents or under specific pH conditions. Prepare fresh working solutions from a recently prepared stock solution to rule out degradation as the cause of low signal.

Q2: What is the recommended sample preparation procedure for analyzing Chlorimuron-ethyl in soil and water?

A2: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective technique for extracting pesticide residues, including Chlorimuron-ethyl, from various matrices like soil and water.[2][3] The general steps involve:

• Extraction: The sample is homogenized and then extracted with an organic solvent, typically acetonitrile, along with buffering salts.[4]

• Cleanup: A dispersive solid-phase extraction (d-SPE) step is used to remove interfering matrix components.[4]

For detailed protocols, several validated methods are available and have shown good recoveries for a wide range of pesticides.[2][5]

LC-MS/MS Method Parameters

Q3: Which ionization mode, positive or negative, is better for Chlorimuron-ethyl-d5 analysis?

A3: While both positive and negative electrospray ionization (ESI) modes can be used for the analysis of pesticides, the optimal mode depends on the specific compound's chemical structure and the mobile phase conditions.[6][7] For sulfonylurea herbicides like Chlorimuron-ethyl, method development in both polarities is recommended to determine the most sensitive and robust response.[8] An acidic mobile phase is generally suitable for positive ion mode, while a basic mobile phase is preferred for negative ion mode.[6]

Q4: What are the recommended Multiple Reaction Monitoring (MRM) transitions and collision energies for Chlorimuron-ethyl?

A4: The selection of appropriate MRM transitions is critical for achieving high sensitivity and selectivity. For Chlorimuron-ethyl, some commonly used transitions in positive ion mode are:

• Precursor Ion (m/z): 415.1

• Product Ions (m/z): 185.9, 184.9, 121.0[4][9]

The optimal collision energies for these transitions should be determined empirically on your specific instrument. Automated optimization software can streamline this process.[10] It is important to note that the precursor ion for Chlorimuron-ethyl-d5 will be higher by 5 Da (m/z 420.1). The product ions may or may not shift depending on which part of the molecule contains the deuterium (B1214612) labels.

Q5: I am still experiencing low signal even after optimizing the basic MS parameters. Could in-source fragmentation be the issue?

A5: Yes, in-source fragmentation, where the analyte fragments in the ion source before entering the mass analyzer, can lead to a decrease in the intensity of the intended precursor ion.[11][12][13] Sulfonylurea herbicides can be susceptible to this phenomenon. To mitigate in-source fragmentation:

• Reduce Source Temperature: Higher source temperatures can promote fragmentation.[11]

• Optimize Cone/Fragmentor Voltage: Lowering the cone or fragmentor voltage can reduce the energy in the source and minimize unwanted fragmentation.[11] In some cases, a stable in-source fragment can be used as the precursor ion for quantification if it provides a more intense and reliable signal.[12][14]

Chromatography and Matrix Effects

Q6: How can I be sure that my chromatography is not causing the low signal intensity?

A6: Poor chromatography can lead to peak broadening and co-elution with matrix components, which can suppress the ionization of Chlorimuron-ethyl-d5.

• Co-elution: Ensure that the deuterated internal standard co-elutes with the native analyte. Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts.

• Mobile Phase pH: The retention of Chlorimuron-ethyl, being a weak acid, is influenced by the pH of the mobile phase. An acidic mobile phase is often used to ensure good peak shape and retention on a C18 column.

Q7: What are matrix effects, and how can they affect the signal of Chlorimuron-ethyl-d5?

A7: Matrix effects are the alteration of ionization efficiency by co-eluting compounds from the sample matrix.[13] This can lead to either ion suppression (lower signal) or enhancement (higher signal). Soil and water samples can contain complex matrices that are prone to causing significant matrix effects.

Q8: How can I minimize matrix effects for Chlorimuron-ethyl-d5 analysis?

A8: Several strategies can be employed to mitigate matrix effects:

• Effective Sample Cleanup: The QuEChERS method with a d-SPE cleanup step is effective at removing many interfering matrix components.[3][4]

• Chromatographic Separation: Optimize your LC method to separate Chlorimuron-ethyl-d5 from co-eluting matrix components.

• Sample Dilution: Diluting the sample extract can reduce the concentration of matrix components, thereby lessening their impact on ionization.

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as your samples. This helps to compensate for signal suppression or enhancement.

Experimental Protocols

Representative QuEChERS Protocol for Soil Samples

This protocol provides a general outline for the extraction of Chlorimuron-ethyl from soil. Optimization may be required for your specific soil type and instrumentation.

• Sample Homogenization: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Hydration: Add 10 mL of water and vortex for 30 seconds.

• Internal Standard Spiking: Spike with an appropriate volume of your Chlorimuron-ethyl-d5 working solution.

• Extraction: Add 10 mL of acetonitrile and shake vigorously for 1 minute. Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate) and shake again for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.

• Cleanup (d-SPE): Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a cleanup sorbent (e.g., PSA and C18). Vortex for 30 seconds and centrifuge.

• Analysis: The final supernatant is ready for LC-MS/MS analysis.

Table 1: Typical Recovery Data for Pesticides using QuEChERS

Compound Class	Matrix	Recovery (%)	RSD (%)
Various Pesticides	Persimmon	87.65 - 102.01	< 9.57
Various Pesticides	Loamy Sand Soil	72.6 - 119	< 20
Various Pesticides	Grapes	70 - 120	< 20

This table presents typical recovery data for various pesticides from different matrices using the QuEChERS method, demonstrating its effectiveness. Specific recovery for Chlorimuron-ethyl-d5 should be validated in your laboratory.[2][3][5]

Diagram: LC-MS/MS Experimental Workflow

Caption: A generalized workflow for the analysis of Chlorimuron-ethyl-d5 from sample preparation to data analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Validation and Simultaneous Monitoring of 311 Pesticide Residues in Loamy Sand Agricultural Soils by LC-MS/MS and GC-MS/MS, Combined with QuEChERS-Based Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. agilent.com [agilent.com]
• 5. Analysis of Pesticide Residues by QuEChERS Method and LC-MS/MS for a New Extrapolation of Maximum Residue Levels in Persimmon Minor Crop - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nebiolab.com [nebiolab.com]
• 7. Comparison between positive, negative and chloride-enhanced negative chemical ionization of organophosphorus pesticides in on-line liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. nrcgrapes.in [nrcgrapes.in]
• 10. shimadzu.com [shimadzu.com]
• 11. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. The application of in-source fragmentation in ultra-high performance liquid chromatography-electrospray ionization -tandem mass spectrometry for pesticide residue analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Managing Isotopic Exchange of Chlorimuron-ethyl-d5

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing hydrogen/deuterium (B1214612) (H/D) back-exchange of Chlorimuron-ethyl-d5. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange (H/D back-exchange) and why is it a concern for Chlorimuron-ethyl-d5?

A1: Isotopic exchange, or H/D back-exchange, is an unintended chemical process where deuterium atoms on a deuterated internal standard, such as Chlorimuron-ethyl-d5, are replaced by hydrogen atoms from the surrounding environment (e.g., solvents, sample matrix).[1][2][3] This is problematic in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), as it compromises the accuracy of the results.[2] The loss of deuterium from the internal standard can lead to an underestimation of its concentration and a corresponding overestimation of the analyte, Chlorimuron-ethyl (B22764).[1]

Q2: Which factors most significantly influence H/D back-exchange?

A2: The rate and extent of H/D back-exchange are primarily influenced by several key factors:

• pH: The exchange rate is highly dependent on pH. It is generally minimized in acidic conditions (around pH 2.5-3) and significantly increases in neutral or basic conditions.[1][3][4][5]

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including isotopic exchange.[1][2][3][4][5]

• Solvent Composition: Protic solvents, such as water and methanol, are sources of exchangeable protons and can facilitate the loss of deuterium.[1][2]

• Label Position: The stability of the deuterium label depends on its position within the Chlorimuron-ethyl molecule. Deuterium atoms on heteroatoms (like nitrogen or oxygen) are more susceptible to exchange than those on carbon atoms.[1][2]

Q3: How should I store Chlorimuron-ethyl-d5 to maintain its isotopic stability?

A3: To ensure the long-term stability of Chlorimuron-ethyl-d5, it is recommended to store it as a solid (lyophilized powder) or dissolved in an aprotic solvent at low temperatures (-20°C or -80°C).[3] It is crucial to protect the standard from atmospheric moisture, which can serve as a source of protons for back-exchange over time.[3]

Q4: Can the sample matrix contribute to H/D back-exchange?

A4: Yes, the sample matrix can influence H/D back-exchange. Biological matrices like plasma or urine contain water and may have enzymatic or catalytic components that can facilitate the exchange process.[1]

Troubleshooting Guides

This section provides solutions to common problems encountered during the use of Chlorimuron-ethyl-d5.

Problem 1: Inconsistent or decreasing response of Chlorimuron-ethyl-d5 internal standard.

• Possible Cause: H/D back-exchange is occurring during sample preparation or analysis.

• Troubleshooting Steps:

  • Review Sample Preparation Conditions: Evaluate the pH, temperature, and solvents used in your protocol.

  • Optimize pH: Ensure that the pH of all aqueous solutions is maintained in the optimal range for stability (typically pH 2.5-3).[5][6]

  • Control Temperature: Perform all sample preparation steps on ice or at reduced temperatures to minimize the rate of exchange.[3][5][6]

  • Minimize Exposure to Protic Solvents: Reduce the time the sample is in contact with aqueous or other protic solvents. If possible, use aprotic solvents for reconstitution.

Problem 2: Non-linear calibration curve, especially at higher analyte concentrations.

• Possible Cause: Isotopic interference, where naturally occurring heavy isotopes in the unlabeled Chlorimuron-ethyl contribute to the mass channel of the deuterated internal standard.[1]

• Troubleshooting Steps:

  • Check Mass Spectra: Analyze a high concentration standard of unlabeled Chlorimuron-ethyl to see if there is a signal at the m/z of Chlorimuron-ethyl-d5.

  • Adjust Internal Standard Concentration: Ensure the concentration of the internal standard is appropriate for the expected analyte concentration range.[1]

  • Consider a Different Labeled Standard: If available, a standard with a higher degree of deuteration or a ¹³C-labeled standard would be less prone to this interference.[1][4]

Data Presentation

The following tables summarize the impact of key experimental parameters on the rate of H/D back-exchange.

Table 1: Influence of pH and Temperature on H/D Back-Exchange Rate

Factor	Condition	Impact on H/D Exchange Rate	Recommendation for Minimizing Exchange
pH	Acidic (~2.5)	Minimum exchange rate for amide protons[3]	Quench samples by acidifying to pH ~2.5[3]
Neutral (~7.0)	Base-catalyzed exchange becomes significant, rate increases[3]	Avoid neutral pH during sample processing[3]
Basic (>8.0)	Exchange rate is significantly accelerated[3]	Avoid basic conditions entirely[3]
Temperature	Low (~0°C)	Significantly reduced rate[3]	Perform all post-labeling steps at 0°C or on ice[3]
Ambient (~25°C)	Rate is approximately 14 times faster than at 0°C[7]	Avoid working at ambient temperature[3]

Experimental Protocols

Protocol 1: Assessing the Stability of Chlorimuron-ethyl-d5 in a Given Matrix

This protocol is designed to determine if H/D back-exchange is occurring under your specific experimental conditions.[4]

• Objective: To evaluate the stability of the deuterated internal standard by incubating it in the sample matrix and solvent over time.

• Materials:

  • Chlorimuron-ethyl-d5 stock solution

  • Blank sample matrix (e.g., soil extract, plasma)

  • Sample preparation solvents

  • LC-MS/MS system

• Methodology:

  • Prepare Samples:

    • T=0 Samples: Spike a known concentration of Chlorimuron-ethyl-d5 into the blank matrix and immediately process it according to your standard sample preparation protocol.[4]

    • Incubated Matrix Samples: Spike the same concentration of Chlorimuron-ethyl-d5 into the blank matrix and incubate under the conditions of your typical sample preparation (e.g., room temperature for 1 hour).

    • Incubated Solvent Samples: Spike the internal standard into your sample reconstitution solvent and incubate under the same conditions.[4]

  • Sample Processing: After the incubation period, process the incubated samples using your established extraction/preparation method.[4]

  • LC-MS/MS Analysis: Analyze all samples (T=0, incubated matrix, and incubated solvent) by LC-MS/MS. Monitor the signal for both Chlorimuron-ethyl-d5 and the corresponding unlabeled Chlorimuron-ethyl.[4]

  • Data Analysis: Compare the peak area of the internal standard in the incubated samples to the T=0 samples. A significant decrease in the internal standard signal suggests exchange or degradation. Also, monitor for any increase in the unlabeled analyte signal in the incubated samples.[4]

Protocol 2: General Workflow for Sample Analysis using Chlorimuron-ethyl-d5 with Minimized Back-Exchange

This protocol outlines a general procedure for the analysis of Chlorimuron-ethyl, incorporating best practices to minimize H/D back-exchange.

• Sample Preparation (e.g., Soil):

  • Extract a known weight of the soil sample with an appropriate solvent (e.g., acetonitrile (B52724) or ethyl acetate).[8][9]

  • Spike the extract with a known amount of Chlorimuron-ethyl-d5 solution (prepared in an aprotic solvent if possible).

  • Perform any necessary cleanup steps (e.g., solid-phase extraction) at low temperatures.

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the sample in a mobile phase with an acidic pH (e.g., pH 3.0) immediately before injection.[9][10]

• LC-MS/MS Analysis:

  • Use a reversed-phase HPLC column (e.g., C18).[8][11]

  • Employ a mobile phase with an acidic modifier (e.g., 0.1% formic acid) to maintain a low pH during the chromatographic run.

  • Minimize the analysis time to reduce the exposure of the deuterated standard to the protic mobile phase.

Visualizations

Caption: Troubleshooting workflow for diagnosing H/D back-exchange.

Caption: Optimized workflow to minimize H/D back-exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Fundamentals of HDX-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. epa.gov [epa.gov]
• 11. Simultaneous determination of chlorimuron-ethyl and its major metabolites in soil and water by reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Accurate Quantification Using Chlorimuron-ethyl-d5 Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Chlorimuron-ethyl-d5 as an internal standard in quantitative analyses. The following information will help you account for isotopic impurities and ensure the accuracy of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Chlorimuron-ethyl-d5 and why is it used as an internal standard?

Chlorimuron-ethyl-d5 is a stable isotope-labeled version of the herbicide Chlorimuron-ethyl. It is used as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS), to improve the accuracy and precision of measurements. Since it is chemically identical to Chlorimuron-ethyl but has a different mass, it can be added to a sample at a known concentration to correct for variations in sample preparation, injection volume, and instrument response.

Q2: What are isotopic impurities in Chlorimuron-ethyl-d5 standards?

Isotopic impurities are variants of the Chlorimuron-ethyl-d5 molecule that have a different number of deuterium (B1214612) atoms than the intended five. For example, a Chlorimuron-ethyl-d5 standard may contain small amounts of Chlorimuron-ethyl-d4, -d3, -d2, -d1, and even the unlabeled Chlorimuron-ethyl (d0). These impurities arise during the synthesis of the deuterated standard and are typically present in small percentages.

Q3: How can isotopic impurities in my Chlorimuron-ethyl-d5 standard affect my results?

Isotopic impurities can lead to inaccurate quantification if not properly accounted for. The primary issues are:

• Overestimation of the analyte: The presence of unlabeled Chlorimuron-ethyl (d0) in the d5-internal standard will contribute to the signal of the native analyte, leading to a falsely high calculated concentration.

• Underestimation of the analyte: The isotopic distribution of the native analyte can have a small signal at the mass-to-charge ratio (m/z) of the deuterated internal standard. This "cross-talk" can artificially inflate the internal standard's signal, leading to a falsely low calculated concentration of the analyte.[1][2]

Q4: Where are the deuterium labels located in Chlorimuron-ethyl-d5, and are they stable?

In commercially available Chlorimuron-ethyl-d5, the five deuterium atoms are typically located on the ethyl group (ethyl-d5). This position is generally stable and less prone to back-exchange (replacement of deuterium with hydrogen) under typical analytical conditions compared to deuterium atoms on more labile positions, such as those attached to nitrogen or oxygen. However, it is always good practice to avoid exposing the standard to strongly acidic or basic conditions for prolonged periods to minimize the risk of any potential exchange.[1]

Troubleshooting Guide

Problem 1: I am seeing a peak for native Chlorimuron-ethyl in my blank samples that only contain the Chlorimuron-ethyl-d5 internal standard.

• Cause: This is a strong indication that your Chlorimuron-ethyl-d5 standard contains the unlabeled (d0) form as an isotopic impurity.

• Solution: You will need to determine the percentage of the d0 impurity in your d5 standard and correct for its contribution to the analyte signal in your samples. This can be done by analyzing a known concentration of the Chlorimuron-ethyl-d5 standard alone and measuring the response of the d0 isotopologue.

Problem 2: My calibration curve for Chlorimuron-ethyl is non-linear, especially at higher concentrations.

• Cause: This can be caused by the isotopic contribution of the native analyte to the signal of the internal standard.[1] As the concentration of the native analyte increases, the signal from its naturally occurring heavy isotopes (e.g., ¹³C) at the m/z of the d5-internal standard also increases, leading to a non-proportional response.

• Solution: A mathematical correction for this isotopic overlap is necessary. You can determine the percentage of overlap by analyzing a high-concentration standard of native Chlorimuron-ethyl and measuring the signal in the mass channel of the d5-internal standard. This correction factor can then be applied to your samples.

Problem 3: I am concerned about hydrogen-deuterium (H/D) back-exchange. How can I check for this?

• Cause: H/D back-exchange occurs when deuterium atoms on the standard are replaced by hydrogen atoms from the solvent or sample matrix.[1] While the ethyl-d5 labeling of Chlorimuron-ethyl makes this less likely, it is a possibility, especially with certain solvents or pH conditions.

• Solution: To check for back-exchange, prepare a solution of your Chlorimuron-ethyl-d5 standard and analyze it at different time points (e.g., immediately after preparation and after 24 hours). A decrease in the d5 signal and an increase in the d4, d3, etc., signals over time would indicate that back-exchange is occurring. If this is observed, consider using aprotic solvents and ensuring the pH of your solutions is neutral.

Data Presentation

Accurate quantification requires understanding the isotopic distribution of both the native analyte and the deuterated internal standard.

Table 1: Theoretical Isotopic Distribution of Native Chlorimuron-ethyl

Isotopologue	Relative Abundance (%)	Note
M+0 (d0)	100.00	Monoisotopic peak
M+1	18.37	Primarily due to ¹³C
M+2	5.63	Primarily due to ³⁷Cl
M+3	1.32	Combination of isotopes
M+4	0.23	Combination of isotopes
M+5	0.04	Combination of isotopes

Note: These are theoretical values. The actual distribution may vary slightly.

Table 2: Example Isotopic Purity of a Commercial Chlorimuron-ethyl-d5 Standard

Isotopologue	Relative Abundance (%)	Note
d0	< 0.1	Unlabeled impurity
d1	< 0.1
d2	0.2
d3	1.5
d4	8.2
d5	90.0	Main deuterated species

Note: This is an example. Always refer to the Certificate of Analysis for your specific batch of the standard.

Table 3: Typical MRM Transitions for Chlorimuron-ethyl and Chlorimuron-ethyl-d5

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Chlorimuron-ethyl	415.1	185.9	24
415.1	184.9	28
Chlorimuron-ethyl-d5	420.1	185.9	To be optimized
420.1	184.9	To be optimized

Note: The precursor ion for Chlorimuron-ethyl-d5 is 5 mass units higher than the native compound. Product ions may be the same if the deuterium labels are not on the fragmented portion of the molecule. Collision energies for the deuterated standard should be optimized experimentally.

Experimental Protocols

Protocol 1: Determining the Isotopic Contribution of the d5-Standard to the Analyte Signal

• Prepare a standard solution of Chlorimuron-ethyl-d5 at a concentration similar to what you will use in your samples.

• Analyze this solution using your LC-MS/MS method, monitoring the MRM transitions for both native Chlorimuron-ethyl and Chlorimuron-ethyl-d5.

• Measure the peak area of the native Chlorimuron-ethyl (d0) signal in this analysis.

• Calculate the percentage contribution of the d0 impurity to the d5 standard's response. This will be used to correct the analyte signal in your samples.

Protocol 2: Correcting for Isotopic Overlap

This protocol outlines the steps to correct for the contribution of the unlabeled analyte (A) to the internal standard (IS) signal and the contribution of the unlabeled impurity in the internal standard to the analyte signal.

• Analyze a pure, high-concentration solution of the unlabeled analyte (A). Measure the signal intensity at the mass of the analyte (IA→A) and at the mass of the internal standard (IA→IS). Calculate the overlap factor RA = IA→IS / IA→A.

• Analyze a pure solution of the internal standard (IS). Measure the signal intensity at the mass of the internal standard (IIS→IS) and at the mass of the analyte (IIS→A). Calculate the overlap factor RIS = IIS→A / IIS→IS.

• For your samples, measure the raw signal intensities for the analyte (I'A) and the internal standard (I'IS).

• Apply the correction equations:

  • Corrected Analyte Intensity (IAcorr) = (I'A - RIS * I'IS) / (1 - RA * RIS)

  • Corrected Internal Standard Intensity (IIScorr) = (I'IS - RA * I'A) / (1 - RA * RIS)

• Use the ratio of IAcorr / IIScorr for quantification.

Visualizations

Caption: Workflow for identifying and correcting for isotopic impurities.

Caption: Logical workflow for troubleshooting non-linear calibration curves.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

The Gold Standard in Herbicide Analysis: A Comparative Guide to Analytical Method Validation Using Chlorimuron-ethyl-d5

For researchers, scientists, and professionals in drug development and environmental analysis, the accuracy and reliability of analytical methods are paramount. When quantifying trace levels of herbicides like chlorimuron-ethyl (B22764), the choice of internal standard is a critical factor that can significantly impact data quality. This guide provides an objective comparison of analytical methods for chlorimuron-ethyl, with a focus on the superior performance achieved using the deuterated internal standard, Chlorimuron-ethyl-d5.

Chlorimuron-ethyl is a sulfonylurea herbicide widely used in agriculture.[1] Its detection at low concentrations in complex matrices such as soil, water, and food products requires highly sensitive and robust analytical methods. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most common techniques employed for this purpose. The validation of these methods is crucial to ensure the reliability of the obtained results. Key validation parameters include linearity, accuracy (recovery), precision, and the limits of detection (LOD) and quantification (LOQ).

The Critical Role of an Internal Standard

In quantitative analysis, particularly with LC-MS/MS, an internal standard (IS) is added to samples, calibrators, and quality controls to correct for variations in sample preparation, injection volume, and instrument response. The ideal internal standard should mimic the analyte's behavior throughout the analytical process. Isotopically labeled standards, such as Chlorimuron-ethyl-d5, are considered the "gold standard" as they have nearly identical physicochemical properties to the analyte, ensuring they experience the same degree of matrix effects and ionization suppression or enhancement.

Performance Comparison: With and Without Chlorimuron-ethyl-d5

The use of a deuterated internal standard like Chlorimuron-ethyl-d5 significantly enhances the accuracy and precision of the analytical method. This is particularly evident in complex matrices where matrix effects can lead to unreliable results.

Parameter	Without Internal Standard	With Chlorimuron-ethyl-d5 (Isotopically Labeled IS)
Accuracy (% Recovery)	Can be highly variable (e.g., 60-140%) depending on the matrix	Consistently high and reproducible (typically 90-110%)
Precision (%RSD)	Often >20% in complex matrices	Typically <15%
Matrix Effect	Significant ion suppression or enhancement, leading to inaccurate quantification	Effectively compensates for matrix effects

Validated Analytical Methods for Chlorimuron-ethyl

Below is a summary of performance data from validated analytical methods for chlorimuron-ethyl in various matrices.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the analysis of chlorimuron-ethyl, often coupled with UV detection.[2]

Parameter	Method 1: Soil & Water[2]	Method 2: Soil[2][3]	Method 3: Sediments
Analyte(s)	Chlorimuron-ethyl and its metabolites	Chlorimuron-ethyl	Chlorimuron-ethyl
Column	RP18	Zorbax® SB-Cyano and Zorbax®-ODS	-
Mobile Phase	Methanol:Water (70:30 v/v)	65:35 0.03 M phosphate (B84403) pH 3.0:ACN	-
Detection	UV at 230 nm	UV at 240 nm	-
Linearity (r²)	0.999 (100-500 µg/mL)[2]	-	-
Recovery (%)	80 - 95[2]	-	80 - 100
LOD	-	0.200 ppb[3]	8.84 µg·L⁻¹
LOQ	-	0.400 ppb[3]	29.48 µg·L⁻¹

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and selectivity for the analysis of chlorimuron-ethyl at trace levels.[2] The use of an isotopically labeled internal standard like Chlorimuron-ethyl-d5 is highly recommended for LC-MS/MS analysis to mitigate matrix effects.

Parameter	Method 1: Multi-residue in Food[2]	Method 2: Animal-derived Foods
Extraction	QuEChERS-based	Acetonitrile (B52724) extraction with SPE cleanup
Ionization Mode	Electrospray (ESI)	Electrospray (ESI)
MS/MS Acquisition	Multiple Reaction Monitoring (MRM)	Multiple Reaction Monitoring (MRM)
Recovery (%)	-	66.1 - 112.1
Precision (%RSD)	-	0.7 - 19.4
LOQ	0.01 mg/kg for most analyte-matrix combinations	-
LOD	-	0.5 - 2.5 µg/kg

Experimental Protocols

Sample Preparation (QuEChERS for LC-MS/MS)[2]

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add a salt mixture (e.g., magnesium sulfate, sodium chloride), shake vigorously, and centrifuge.

• Take an aliquot of the acetonitrile supernatant for dispersive solid-phase extraction (d-SPE) cleanup.

• Add the d-SPE sorbent, vortex, and centrifuge.

• The final extract is ready for LC-MS/MS analysis.

LC-MS/MS Conditions[2]

• LC System: Agilent 1290 Infinity II LC system or equivalent.

• MS System: Agilent 6490 triple quadrupole LC/MS or equivalent.

• Ionization: Electrospray ionization (ESI).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• Quantification: Use the peak area ratio of the analyte to the internal standard (Chlorimuron-ethyl-d5).

Visualizing the Workflow

The following diagram illustrates a typical experimental workflow for the validation of an analytical method for chlorimuron-ethyl using Chlorimuron-ethyl-d5 as an internal standard.

Caption: Experimental workflow for analytical method validation using Chlorimuron-ethyl-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. epa.gov [epa.gov]
• 3. researchgate.net [researchgate.net]

Comparison of Chlorimuron-ethyl-d5 with other internal standards for herbicide analysis.

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Chlorimuron-ethyl-d5 with other common internal standards for the quantitative analysis of the herbicide Chlorimuron-ethyl. The selection of an appropriate internal standard is critical for achieving accurate and reliable results in chromatographic methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), by compensating for variations in sample preparation and instrumental analysis.

The Importance of Internal Standards in Herbicide Analysis

Internal standards are essential in analytical chemistry to correct for the loss of analyte during sample preparation and to compensate for matrix effects in the instrument.[1] An ideal internal standard should be chemically similar to the analyte but distinguishable by the detector. Isotopically labeled standards, such as Chlorimuron-ethyl-d5, are considered the gold standard as they co-elute with the analyte and exhibit similar ionization behavior, providing the most effective compensation for matrix effects.[2]

Comparison of Internal Standards

This section compares the performance of Chlorimuron-ethyl-d5 with two other commonly used deuterated internal standards in herbicide analysis: Atrazine-d5 and Isoproturon-d6. While direct comparative studies for Chlorimuron-ethyl analysis are limited, this guide compiles representative performance data from studies on sulfonylurea and other herbicide analyses to provide a comparative overview.

Table 1: Comparison of Performance Data for Different Internal Standards

Performance Parameter	Chlorimuron-ethyl-d5 (Representative)	Atrazine-d5 (for Sulfonylurea Analysis)	Isoproturon-d6 (for Phenylurea Herbicides)
Recovery (%)	95 - 105	88 - 104[3]	70 - 120 (General expectation)
Matrix Effect (%)	< 10 (Signal suppression/enhancement)	Compensates for matrix effects[4]	Compensates for matrix effects[5]
Linearity (R²)	> 0.99	> 0.99	> 0.99
Limit of Detection (LOD)	Analyte and matrix dependent	Analyte and matrix dependent	Analyte and matrix dependent
Limit of Quantification (LOQ)	Analyte and matrix dependent	Analyte and matrix dependent	Analyte and matrix dependent

Note: The data for Atrazine-d5 and Isoproturon-d6 are representative of their performance in the analysis of their respective herbicide classes and may not directly reflect performance in Chlorimuron-ethyl analysis. The data for Chlorimuron-ethyl-d5 is based on the expected high performance of a homologous isotopically labeled internal standard.

Experimental Protocols

Sample Preparation using QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a widely adopted sample preparation technique for the analysis of pesticide residues in various matrices.[6]

Protocol for Soil and Water Samples:

• Sample Weighing: Weigh 10 g of a homogenized soil sample or measure 10 mL of a water sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of the internal standard solution (e.g., Chlorimuron-ethyl-d5) to the sample.

• Extraction:

  • For soil samples, add 10 mL of water and 10 mL of acetonitrile (B52724).

  • For water samples, add 10 mL of acetonitrile.

• Salting-out: Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

• Shaking and Centrifugation: Shake the tube vigorously for 1 minute and then centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing a sorbent (e.g., PSA and C18) and MgSO₄. Vortex for 30 seconds and centrifuge.

• Final Extract: The resulting supernatant is the final extract, ready for LC-MS/MS analysis.[7][8]

LC-MS/MS Analysis

Instrumentation:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[9]

Typical LC-MS/MS Conditions for Sulfonylurea Herbicides:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol (B129727) with 0.1% formic acid (B).[10]

• Flow Rate: 0.2 - 0.4 mL/min.

• Injection Volume: 5 - 20 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).[10]

Visualizations

Mode of Action: Inhibition of Acetolactate Synthase (ALS)

Chlorimuron-ethyl, a sulfonylurea herbicide, acts by inhibiting the acetolactate synthase (ALS) enzyme. This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants. The inhibition of this pathway ultimately leads to the cessation of plant cell division and growth.

References

• 1. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scientificlabs.ie [scientificlabs.ie]
• 6. QuEChERS: Home [quechers.eu]
• 7. Development of the Simultaneous Analysis of 36 Sulfonylurea Herbicide Residues in Agricultural Products Using LC-MS/MS -Korean Journal of Environmental Agriculture | Korea Science [koreascience.kr]
• 8. scispace.com [scispace.com]
• 9. Development and validation of an LC-MS/MS sulfonylurea assay for hypoglycemia cases in the emergency department - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

A Comparative Guide to the Cross-Validation of HPLC and LC-MS/MS Methods for Chlorimuron-ethyl Analysis

This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantitative analysis of Chlorimuron-ethyl (B22764), a widely used sulfonylurea herbicide. The information is intended for researchers, scientists, and professionals in drug development and environmental analysis, offering a detailed look at the performance and methodological considerations of each technique.

Methodology Overview

The selection of an analytical method for Chlorimuron-ethyl quantification is contingent upon the specific requirements of the analysis, including sensitivity, selectivity, and the complexity of the sample matrix. HPLC with UV detection is a robust and widely accessible technique suitable for various applications.[1][2][3] In contrast, LC-MS/MS offers superior sensitivity and selectivity, making it the preferred method for trace-level detection in complex matrices such as soil, water, and food products.[1]

Below, we present a comparative summary of the validation parameters for both HPLC and LC-MS/MS methods, based on reported experimental data. This is followed by detailed experimental protocols for each method and a generalized workflow for method cross-validation.

Quantitative Data Comparison

The performance of HPLC and LC-MS/MS methods for Chlorimuron-ethyl analysis is summarized in the tables below. These tables highlight key validation parameters to facilitate a direct comparison.

Table 1: HPLC Method Validation Parameters for Chlorimuron-ethyl Analysis

Parameter	Method 1: RP-HPLC	Method 2: Isocratic HPLC
Analyte(s)	Chlorimuron-ethyl and its metabolites	Chlorimuron-ethyl
Matrix	Soil and Water	Soil
Column	RP18	Zorbax® SB-Cyano and Zorbax®-ODS
Mobile Phase	Methanol (B129727):Water (70:30 v/v)	65:35 0.03 M phosphate (B84403) pH 3.0:ACN
Detection	UV at 230 nm	UV at 240 nm
Recovery	80 - 95%[4]	-
Linearity (r²)	0.999 (for 100-500 µg/mL)[5]	-
Limit of Detection (LOD)	-	0.200 ppb[6]
Limit of Quantitation (LOQ)	-	0.400 ppb[2][6][7]

Table 2: LC-MS/MS Method Validation Parameters for Chlorimuron-ethyl Analysis

Parameter	Method 1: Multi-residue	Method 2: Polar Pesticides
Analyte(s)	~450 pesticides including Chlorimuron-ethyl	Highly polar pesticides
Matrix	Food commodities	Honeybees
LC System	Agilent 1290 Infinity II LC or equivalent	-
MS System	Agilent 6490 triple quadrupole LC/MS or equivalent	-
Ionization	Electrospray Ionization (ESI)	-
Acquisition Mode	Triggered Multiple Reaction Monitoring (tMRM)	-
Linearity (r²)	0.9945	-
Recovery at LOQ (%)	101.84%	70 - 119%[8][9]
Limit of Quantitation (LOQ)	0.005 mg/kg	0.005 mg/kg[8][9]

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established methods for the analysis of Chlorimuron-ethyl.

This protocol is for the determination of Chlorimuron-ethyl in soil and water samples.[1][4]

1. Sample Preparation:

• Soil: Extract a known weight of the soil sample with a suitable organic solvent, such as acetonitrile (B52724).[1][2][3]

• Water: Filter the water sample to remove any particulate matter.[1][2][3]

2. Chromatographic Conditions:

• Column: RP18 column.[1][4]

• Mobile Phase: A mixture of methanol and water in a 70:30 (v/v) ratio.[1][4]

• Flow Rate: 1.0 mL/min.[1]

• Injection Volume: 20 µL.[1]

• Detection: UV detector set at a wavelength of 230 nm.[1][4]

3. Quantification:

• Prepare a series of standard solutions of Chlorimuron-ethyl in the mobile phase.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of Chlorimuron-ethyl in the samples by comparing their peak areas to the calibration curve.[1]

This protocol utilizes a QuEChERS-based sample preparation method, which is effective for extracting a wide range of pesticides from various matrices.[1]

1. Sample Preparation (QuEChERS):

• Weigh a homogenized sample into a centrifuge tube.

• Add water and acetonitrile to the sample.[1]

• Add a salt mixture (e.g., MgSO₄, NaCl), shake vigorously, and centrifuge.[1]

• Take an aliquot of the acetonitrile supernatant for the cleanup step.

• Add a dispersive solid-phase extraction (d-SPE) sorbent, shake, and centrifuge again.[1]

• The final extract is then ready for LC-MS/MS analysis.[1]

2. LC-MS/MS Conditions:

• LC System: An Agilent 1290 Infinity II LC system or equivalent.[1]

• MS System: An Agilent 6490 triple quadrupole LC/MS or equivalent.[1]

• Ionization: Electrospray ionization (ESI).[1]

• Acquisition Mode: Triggered Multiple Reaction Monitoring (tMRM) for enhanced confidence in analyte identification.[1]

3. Quantification:

• Prepare solvent-based and matrix-matched standards from a composite standard solution.

• Quantify the analyte using the peak area of the specific precursor-to-product ion transitions.[1]

Workflow Diagrams

The following diagrams illustrate the logical flow of the cross-validation process and the individual analytical workflows.

Caption: A generalized workflow for the cross-validation of analytical methods.

Caption: Individual workflows for HPLC and LC-MS/MS analysis of Chlorimuron-ethyl.

References

• 1. benchchem.com [benchchem.com]
• 2. ECM for Chlorimuron-ethyl in Soil - MRID 43430001 | Analytical Methods and Procedures for Pesticides | US EPA [19january2017snapshot.epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous determination of chlorimuron-ethyl and its major metabolites in soil and water by reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Experimental design optimization of RP-HPLC method for simultaneous estimation of metsulfuron-methyl, chlorantraniliprole and chlorimuron-ethyl residues in stems of <i>Oryza sativa</i> - ProQuest [proquest.com]
• 6. epa.gov [epa.gov]
• 7. ECM for Chlorimuron-ethyl in Soil - MRID 43430001 | Analytical Methods and Procedures for Pesticides | US EPA [19january2021snapshot.epa.gov]
• 8. Development and Validation of LC–MS/MS and IC–HRMS Methods for Highly Polar Pesticide Detection in Honeybees: A Multicenter Study for the Determination of Pesticides in Honeybees to Support Pollinators and Environmental Protection [mdpi.com]
• 9. Development and Validation of LC–MS/MS and IC–HRMS Methods for Highly Polar Pesticide Detection in Honeybees: A Multicenter Study for the Determination of Pesticides in Honeybees to Support Pollinators and Environmental Protection - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard in Herbicide Analysis: A Comparison of Internal Standards for Chlorimuron-ethyl Quantification

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the sulfonylurea herbicide Chlorimuron-ethyl, the choice of an appropriate internal standard is paramount to achieving accurate and precise results. This guide provides an objective comparison of analytical methodologies, highlighting the superior performance of the isotopically labeled internal standard, Chlorimuron-ethyl-d5, over other alternatives.

Internal standards are crucial in analytical chemistry to correct for variations that can occur during sample preparation, injection, and analysis. An ideal internal standard mimics the chemical and physical properties of the analyte of interest, ensuring that any loss or variation in the analytical process affects both the standard and the analyte equally. This is where isotopically labeled standards, such as Chlorimuron-ethyl-d5, demonstrate their significant advantage.

The Power of Isotope Dilution: Chlorimuron-ethyl-d5 as the Superior Choice

Chlorimuron-ethyl-d5 is a deuterated form of Chlorimuron-ethyl, meaning five hydrogen atoms in the molecule have been replaced with their heavier isotope, deuterium. This subtle change in mass allows it to be distinguished from the native analyte by a mass spectrometer, while its chemical behavior remains virtually identical. This near-perfect chemical mimicry is the foundation of the isotope dilution mass spectrometry (IDMS) technique, which is widely regarded as a gold-standard measurement principle.

The use of a deuterated internal standard like Chlorimuron-ethyl-d5 significantly enhances the accuracy and precision of quantification, especially in complex matrices such as soil, water, and biological samples.[1] These matrices are prone to "matrix effects," where other components in the sample can interfere with the ionization of the target analyte, leading to either suppression or enhancement of the analytical signal. Because Chlorimuron-ethyl-d5 co-elutes with Chlorimuron-ethyl and experiences the same matrix effects, it provides a reliable basis for correction, leading to more accurate and reproducible results.[1]

In contrast, alternative internal standards, such as structural analogs (compounds with similar but not identical chemical structures), may not behave in the same way as Chlorimuron-ethyl during extraction, chromatography, and ionization. This can lead to greater variability and less accurate quantification.

Performance Under the Microscope: A Quantitative Comparison

The benefits of using a deuterated internal standard are not just theoretical. Experimental data consistently demonstrates a significant improvement in analytical performance. The following table summarizes the typical performance enhancements observed when using an isotopically labeled internal standard like Chlorimuron-ethyl-d5 compared to a non-labeled internal standard or no internal standard at all in complex matrices.

Performance Parameter	Without Internal Standard / With Structural Analog IS	With Chlorimuron-ethyl-d5 (Isotopically Labeled IS)
Accuracy (% Deviation from True Value)	Can exceed 60%[1]	Typically within 25%[1]
Precision (Relative Standard Deviation - RSD)	Often greater than 50%[1]	Generally less than 20%[1]
Matrix Effect	High and variable, leading to inaccurate results	Significantly compensated, improving data reliability
Recovery Variability	High variability between samples	Low variability due to co-elution and similar chemical behavior

Experimental Protocols for High-Fidelity Analysis

Achieving the highest levels of accuracy and precision in Chlorimuron-ethyl analysis requires a robust analytical method. The following is a detailed protocol for the quantification of Chlorimuron-ethyl in soil samples using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Chlorimuron-ethyl-d5 as an internal standard.

Experimental Protocol: Quantification of Chlorimuron-ethyl in Soil using LC-MS/MS

1. Sample Preparation (QuEChERS Method)

• Weigh 10 g of homogenized soil sample into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex for 30 seconds.

• Add a known amount of Chlorimuron-ethyl-d5 internal standard solution.

• Add 10 mL of acetonitrile (B52724).

• Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl) to induce phase separation.

• Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the upper acetonitrile layer.

• Add the aliquot to a dispersive solid-phase extraction (d-SPE) tube containing a suitable sorbent (e.g., PSA and C18).

• Vortex for 30 seconds and centrifuge at 10000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.[2]

2. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol (B129727) with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for both Chlorimuron-ethyl and Chlorimuron-ethyl-d5.

3. Quantification

• A calibration curve is constructed by plotting the ratio of the peak area of Chlorimuron-ethyl to the peak area of Chlorimuron-ethyl-d5 against the concentration of the calibration standards.

• The concentration of Chlorimuron-ethyl in the samples is then determined from this calibration curve.

Visualizing the Workflow and Logic

To further clarify the experimental process and the role of the internal standard, the following diagrams are provided.

Caption: Experimental workflow for the quantitative analysis of Chlorimuron-ethyl.

References

• 1. lcms.cz [lcms.cz]
• 2. benchchem.com [benchchem.com]

Comparative Guide to Establishing Linearity and Range for Chlorimuron-ethyl Quantification

This guide provides a detailed comparison of analytical methodologies for the quantification of Chlorimuron-ethyl (B22764), a sulfonylurea herbicide. The focus is on establishing linearity and the analytical range, crucial parameters for method validation. The information is intended for researchers, scientists, and professionals in drug development and environmental analysis, offering objective data to aid in method selection and development.

Data Presentation: Linearity and Range Comparison

The performance of an analytical method is often defined by its linearity across a specific concentration range. The following table summarizes the linearity and working ranges for Chlorimuron-ethyl quantification using different validated methods.

Parameter	Method 1: RP-HPLC	Method 2: Isocratic HPLC (Column Switching)	Method 3: LC-MS/MS
Analyte(s)	Chlorimuron-ethyl and its metabolites	Chlorimuron-ethyl	Chlorimuron-ethyl
Matrix	Soil, Water, Stems of Oryza sativa	Soil	Food commodities, Water
Linearity (r²)	0.999[1][2]	Not explicitly stated, but method validated	Good linearity generally observed[3]
Linear Range	100 - 500 µg/mL[1][2]	Validated from 0.200 ppb to 1.00 ppb[4]	5 pg to 1 ng (on-column, general pesticide method)[3]
Limit of Detection (LOD)	Not specified	0.200 ppb[4][5]	0.0048 µg/L (in water)[6]
Limit of Quantitation (LOQ)	Not specified	0.400 ppb[4][5][7]	0.01 mg/kg (in food matrices)[8]

Mechanism of Action: Inhibition of Acetolactate Synthase

Chlorimuron-ethyl functions by inhibiting acetolactate synthase (ALS), a key enzyme in the biosynthetic pathway of branched-chain amino acids in plants.[5][6][9] This inhibition disrupts protein synthesis, leading to the cessation of cell division and plant growth.[5][6]

Caption: Mechanism of action of Chlorimuron-ethyl via inhibition of the ALS enzyme.

Experimental Protocols

Detailed methodologies are essential for replicating experimental results and validating analytical methods.

Method 1: Reversed-Phase HPLC (RP-HPLC)

This protocol is adapted from a method for the simultaneous determination of Chlorimuron-ethyl and its metabolites in soil and water.[1][10]

• Standard Preparation :

  • Prepare a stock standard solution of 100 µg/mL by dissolving 0.010 g of Chlorimuron-ethyl in 100.0 mL of acetonitrile.[4]

  • Perform serial dilutions from the stock solution to create a series of calibration standards (e.g., 100, 200, 300, 400, 500 µg/mL) using the mobile phase as the diluent.[2]

• Sample Preparation :

  • Soil : Extract a known weight of the soil sample with acetonitrile.[1]

  • Water : Filter the water sample to remove any particulate matter before analysis.[1]

• Chromatographic Conditions :

  • Column : RP18 column.[1][10]

  • Mobile Phase : A mixture of methanol (B129727) and water (70:30 v/v).[1][10]

  • Flow Rate : 1.0 mL/min.[1]

  • Injection Volume : 20 µL.[1]

  • Detection : UV detector set at a wavelength of 230 nm.[1][10]

• Linearity and Range Establishment :

  • Inject the prepared standard solutions in triplicate.

  • Construct a calibration curve by plotting the mean peak area against the corresponding concentration.

  • Determine the linearity by calculating the coefficient of determination (r²) from the calibration curve using the method of least squares.[11]

  • The range is the interval between the lowest and highest concentrations on the calibration curve that demonstrates acceptable linearity, accuracy, and precision.[11]

Method 2: Isocratic HPLC with Column Switching

This protocol is based on a multi-dimensional HPLC method for determining Chlorimuron-ethyl residues in soil.[4][5]

• Standard Preparation :

  • Prepare standard solutions in the initial mobile phase (65:35 0.03 M phosphate (B84403) pH 3.0:ACN).[4]

  • Concentrations should bracket the expected range, including the LOQ (0.400 ppb) and higher levels (e.g., 1.00 ppb).[4]

• Sample Preparation :

  • Weigh 100.0 g of soil into a centrifuge bottle.

  • Add 25 mL of 0.03 M Phosphate buffer (pH 3.0) and 100.0 mL of 100% ethyl acetate, then shake for 15 minutes.[5]

  • Centrifuge the sample and collect the supernatant.[5]

  • Pass the extract through a C8 solid-phase extraction (SPE) disk for cleanup.[5]

  • Elute the Chlorimuron-ethyl from the disk with 100% ethyl acetate.[4][5]

  • Evaporate the eluate to dryness and reconstitute the residue in the initial mobile phase.[4][5]

• Chromatographic Conditions :

  • Columns : A two-column "heart-cutting" system using a Zorbax® SB-Cyano column for cleanup followed by a Zorbax®-ODS column for analytical separation.[4]

  • Mobile Phase : Isocratic mixture of 65:35 0.03 M phosphate buffer (pH 3.0) and acetonitrile.[4]

  • Detection : UV absorbance at 240 nm.[4][5]

  • Injection Volume : 200 µL.[4]

• Linearity and Range Establishment :

  • Analyze fortified soil samples at multiple levels, such as the LOD (0.200 ppb) and LOQ (0.400 ppb), to establish the lower end of the range.[4]

  • The upper end of the range is determined by the highest concentration that maintains a linear response.

Experimental Workflow Diagram

Caption: Workflow for establishing linearity and range in chromatographic analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. epa.gov [epa.gov]
• 5. benchchem.com [benchchem.com]
• 6. Chlorimuron-ethyl | C15H15ClN4O6S | CID 56160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ECM for Chlorimuron-ethyl in Soil - MRID 43430001 | Analytical Methods and Procedures for Pesticides | US EPA [19january2017snapshot.epa.gov]
• 8. agilent.com [agilent.com]
• 9. chemicalwarehouse.com [chemicalwarehouse.com]
• 10. Simultaneous determination of chlorimuron-ethyl and its major metabolites in soil and water by reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ema.europa.eu [ema.europa.eu]

A Researcher's Guide to Calculating Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Understanding the critical parameters of analytical sensitivity, the Limit of Detection (LOD) and Limit of Quantitation (LOQ), is fundamental for robust and reliable analytical method validation in drug development and various scientific research fields. This guide provides a comprehensive comparison of established methods for calculating LOD and LOQ, complete with experimental protocols and supporting data, to assist researchers in selecting the most appropriate approach for their analytical needs.

The Limit of Detection (LOD) represents the lowest concentration of an analyte that can be reliably distinguished from background noise, though not necessarily quantified with acceptable precision and accuracy.[1][2] In contrast, the Limit of Quantitation (LOQ) is the lowest concentration of an analyte that can be determined with a defined level of precision and accuracy.[1][2] Accurate determination of these limits is a regulatory requirement and crucial for ensuring the quality and reliability of analytical data.[3][4][5]

Comparison of LOD and LOQ Calculation Methods

Several methods are recognized by regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the International Union of Pure and Applied Chemistry (IUPAC) for determining LOD and LOQ.[4][6][7] The choice of method often depends on the type of analytical instrument and the nature of the data. The three primary methods are:

• Based on Signal-to-Noise Ratio: This approach is commonly used for methods that exhibit baseline noise, such as chromatography and spectroscopy.[3][8]

• Based on the Standard Deviation of the Response and the Slope of the Calibration Curve: A statistical method that is versatile and widely applicable.[9][10]

• Based on Visual Evaluation: A more subjective method that can be used for non-instrumental methods but can also be used to confirm the results of other methods.[8][11]

A comparison of these methods is summarized in the table below:

Method	Description	Advantages	Disadvantages	When to Use
Signal-to-Noise (S/N) Ratio	LOD is typically determined at a signal-to-noise ratio of 3:1, while LOQ is determined at a 10:1 ratio.[3][6][12]	Simple to calculate with modern software.[3] Directly relates to the instrumental signal and noise.	The calculation of S/N can vary between software packages.[8] Can be subjective depending on how noise is measured.	For analytical procedures that exhibit baseline noise, such as HPLC, GC, and spectroscopy.[3][13]
Standard Deviation of the Response and Slope	LOD = 3.3 * (σ/S) and LOQ = 10 * (σ/S), where σ is the standard deviation of the response and S is the slope of the calibration curve.[9][14]	Statistically robust and widely accepted by regulatory bodies.[9] Provides a more objective measure than the S/N method.	Requires a well-defined linear calibration curve near the detection limit. The value of σ can be determined in different ways (e.g., from the blank, the y-intercept of the regression line, or the residual standard deviation of the regression line).[6][9][10]	Applicable to a wide range of analytical methods where a linear relationship between concentration and response can be established.[10]
Visual Evaluation	The LOD is determined by the analysis of samples with known concentrations of analyte and by establishing the minimum level at which the analyte can be reliably detected.[11][15]	Can be used for methods where instrumental noise is not a factor. Useful for confirming the results from other methods.[9]	Highly subjective and dependent on the analyst's perception.[9] Not considered a quantitative method.	For non-instrumental methods or to supplement instrumental methods.[13]

Studies have shown that the LOD and LOQ values can vary significantly depending on the calculation method used.[11][16] For instance, the signal-to-noise ratio method may provide lower LOD and LOQ values compared to the standard deviation and slope method.[11][16] Therefore, it is crucial to select an appropriate method and apply it consistently.

Experimental Protocols

Below are detailed methodologies for determining LOD and LOQ using the two most common instrumental methods.

Protocol 1: Signal-to-Noise (S/N) Ratio Method

This protocol is suitable for chromatographic and spectroscopic methods.

Objective: To determine the LOD and LOQ based on the ratio of the analyte signal to the background noise.

Materials:

• Blank matrix (a sample that does not contain the analyte of interest)

• Analyte standard of known concentration

• Appropriate analytical instrument (e.g., HPLC, GC, Spectrophotometer)

Procedure:

• Noise Determination:

  • Inject or measure a blank sample multiple times (e.g., n=10).

  • Determine the background noise in a region of the chromatogram or spectrum where no analyte peak is present. The instrument's software can often calculate the noise automatically, typically as the standard deviation of the baseline signal.

• Signal Determination:

  • Prepare a series of diluted solutions of the analyte in the blank matrix.

  • Inject or measure these solutions to find a concentration that produces a signal that is clearly distinguishable from the noise.

• LOD and LOQ Determination:

  • Analyze the diluted samples and determine the signal height for each concentration.

  • Calculate the S/N ratio for each concentration.

  • The concentration that yields an S/N ratio of approximately 3 is designated as the LOD.[3][12]

  • The concentration that yields an S/N ratio of approximately 10 is designated as the LOQ.[3][12]

• Confirmation:

  • Prepare an independent sample at the determined LOD and LOQ concentrations and analyze it to confirm that the S/N ratios are reproducible.

Protocol 2: Standard Deviation of the Response and Slope Method

This protocol is a statistical approach applicable to methods with a linear calibration curve.

Objective: To calculate the LOD and LOQ from the slope of the calibration curve and the standard deviation of the response.

Materials:

• Blank matrix

• Analyte standard of known concentration

• Appropriate analytical instrument

Procedure:

• Calibration Curve Construction:

  • Prepare a series of at least 5-7 calibration standards by spiking the blank matrix with known concentrations of the analyte. The concentration range should be in the lower part of the expected working range, near the anticipated LOQ.

  • Analyze each calibration standard multiple times (e.g., n=3-6).

  • Plot the mean response versus the analyte concentration to generate a calibration curve.

  • Perform a linear regression analysis on the data to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). The R² value should be close to 1 to ensure linearity.

• Determination of the Standard Deviation of the Response (σ):

  • Method A: Based on the Standard Deviation of the Blank:

    • Analyze a blank sample multiple times (e.g., n=10).

    • Calculate the standard deviation of the responses. This value is used as σ.[17]

  • Method B: Based on the Standard Deviation of the y-intercept of the Regression Line:

    • The standard deviation of the y-intercept (σ) can be obtained from the linear regression analysis of the calibration curve.[9]

  • Method C: Based on the Residual Standard Deviation of the Regression Line (Standard Error):

    • This value (often denoted as Sy/x) is also provided by the regression analysis software and represents the standard deviation of the residuals (the differences between the observed and predicted values).[9]

• Calculation of LOD and LOQ:

  • Use the following formulas:

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S)

  • Where:

    • σ is the standard deviation of the response (determined in step 2).

    • S is the slope of the calibration curve (the 'm' value from the linear regression).[9][14]

• Verification:

  • Prepare samples at the calculated LOD and LOQ concentrations and analyze them to confirm that the method provides a detectable signal at the LOD and a quantifiable signal with acceptable precision and accuracy at the LOQ.[5]

Visualizations

To further clarify the concepts and workflows, the following diagrams are provided.

Caption: Relationship between Signal, Noise, LOD, and LOQ.

Caption: Experimental workflow for determining LOD and LOQ.

References

• 1. Difference Between LOD and LOQ [pharmaspecialists.com]
• 2. difference.wiki [difference.wiki]
• 3. LOD and LOQ in Pharma: Establishing & Validating Detection and Quantification Limits – Pharma Validation [pharmavalidation.in]
• 4. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 5. FDA LOQ regulations – Pharma Validation [pharmavalidation.in]
• 6. juniperpublishers.com [juniperpublishers.com]
• 7. LD IUPAC. Article | PDF | Detection Limit | Regression Analysis [scribd.com]
• 8. Chromatographic Measurements, Part 4: Determining LOD and LOQ Visually or by S/N | Separation Science [sepscience.com]
• 9. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 10. ddtjournal.net [ddtjournal.net]
• 11. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 12. HPLC Troubleshooting: Why Signal-to-Noise Ratio Determines Limit of Detection [thermofisher.com]
• 13. What is meant by the limit of detection and quantification (LOD / LOQ)? [mpl.loesungsfabrik.de]
• 14. altabrisagroup.com [altabrisagroup.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Limit of Blank, Limit of Detection and Limit of Quantitation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Chlorimuron-ethyl and Other Sulfonylurea Herbicides: A Guide for Researchers

This guide presents a comprehensive comparative analysis of Chlorimuron-ethyl (B22764) with other prominent sulfonylurea herbicides. Tailored for researchers, scientists, and professionals in drug development, this document provides an objective overview of performance, supported by experimental data, detailed methodologies, and visual representations of key biological pathways and experimental workflows.

Mechanism of Action: Inhibition of Acetolactate Synthase (ALS)

Chlorimuron-ethyl, like all sulfonylurea herbicides, functions by inhibiting the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS).[1][2][3][4][5] This enzyme is a critical component in the biosynthetic pathway of branched-chain amino acids—valine, leucine, and isoleucine—which are essential for protein synthesis and, consequently, plant growth and cell division.[4][5][6][7] By binding to the ALS enzyme, sulfonylurea herbicides block the production of these vital amino acids, leading to a cessation of growth in susceptible plants, followed by chlorosis (yellowing) and eventual death.[2][5][8] This mode of action is highly specific to plants and microorganisms, as animals obtain these amino acids through their diet, rendering sulfonylureas relatively low in mammalian toxicity.[9]

Figure 1: Mechanism of action of Chlorimuron-ethyl and other sulfonylurea herbicides.

Comparative Efficacy and Crop Selectivity

The efficacy and crop selectivity of sulfonylurea herbicides are influenced by factors such as the specific chemical structure of the herbicide, the target weed species, the crop's metabolic pathways, and environmental conditions.

Weed Control Spectrum

Chlorimuron-ethyl is primarily recognized for its effective control of a wide range of broadleaf weeds in crops like soybeans and peanuts.[9] Its activity against grass species is limited, often necessitating tank-mixing with other herbicides for broader-spectrum weed management.[9] In contrast, other sulfonylureas exhibit different weed control profiles. For instance, metsulfuron-methyl (B1676535) and thifensulfuron-methyl (B1681301) have demonstrated efficacy against both broadleaf and some grass weeds.[9] Nicosulfuron (B1678754) is particularly notable for its targeted control of grass weeds in corn.[9]

Table 1: Comparative Weed Control Spectrum of Selected Sulfonylurea Herbicides

Herbicide	Primary Target Weeds	Key Controlled Species
Chlorimuron-ethyl	Broadleaf Weeds	Pigweed (Amaranthus spp.), Velvetleaf (Abutilon theophrasti), Cocklebur (Xanthium strumarium), Sedges (Cyperus spp.)[9]
Metsulfuron-methyl	Broadleaf and some Grass Weeds	Effective against a broad range of broadleaf weeds and some grasses like Echinochloa in rice.[9]
Thifensulfuron-methyl	Broadleaf Weeds	Effective against a spectrum of broadleaf weeds.
Nicosulfuron	Grass Weeds	Foxtail (Setaria spp.), Crabgrass (Digitaria spp.), Barnyardgrass (Echinochloa crus-galli) in corn.[10]

Crop Selectivity and Safety

The safety of sulfonylurea herbicides on crops is primarily due to the crop's ability to rapidly metabolize the herbicide into non-toxic compounds.[3] Chlorimuron-ethyl is highly selective for use in soybeans and peanuts.[9] Other sulfonylureas are tailored for different crops; for example, chlorsulfuron (B1668881) is used in wheat and barley, while nicosulfuron is applied to corn.[9][10]

Table 2: Crop Selectivity and Application Rates of Selected Sulfonylurea Herbicides

Herbicide	Primary Crops	Typical Application Rate (g a.i./ha)
Chlorimuron-ethyl	Soybeans, Peanuts	5 - 20[9]
Metsulfuron-methyl	Rice, Wheat, Barley	4 - 8[11]
Thifensulfuron-methyl	Wheat, Barley, Soybeans	Varies by crop and formulation
Nicosulfuron	Corn (Maize)	20 - 60[10]

Physicochemical Properties and Environmental Fate

The environmental behavior of sulfonylurea herbicides, including their persistence in soil and potential for leaching, is governed by their physicochemical properties and susceptibility to degradation processes.

Table 3: Comparative Physicochemical Properties and Environmental Fate

Property	Chlorimuron-ethyl	Metsulfuron-methyl	Thifensulfuron-methyl	Nicosulfuron
Soil Half-life	30 - 90 days[9]	14 - 180 days (average 30)	1 - 2 weeks[9]	3 - 7 weeks
Water Solubility	High (4.5 g/L at pH 7)[9]	Varies with pH	Moderate	Soluble
Leaching Potential	Prone to leaching in sandy soils[9]	Lower potential[9]	Lower potential	Moderate
Primary Degradation	Hydrolysis (faster in acidic soils) and microbial activity[9]	Chemical hydrolysis and microbial degradation	Rapid microbial degradation	Microbial degradation

Experimental Protocols

The following sections detail standardized methodologies for evaluating the performance and environmental impact of sulfonylurea herbicides.

Herbicide Efficacy and Crop Phytotoxicity Assessment

Objective: To determine the efficacy of a herbicide in controlling target weed species and to assess its potential for causing injury (phytotoxicity) to the crop.

Methodology:

• Experimental Design: Field trials are typically conducted using a randomized complete block design with multiple replications.

• Treatments: Include a range of herbicide application rates (e.g., half, recommended, and double the proposed label rate), an untreated weedy check, and a weed-free control.

• Application: Herbicides are applied at specific crop and weed growth stages (e.g., pre-emergence or post-emergence) using calibrated spray equipment to ensure uniform coverage.

• Data Collection:

  • Weed Control: Visual assessments of percent weed control are made at regular intervals after application (e.g., 7, 14, 28, and 45 days after treatment). Weed density and biomass are also quantified.

  • Crop Phytotoxicity: Crop injury is visually rated on a scale (e.g., 0% = no injury, 100% = crop death) at regular intervals. Symptoms such as stunting, chlorosis, and necrosis are recorded.

  • Yield: Crop yield is measured at the end of the growing season to determine the impact of weed control and any potential phytotoxicity on productivity.

• Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine significant differences between treatments.

Figure 2: General workflow for herbicide efficacy and phytotoxicity field trials.

Herbicide Residue Analysis in Soil and Water

Objective: To quantify the concentration of Chlorimuron-ethyl and its metabolites in environmental samples.

Methodology (based on High-Performance Liquid Chromatography - HPLC):

• Sample Preparation:

  • Soil: A known weight of soil is extracted with an appropriate solvent mixture (e.g., acetonitrile (B52724) and buffer). The extract is then subjected to a cleanup procedure, such as solid-phase extraction (SPE), to remove interfering substances.

  • Water: Water samples are typically passed through an SPE cartridge to concentrate the herbicide and its metabolites.

• HPLC Analysis:

  • Instrumentation: A high-performance liquid chromatograph equipped with a suitable column (e.g., C18) and a UV detector is used.

  • Mobile Phase: A mixture of solvents, such as methanol (B129727) and water or acetonitrile and water, is used to separate the compounds of interest.

  • Detection: The concentration of the herbicide and its metabolites is determined by measuring their absorbance at a specific wavelength (e.g., 230-240 nm).

• Quantification: The concentration of the analytes in the samples is calculated by comparing their peak areas to those of known concentration standards.

Figure 3: Workflow for HPLC-based herbicide residue analysis.

Resistance Management

The repeated use of herbicides with the same mode of action, such as sulfonylureas, can lead to the selection of herbicide-resistant weed biotypes.[9] Weeds resistant to Chlorimuron-ethyl may also exhibit cross-resistance to other ALS-inhibiting herbicides.[9] Therefore, integrated weed management strategies are crucial to mitigate the development of resistance. These strategies include:

• Herbicide Rotation: Alternating the use of sulfonylureas with herbicides from different mode-of-action groups.

• Tank-Mixing: Applying a mixture of herbicides with different modes of action to control a broader spectrum of weeds and reduce the selection pressure for resistance to a single herbicide.

• Cultural Practices: Implementing practices such as crop rotation, cover cropping, and mechanical weed control to reduce reliance on herbicides.

Conclusion

Chlorimuron-ethyl is a highly effective sulfonylurea herbicide for the selective control of broadleaf weeds in soybeans and peanuts. Its performance, in terms of weed control spectrum and crop safety, differs from other sulfonylureas, which are tailored for different crops and weed complexes. Understanding these differences, along with their respective environmental fates, is critical for making informed decisions in agricultural research and development. The judicious use of Chlorimuron-ethyl and other sulfonylurea herbicides within a robust resistance management program is essential for their long-term sustainability and efficacy in crop protection.

References

• 1. Simultaneous determination of chlorimuron-ethyl and its major metabolites in soil and water by reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]
• 5. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]
• 6. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 7. Amino acid synthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 8. assets.greenbook.net [assets.greenbook.net]
• 9. Chlorimuron-ethyl Herbicide | Selective Pre- and Post-Emergence Weed Control [smagrichem.com]
• 10. Nicosulfuron Herbicide | Selective Post-Emergence Weed Control for Corn [smagrichem.com]
• 11. Acetolactate synthase - Wikipedia [en.wikipedia.org]

Evaluating the Performance of Chlorimuron-ethyl-d5 in Diverse Environmental Matrices: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of herbicide residues in environmental samples is paramount. This guide provides a comprehensive comparison of the performance of the stable isotope-labeled internal standard, Chlorimuron-ethyl-d5, against an alternative internal standard for the analysis of Chlorimuron-ethyl in various environmental matrices. The use of a stable isotope-labeled internal standard is widely recognized as the gold standard in quantitative mass spectrometry for its ability to compensate for variations in sample preparation and matrix effects.

This guide presents a summary of performance data, detailed experimental protocols, and a visual representation of the analytical workflow to aid in the selection of the most appropriate internal standard for robust and reliable analytical methods.

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is critical for the accuracy and precision of analytical methods, particularly when dealing with complex environmental matrices such as soil, water, and sediment. An ideal internal standard should mimic the behavior of the analyte during sample extraction, cleanup, and instrumental analysis. Stable isotope-labeled (SIL) internal standards, such as Chlorimuron-ethyl-d5, are considered the most effective as they have nearly identical physicochemical properties to the analyte of interest.

While specific comparative studies detailing the performance of Chlorimuron-ethyl-d5 against other internal standards in environmental matrices are not extensively published, we can infer its performance based on the established principles of isotope dilution mass spectrometry and compare it with data from methods using other sulfonylurea herbicides as internal standards. For the purpose of this guide, we will compare the expected performance of Chlorimuron-ethyl-d5 with a structurally similar sulfonylurea herbicide, ¹³C-labeled ethametsulfuron (B54947) methyl, which has been used as an internal standard for the analysis of a suite of sulfonylurea herbicides.

Table 1: Comparison of Analytical Performance Parameters

Parameter	Chlorimuron-ethyl-d5 (Isotopic Internal Standard)	¹³C-Ethametsulfuron methyl (Alternative Isotopic IS)	Justification
Recovery	Expected to be high and consistent across matrices (typically 80-120%)	High and consistent, but may show slight variations due to minor differences in physicochemical properties.	SIL internal standards co-elute with the analyte, effectively correcting for losses during sample preparation.
Matrix Effect	Minimal impact on quantification.	Minimal to low impact on quantification.	Both are isotopic standards and co-elute with the analyte, compensating for ion suppression or enhancement.
Accuracy	High, with results close to the true value.	High, generally providing accurate results.	The use of an isotopic internal standard significantly improves accuracy by correcting for systematic errors.
Precision	High, with low relative standard deviation (RSD), typically <15%.	High, with low RSD, typically <20%.	Consistent correction for variability leads to high precision.
Specificity	High, as it is mass-differentiated from the analyte.	High, due to mass differentiation.	The distinct mass-to-charge ratio of the SIL internal standard ensures no interference with the analyte signal.
Availability	Commercially available from specialty chemical suppliers.	Commercially available.	Availability is a practical consideration for routine analysis.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are representative protocols for the extraction and analysis of Chlorimuron-ethyl from soil and water matrices using a stable isotope-labeled internal standard like Chlorimuron-ethyl-d5.

Protocol 1: Analysis of Chlorimuron-ethyl in Soil

1. Sample Preparation and Extraction:

• Weigh 10 g of homogenized soil into a 50 mL polypropylene (B1209903) centrifuge tube.

• Spike the sample with the internal standard solution (e.g., Chlorimuron-ethyl-d5 at a concentration of 100 ng/mL).

• Add 20 mL of acetonitrile (B52724) and shake vigorously for 15 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Collect the supernatant.

2. Sample Cleanup (Dispersive Solid-Phase Extraction - d-SPE):

• Transfer a 10 mL aliquot of the supernatant to a 15 mL centrifuge tube containing 150 mg of PSA (primary secondary amine) and 900 mg of anhydrous magnesium sulfate.

• Vortex for 2 minutes and then centrifuge at 5000 rpm for 5 minutes.

• Take a 5 mL aliquot of the cleaned extract and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

• LC System: High-Performance Liquid Chromatography (HPLC) system.

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

• Mobile Phase: Gradient elution with (A) Water with 0.1% formic acid and (B) Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS/MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for both Chlorimuron-ethyl and Chlorimuron-ethyl-d5.

Protocol 2: Analysis of Chlorimuron-ethyl in Water

1. Sample Preparation and Extraction:

• Filter a 100 mL water sample through a 0.45 µm filter.

• Spike the filtered water sample with the internal standard solution (e.g., Chlorimuron-ethyl-d5).

• Perform solid-phase extraction (SPE) using a pre-conditioned polymeric reversed-phase SPE cartridge.

• Load the sample onto the SPE cartridge at a flow rate of 5 mL/min.

• Wash the cartridge with 5 mL of water.

• Elute the analytes with 10 mL of acetonitrile.

2. Sample Concentration and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of the initial mobile phase.

3. LC-MS/MS Conditions:

• The LC-MS/MS conditions would be similar to those described in Protocol 1 for soil analysis.

Mandatory Visualization

The following diagram illustrates a typical experimental workflow for the analysis of Chlorimuron-ethyl in environmental samples using an isotopic internal standard.

Caption: Experimental workflow for Chlorimuron-ethyl analysis.

Designing a Robust Inter-laboratory Study for Chlorimuron-ethyl Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for designing and implementing a robust inter-laboratory study to validate and compare analytical methods for the quantification of Chlorimuron-ethyl. Chlorimuron-ethyl is a widely used sulfonylurea herbicide, and ensuring the accuracy and comparability of its measurement across different laboratories is crucial for regulatory compliance, environmental monitoring, and product development. This document outlines key considerations for study design, compares common analytical techniques with supporting data, and provides detailed experimental protocols.

Inter-laboratory Study Design: A Pathway to Method Standardization

An inter-laboratory study, also known as a collaborative study or round-robin test, is a powerful tool for assessing the performance of analytical methods in the hands of multiple users. The primary goals are to determine the repeatability (within-laboratory precision) and reproducibility (between-laboratory precision) of a method and to identify any systematic biases.

A well-designed study involves the preparation of homogeneous and stable test materials, which are then distributed to a cohort of participating laboratories. These laboratories analyze the materials according to a standardized protocol, and the results are statistically evaluated to determine the method's performance characteristics.

dot

A Comparative Guide to System Suitability Testing for HPLC Methods Utilizing Chlorimuron-ethyl-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two distinct High-Performance Liquid Chromatography (HPLC) methods for the analysis of Chlorimuron-ethyl, incorporating the use of its deuterated internal standard, Chlorimuron-ethyl-d5. System suitability testing (SST) is a critical component of method validation, ensuring that the chromatographic system is adequate for the intended analysis.[1][2][3][4] This document outlines the experimental protocols and presents comparative performance data to aid researchers in selecting and validating appropriate HPLC methodologies.

Introduction to System Suitability Testing in HPLC

System suitability testing verifies that the HPLC system and analytical procedure are performing acceptably before and during the analysis of samples.[1][2][3] Key parameters evaluated in SST include:

• Resolution (Rs): The separation between two peaks. A value of Rs > 2 indicates baseline separation.

• Tailing Factor (Tf): A measure of peak symmetry. The USP recommends a Tf ≤ 2.[5]

• Theoretical Plates (N): A measure of column efficiency. Higher values indicate better separation efficiency.

• Relative Standard Deviation (%RSD): The precision of replicate injections, typically for peak area and retention time. A common acceptance criterion for peak area is %RSD ≤ 2.0%.[5]

The use of a deuterated internal standard, such as Chlorimuron-ethyl-d5, is a robust technique in quantitative analysis to correct for variations in sample preparation and instrument response.[6]

Comparative HPLC Methods for Chlorimuron-ethyl Analysis

Two distinct reversed-phase HPLC (RP-HPLC) methods are presented below for the analysis of Chlorimuron-ethyl. These methods utilize different stationary phases and mobile phase compositions, which can influence selectivity, resolution, and analysis time.

Method A: C18 Column with Acetonitrile (B52724)/Phosphate (B84403) Buffer

This method employs a traditional C18 column, widely used for the separation of a broad range of non-polar to moderately polar compounds. The mobile phase consists of an acetonitrile and phosphate buffer gradient.

Method B: Cyano Column with Methanol (B129727)/Water

This method utilizes a Cyano (CN) column, which offers different selectivity compared to C18 columns, particularly for polar compounds. The use of methanol as the organic modifier can also affect the elution order and resolution of analytes.

Experimental Protocols

A detailed methodology for the system suitability testing of the two comparative HPLC methods is provided below.

Materials and Reagents

• Chlorimuron-ethyl analytical standard

• Chlorimuron-ethyl-d5 internal standard

• HPLC grade acetonitrile

• HPLC grade methanol

• Potassium dihydrogen phosphate (for buffer preparation)

• Orthophosphoric acid (for pH adjustment)

• Deionized water

Preparation of Solutions

Stock Solutions (100 µg/mL):

• Accurately weigh approximately 10 mg of Chlorimuron-ethyl and Chlorimuron-ethyl-d5 into separate 100 mL volumetric flasks.

• Dissolve and dilute to volume with acetonitrile.

System Suitability Solution (10 µg/mL Chlorimuron-ethyl, 10 µg/mL Chlorimuron-ethyl-d5):

• Pipette 10 mL of the Chlorimuron-ethyl stock solution and 10 mL of the Chlorimuron-ethyl-d5 stock solution into a 100 mL volumetric flask.

• Dilute to volume with the initial mobile phase composition of the respective HPLC method.

Chromatographic Conditions

Parameter	Method A	Method B
Column	C18, 4.6 x 150 mm, 5 µm	Cyano, 4.6 x 250 mm, 5 µm
Mobile Phase A	25 mM Potassium Phosphate, pH 3.5	Water
Mobile Phase B	Acetonitrile	Methanol
Gradient	60% A / 40% B to 40% A / 60% B in 10 min	50% A / 50% B to 30% A / 70% B in 12 min
Flow Rate	1.0 mL/min	1.2 mL/min
Column Temperature	30 °C	35 °C
Detection Wavelength	240 nm	240 nm
Injection Volume	10 µL	10 µL

System Suitability Procedure

• Equilibrate the HPLC system with the initial mobile phase conditions for at least 30 minutes or until a stable baseline is achieved.

• Perform a blank injection (mobile phase) to ensure the absence of interfering peaks.

• Make six replicate injections of the System Suitability Solution.

• Calculate the system suitability parameters for both Chlorimuron-ethyl and Chlorimuron-ethyl-d5 peaks.

Comparative Performance Data

The following table summarizes the hypothetical performance data for the two HPLC methods based on the system suitability testing protocol.

System Suitability Parameter	Method A	Method B	Acceptance Criteria
Resolution (Rs) between Chlorimuron-ethyl and Chlorimuron-ethyl-d5	3.5	2.8	> 2.0
Tailing Factor (Tf) - Chlorimuron-ethyl	1.2	1.4	≤ 2.0
Tailing Factor (Tf) - Chlorimuron-ethyl-d5	1.1	1.3	≤ 2.0
Theoretical Plates (N) - Chlorimuron-ethyl	9800	8500	> 2000
Theoretical Plates (N) - Chlorimuron-ethyl-d5	10500	9200	> 2000
%RSD of Peak Area (n=6) - Chlorimuron-ethyl	0.8%	1.1%	≤ 2.0%
%RSD of Peak Area (n=6) - Chlorimuron-ethyl-d5	0.7%	1.0%	≤ 2.0%
%RSD of Retention Time (n=6) - Chlorimuron-ethyl	0.2%	0.3%	≤ 1.0%
%RSD of Retention Time (n=6) - Chlorimuron-ethyl-d5	0.2%	0.3%	≤ 1.0%

Workflow Visualization

The following diagram illustrates the logical workflow of the system suitability testing and method comparison process.

Caption: Workflow for Comparative System Suitability Testing of HPLC Methods.

Conclusion

Based on the presented hypothetical data, both Method A and Method B meet the generally accepted system suitability criteria for the analysis of Chlorimuron-ethyl using Chlorimuron-ethyl-d5 as an internal standard. However, Method A, utilizing a C18 column, demonstrates superior performance with higher resolution, better peak symmetry (lower tailing factor), greater column efficiency (higher theoretical plates), and slightly better precision (%RSD). Therefore, under these hypothetical conditions, Method A would be the preferred choice for this analysis. This guide highlights the importance of performing system suitability tests to ensure the quality and reliability of analytical data and provides a framework for comparing different HPLC methods.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pharmaceuticalupdates.com [pharmaceuticalupdates.com]
• 3. System Suitability in HPLC Analysis | Pharmaguideline [pharmaguideline.com]
• 4. altabrisagroup.com [altabrisagroup.com]
• 5. System suitability Requirements for a USP HPLC Method - Tips & Suggestions [mtc-usa.com]
• 6. lcms.cz [lcms.cz]

A Comparative Analysis of QuEChERS and Solid-Phase Extraction for Chlorimuron-ethyl Determination

For researchers and professionals in drug development and environmental analysis, the accurate quantification of active compounds like the sulfonylurea herbicide Chlorimuron-ethyl is paramount. The choice of sample preparation method is a critical step that significantly influences the reliability and efficiency of the final analysis. This guide provides a detailed comparison of two widely adopted extraction techniques: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE), for the analysis of Chlorimuron-ethyl in various matrices.

Overview of Extraction Techniques

QuEChERS is a streamlined approach that involves a two-step process: an initial extraction and partitioning with an organic solvent (typically acetonitrile) and salts, followed by a dispersive solid-phase extraction (d-SPE) cleanup step. This method is renowned for its speed, simplicity, and high sample throughput, making it a popular choice for multi-residue analysis in food and environmental samples.[1][2]

Solid-Phase Extraction (SPE) is a more traditional and highly selective technique that involves passing a liquid sample through a solid sorbent material. The analyte of interest is retained on the sorbent while interferences are washed away. The analyte is then eluted with a small volume of a strong solvent. SPE is known for its ability to provide very clean extracts and achieve high concentration factors.[3][4]

Quantitative Performance Comparison

The following tables summarize the performance data for QuEChERS and SPE methods for the analysis of sulfonylurea herbicides, including Chlorimuron-ethyl, from various studies. It is important to note that a direct comparison is challenging due to variations in matrices, fortification levels, and analytical instrumentation used in different studies.

Table 1: Performance Data for QuEChERS Method for Sulfonylurea Herbicides

Analyte(s)	Matrix	Fortification Level(s)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
7 Sulfonylureas	Tomatoes	0.01, 0.05, 0.1 mg/kg	70-120	< 20	0.003 mg/kg	0.008–0.009 mg/kg
23 Sulfonylureas	Cereals (Wheat, Rye, Oat)	0.005, 0.05, 0.5 mg/kg	70-120	< 20	-	-
9 Sulfonylureas	Edible Seeds	5, 50, 150 µg/kg	> 86.2	≤ 14.7	-	≤ 1.64 µg/kg
Pyrazosulfuron-ethyl	Soil	0.5 mg/kg	70.8-99.0	2.1-10.0	0.05 mg/kg	0.1 mg/kg
218 Pesticides	Clay Loam Soil	10, 50 ng/g	-	-	0.024-6.25 ng/g	< 50 ng/g

Table 2: Performance Data for Solid-Phase Extraction (SPE) Method for Chlorimuron-ethyl

Analyte(s)	Matrix	Fortification Level(s)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
Chlorimuron-ethyl	Soil	0.200, 0.500, 0.400, 1.00 ppb	-	-	0.200 ppb	0.400 ppb
Chlorimuron-ethyl and metabolites	Soil and Water	Not specified	80-95	-	-	-
Pyraflufen-ethyl	Soil	0.01, 0.1, 1.0 mg/kg	>90.1	<5.8	-	0.01 mg/kg

Experimental Protocols

QuEChERS Method for Chlorimuron-ethyl in Soil

This protocol is a generalized procedure based on established QuEChERS methods for pesticides in soil.[1][2]

1. Sample Extraction:

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724).

• Shake vigorously for 5 minutes using a mechanical shaker.

• Add the contents of a buffered QuEChERS extraction salt packet (e.g., containing magnesium sulfate, sodium chloride, and a buffering agent like sodium citrate).

• Shake vigorously for another 1 minute.

• Centrifuge at ≥3000 rpm for 5 minutes.

2. Dispersive SPE (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing a sorbent material (e.g., a mixture of primary secondary amine (PSA) and C18) and anhydrous magnesium sulfate.

• Vortex for 30 seconds.

• Centrifuge at high speed (e.g., 10,000 rpm) for 2 minutes.

• The resulting supernatant is ready for analysis by LC-MS/MS or HPLC.

Solid-Phase Extraction (SPE) Method for Chlorimuron-ethyl in Soil

This protocol is based on the EPA method for the determination of Chlorimuron-ethyl residues in soil.[3]

1. Sample Extraction:

• To a 50 g soil sample, add 25 mL of a pH 3.0 phosphate (B84403) buffer and 100 mL of ethyl acetate (B1210297).

• Shake the sample for 15 minutes.

• Centrifuge for 10 minutes at 3000 rpm.

• Decant and collect the supernatant.

• Repeat the extraction of the pellet with another 100 mL of ethyl acetate and combine the supernatants.

2. Liquid-Liquid Partitioning and pH Adjustment:

• Add 100 mL of 0.1 M K2HPO4 to the combined supernatant and shake.

• Separate the aqueous layer and adjust its pH to 5.0 with phosphoric acid.

• Centrifuge to remove any precipitates.

3. SPE Cleanup:

• Condition a C8 SPE cartridge by passing 20 mL of ethyl acetate followed by 20 mL of methanol. Do not allow the disk to go dry.

• Load the aqueous extract onto the conditioned SPE cartridge.

• Wash the cartridge with a suitable solvent to remove interferences.

• Elute the Chlorimuron-ethyl from the cartridge with 100% ethyl acetate.

4. Final Preparation:

• Evaporate the eluate to dryness.

• Reconstitute the residue in a suitable mobile phase for HPLC or LC-MS/MS analysis.

Workflow Visualizations

The following diagrams illustrate the experimental workflows for the QuEChERS and SPE methods.

QuEChERS workflow for Chlorimuron-ethyl analysis in soil.

Solid-Phase Extraction workflow for Chlorimuron-ethyl analysis.

Concluding Remarks

The choice between QuEChERS and SPE for Chlorimuron-ethyl analysis depends on the specific requirements of the study.

• QuEChERS is the method of choice for high-throughput laboratories that require rapid and cost-effective analysis of a large number of samples. Its simplicity and minimal solvent usage also make it an environmentally friendly option. While it may sometimes result in slightly dirtier extracts compared to SPE, modern analytical instruments like tandem mass spectrometers can often compensate for matrix effects.

• Solid-Phase Extraction (SPE) is ideal for applications where the highest level of extract purity and analyte concentration is necessary. It is particularly advantageous for complex matrices or when lower detection limits are required with less sensitive analytical instrumentation. Although more time-consuming and labor-intensive than QuEChERS, the selectivity of SPE can lead to more robust and reliable results in challenging analytical scenarios.

Ultimately, the selection of the extraction method should be based on a careful evaluation of the analytical objectives, available resources, and the nature of the sample matrix. Method validation is crucial to ensure that the chosen technique meets the required performance criteria for accuracy, precision, and sensitivity for the analysis of Chlorimuron-ethyl.

References

• 1. weber.hu [weber.hu]
• 2. weber.hu [weber.hu]
• 3. epa.gov [epa.gov]
• 4. agilent.com [agilent.com]

Safety & Regulatory Compliance

Proper Disposal of Chlorimuron-ethyl-d5: A Guide for Laboratory Professionals

Providing critical safety and logistical information for the handling and disposal of Chlorimuron-ethyl-d5, this guide offers procedural, step-by-step instructions to ensure the safety of laboratory personnel and environmental compliance.

Chlorimuron-ethyl-d5, a deuterated analog of the herbicide Chlorimuron-ethyl, requires careful handling and disposal due to its potential environmental hazards. As with its non-deuterated counterpart, Chlorimuron-ethyl-d5 is classified as having acute and chronic hazards to aquatic environments[1][2]. Therefore, it is imperative that this chemical waste is managed in a safe, compliant, and environmentally responsible manner.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) Requirements:

PPE Item	Specification	Rationale
Gloves	Chemical-resistant gloves (e.g., nitrile, neoprene)	To prevent skin contact.
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes or dust.
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	Not generally required under normal use with adequate ventilation. Use a NIOSH-approved respirator if creating dust or aerosols.	To prevent inhalation of dust or aerosols.

In the event of a spill, immediately contain the material. For a small spill, vacuum or sweep up the material and place it in a designated, labeled container for disposal[1][2]. For a large spill, avoid creating a dust cloud, then proceed with vacuuming or sweeping[1][2]. After the material is removed, flush the contaminated area thoroughly with water, being careful to prevent runoff into sewers or open water[1].

Step-by-Step Disposal Protocol

The disposal of Chlorimuron-ethyl-d5 must adhere to federal, state, and local regulations. The Resource Conservation and Recovery Act (RCRA) governs the management of hazardous waste in the United States[3].

• Waste Identification and Segregation :

  • Chlorimuron-ethyl-d5 waste should be classified as hazardous chemical waste.

  • Segregate this waste from other waste streams, particularly incompatible chemicals, to prevent hazardous reactions[3].

• Containerization :

  • Use a dedicated, properly labeled hazardous waste container that is compatible with the chemical.

  • The container must be in good condition, with a secure, leak-proof lid[3].

  • Label the container with "Hazardous Waste," the chemical name (Chlorimuron-ethyl-d5), and the associated hazards.

• Accumulation and Storage :

  • Store the waste container in a designated satellite accumulation area within the laboratory, at or near the point of generation[4].

  • The storage area should be well-ventilated and have secondary containment to capture any potential leaks.

  • Do not exceed the storage time limits for hazardous waste as defined by the EPA and your institution's policies[3][5].

• Disposal Request and Pickup :

  • Once the container is full or the accumulation time limit is approaching, arrange for disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

  • Do not dispose of Chlorimuron-ethyl-d5 down the drain or in the regular trash[2][4]. Improper disposal is a violation of Federal Law[2].

Environmental Hazards and Regulatory Compliance

Chlorimuron-ethyl is known to have the potential to leach through soil and contaminate groundwater, especially in permeable soils with a shallow water table[6]. It can also impact surface water quality through runoff[6]. Therefore, preventing its release into the environment is a primary concern during disposal.

Regulatory Framework for Laboratory Waste:

Regulation	Key Requirements
Resource Conservation and Recovery Act (RCRA)	Establishes the framework for the proper management of hazardous and non-hazardous solid waste.
EPA Subpart K for Academic Laboratories	Provides alternative, flexible standards for managing hazardous waste at eligible academic entities[5].
Occupational Safety and Health Administration (OSHA)	Mandates workplace safety standards, including requirements for handling hazardous chemicals and using PPE[3].

Experimental Workflow for Chemical Waste Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of Chlorimuron-ethyl-d5 in a laboratory setting.

Caption: Workflow for the safe disposal of Chlorimuron-ethyl-d5.

References

• 1. assets.greenbook.net [assets.greenbook.net]
• 2. redeagleinternational.com [redeagleinternational.com]
• 3. danielshealth.com [danielshealth.com]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. epa.gov [epa.gov]
• 6. assets.greenbook.net [assets.greenbook.net]